1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

• CAS: 40783-24-2

Core Science & Biosynthesis

"synthesis and characterization of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione"

An In-Depth Technical Guide to the Synthesis and Characterization of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Executive Summary: N-substituted maleimides are a cornerstone of modern medicinal chemistry and bioconjugation, prized for their highly selective reactivity towards thiol groups.[1][2] This guide provides a comprehensive, field-proven methodology for the synthesis and detailed characterization of a specific N-aryl maleimide, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. This compound serves as a valuable building block for developing targeted therapeutics, such as antibody-drug conjugates (ADCs), and covalent inhibitors.[3] We present a robust two-step synthetic pathway, explain the causality behind critical procedural choices, and detail a full suite of analytical techniques for unambiguous structure confirmation and purity assessment. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile chemical entity in their work.

Introduction: The Significance of N-Aryl Maleimides

The maleimide functional group is a six-membered heterocyclic imide that participates in highly efficient Michael addition reactions, particularly with sulfhydryl groups of cysteine residues in proteins.[2] This specific reactivity, which proceeds under mild, biocompatible conditions, has made maleimides indispensable linkers in the construction of complex biomolecules.[1]

The substitution at the nitrogen atom (N-substitution) of the maleimide ring is critical as it directly influences the compound's properties. N-aryl substitutions, as in the case of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, offer distinct advantages over their N-alkyl counterparts. These include:

• Enhanced Reactivity: N-aryl maleimides have been observed to react significantly faster with thiol substrates.[4]

• Modulated Stability: The resulting thio-succinimide conjugate from N-aryl maleimides can exhibit faster rates of hydrolysis. This can be advantageous in minimizing undesirable retro-Michael reactions (thiol exchange), which enhances the stability of the final bioconjugate.[2][4]

The 2,5-dimethoxyphenyl moiety provides additional lipophilicity and specific steric and electronic properties that can be leveraged in drug design to fine-tune interactions with biological targets. This guide provides the essential knowledge to synthesize and validate this high-value chemical tool.

Synthesis Pathway and Rationale

The synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is reliably achieved through a well-established two-step process starting from maleic anhydride and 2,5-dimethoxyaniline.[4][5] This method involves the initial formation of a maleamic acid intermediate, followed by a cyclodehydration to yield the target maleimide.

Synthesis Workflow Diagram

Caption: Overall workflow for the two-step synthesis of the target compound.

Detailed Experimental Protocol

Part A: Synthesis of N-(2,5-Dimethoxyphenyl)maleamic acid (Intermediate)

This initial step involves the nucleophilic attack of the amine on the anhydride.

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve maleic anhydride (9.8 g, 0.1 mol) in 100 mL of diethyl ether. Stir at room temperature until fully dissolved.

  • Causality: Diethyl ether is an excellent solvent for this step as it readily dissolves the maleic anhydride and allows for the precipitation of the maleamic acid product, simplifying its isolation.[6]

• Reaction: Prepare a solution of 2,5-dimethoxyaniline (15.3 g, 0.1 mol) in 50 mL of diethyl ether. Add this solution dropwise to the stirring maleic anhydride solution over 30 minutes.

• Precipitation and Isolation: A thick, off-white precipitate will form immediately. Continue stirring the suspension at room temperature for an additional hour to ensure the reaction goes to completion.

• Filtration: Collect the solid product by suction filtration using a Büchner funnel. Wash the filter cake with two 50 mL portions of cold diethyl ether to remove any unreacted starting materials.

• Drying: Dry the resulting white to off-white powder under vacuum. The product is typically of sufficient purity (yields often >95%) to proceed to the next step without further purification.[4]

Part B: Synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (Final Product)

This step achieves cyclization through dehydration, driven by acetic anhydride.

• Reaction Setup: In a 500 mL Erlenmeyer flask, add the dried N-(2,5-Dimethoxyphenyl)maleamic acid (0.1 mol) to a mixture of acetic anhydride (150 mL) and anhydrous sodium acetate (12.3 g, 0.15 mol).

  • Causality: Acetic anhydride serves as the dehydrating agent to facilitate the intramolecular ring closure. Sodium acetate acts as a base catalyst to promote the reaction.[4][6]

• Heating: Gently heat the suspension on a steam bath or in a water bath at 80-90°C with swirling for 30-45 minutes. The solid should dissolve, and the solution will typically turn yellow or orange.

• Precipitation: Cool the reaction mixture in an ice-water bath. Slowly pour the cooled solution into 500 mL of ice-cold water with vigorous stirring. The target maleimide will precipitate as a solid.

  • Causality: This step precipitates the water-insoluble product while quenching the reactive acetic anhydride (hydrolyzing it to water-soluble acetic acid) and dissolving the sodium acetate catalyst.

• Isolation and Washing: Collect the precipitate by suction filtration. Wash the solid thoroughly with several portions of cold water until the filtrate is neutral to pH paper. Finally, wash with a small portion of cold ethanol or petroleum ether to aid in drying.

• Purification: The crude product can be purified by recrystallization from a suitable solvent like cyclohexane or an ethanol/water mixture to yield the final product as yellow needles.[6]

Comprehensive Characterization

Unambiguous structural confirmation and purity assessment are critical. The following techniques provide a self-validating system for characterizing the synthesized 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Characterization Workflow Diagram

Caption: Logical flow for the comprehensive characterization of the final product.

Physicochemical and Spectroscopic Data

The following table summarizes the expected analytical data for 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Analysis	Parameter	Expected Result/Observation
Appearance	Physical State	Yellow crystalline solid / needles
Molecular Formula	-	C₁₃H₁₁NO₄
Molecular Weight	-	245.23 g/mol
Melting Point	Range	Specific to the compound, determined experimentally
¹H NMR	Chemical Shift (δ)	~6.90-7.20 ppm: Multiplet, 3H (Aromatic CH). ~6.85 ppm: Singlet, 2H (Maleimide -CH=CH-). ~3.75-3.85 ppm: Two singlets, 6H (two -OCH₃ groups).
¹³C NMR	Chemical Shift (δ)	~170 ppm: Imide C=O. ~154, ~145 ppm: Aromatic C-O. ~134 ppm: Maleimide -CH=CH-. ~115-125 ppm: Aromatic CH & C-N. ~56 ppm: -OCH₃.
FTIR	Wavenumber (cm⁻¹)	~1710 cm⁻¹: Strong, C=O stretch (imide). ~1600, ~1500 cm⁻¹: C=C stretch (aromatic). ~1220, ~1040 cm⁻¹: C-O stretch (asymmetric & symmetric ether). ~820 cm⁻¹: C-H bend (aromatic).
Mass Spec (ESI+)	m/z	246.07 [M+H]⁺: Confirms molecular weight.

Interpretation of Spectroscopic Data

• ¹H NMR Spectroscopy: The spectrum provides a clear fingerprint. The two singlets for the methoxy groups confirm the 2,5-substitution pattern.[7] A key feature is the sharp singlet around 6.85 ppm integrating to two protons, which is characteristic of the two equivalent vinyl protons on the maleimide ring, confirming its successful formation. The aromatic protons will appear as a multiplet, consistent with the trisubstituted benzene ring.

• FTIR Spectroscopy: The most telling peak is the very strong absorption around 1710 cm⁻¹, which is the characteristic symmetric stretching frequency for the carbonyl groups of a five-membered cyclic imide. The absence of broad N-H and O-H bands from the maleamic acid intermediate confirms the completion of the cyclization reaction.

• Mass Spectrometry: The observation of the protonated molecular ion peak [M+H]⁺ at m/z 246.07 provides definitive confirmation of the molecular weight of the target compound.

Applications in Research and Drug Development

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is not merely a synthetic curiosity; it is a platform molecule for advanced therapeutic design.

• Antibody-Drug Conjugates (ADCs): The maleimide moiety can be used to attach highly potent cytotoxic drugs to monoclonal antibodies via reaction with cysteine residues, creating ADCs that selectively target cancer cells.[3]

• Covalent Inhibitors: Its reactivity makes it an ideal warhead for designing covalent inhibitors that form a permanent bond with a target protein, often leading to increased potency and duration of action.

• Polymer Chemistry: N-substituted maleimides are used as monomers in the synthesis of thermally stable polyimides and other functional polymers.[5]

Conclusion

This technical guide has detailed a reliable and well-rationalized protocol for the synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. The two-step procedure, involving the formation and subsequent cyclodehydration of a maleamic acid intermediate, is efficient and high-yielding. Furthermore, a multi-technique characterization strategy employing NMR, FTIR, and mass spectrometry provides a robust framework for structural verification and purity assessment, ensuring the material is suitable for demanding applications in drug discovery and materials science.

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An In-Depth Technical Guide to the Physicochemical Properties of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Section 1: Introduction & Strategic Significance

This guide provides a comprehensive technical overview of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, a molecule of significant interest to researchers in medicinal chemistry and materials science. The core of this compound is the 1H-pyrrole-2,5-dione ring, commonly known as the maleimide scaffold. The maleimide ring is a highly valued "privileged scaffold" in medicinal chemistry, serving as the foundation for numerous natural and synthetic products with a wide array of pharmacological applications, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The substitution of this core with a 2,5-dimethoxyphenyl group modulates its electronic and steric properties, offering a unique profile for targeted drug design and advanced polymer synthesis.

This document will elucidate the compound's structural characteristics, physicochemical parameters, and critical reactivity profiles. We will provide field-proven experimental protocols for its synthesis and characterization, explaining the causality behind methodological choices to ensure both accuracy and reproducibility for professionals in drug development and chemical research.

Section 2: Core Physicochemical & Structural Properties

The fundamental properties of a compound dictate its behavior in both chemical and biological systems. Understanding these parameters is the first step in rational drug design and material application.

Property	Value	Source / Method
IUPAC Name	1-(2,5-dimethoxyphenyl)pyrrole-2,5-dione	-
CAS Number	40783-24-2	ECHEMI[3]
Molecular Formula	C₁₂H₁₁NO₄	ECHEMI[3]
Molecular Weight	233.22 g/mol	Calculated
Topological Polar Surface Area (TPSA)	56.1 Ų	Computed
Predicted LogP	1.3 - 1.6	Computed

Molecular Structure & Conformation

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione consists of two key planar ring systems: the maleimide ring and the dimethoxy-substituted benzene ring. The conformational relationship between these two rings is a critical determinant of the molecule's interaction with biological targets.

X-ray crystallographic studies on the closely related analogue, 1-(2-methoxyphenyl)-1H-pyrrole-2,5-dione, reveal a significant dihedral angle of approximately 75.6° between the planes of the benzene and maleimide rings.[4] This pronounced twist is due to steric hindrance between the ortho-methoxy group and the carbonyls of the maleimide ring. A similar non-planar conformation is expected for the 2,5-dimethoxy derivative, which influences its solubility, crystal packing, and ability to fit into enzyme active sites.

Theoretical Spectroscopic Profile

For unambiguous identification, a combination of spectroscopic methods is essential. The following are the expected spectral characteristics for this compound:

• ¹H NMR (in CDCl₃, 400 MHz): The spectrum should feature distinct signals corresponding to the aromatic protons of the dimethoxyphenyl ring (typically between δ 6.8-7.2 ppm), a singlet for the two equivalent vinyl protons on the maleimide ring (around δ 6.7-6.8 ppm), and two singlets for the methoxy group protons (around δ 3.8 ppm).

• ¹³C NMR (in CDCl₃, 100 MHz): Key signals would include two distinct carbonyl carbons of the maleimide ring (around δ 170 ppm), the vinyl carbons of the maleimide ring (around δ 134 ppm), and various signals for the aromatic and methoxy carbons.

• Infrared (IR) Spectroscopy (KBr Pellet): The spectrum will be dominated by strong characteristic absorption bands for the imide C=O stretching (asymmetric and symmetric stretching around 1770 and 1700 cm⁻¹, respectively) and C=C stretching of the maleimide ring.

• Mass Spectrometry (MS): The molecular ion peak [M]⁺ corresponding to the exact mass of the compound would be observed, confirming its molecular weight and elemental composition.

Section 3: Synthesis & Characterization Workflow

The most direct and reliable method for synthesizing N-aryl maleimides is the condensation-cyclization reaction between the corresponding aniline and maleic anhydride.

Rationale for Synthetic Route Selection

This method is chosen for its high efficiency, operational simplicity, and use of readily available starting materials. The reaction proceeds in two stages: (1) nucleophilic attack of the amine on a carbonyl of maleic anhydride to form a maleamic acid intermediate, and (2) subsequent intramolecular cyclization via dehydration to form the stable five-membered imide ring. Glacial acetic acid is an ideal solvent as it facilitates the dissolution of reactants and acts as a catalyst for the final dehydration step.

Detailed Experimental Protocol: Synthesis

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,5-dimethoxyaniline (10 mmol, 1.53 g) and maleic anhydride (10.5 mmol, 1.03 g).

• Solvent Addition: Add 25 mL of glacial acetic acid to the flask.

• Reaction: Heat the mixture to reflux (approximately 118 °C) and maintain for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (e.g., 7:3) mobile phase.[2]

• Work-up: After the reaction is complete (as indicated by the consumption of the starting aniline), allow the mixture to cool to room temperature.

• Precipitation: Pour the cooled reaction mixture slowly into 200 mL of ice-cold water with stirring. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove residual acetic acid.

• Drying: Dry the product under vacuum to yield the crude 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Purification & Characterization

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system, such as ethanol or an ethanol/water mixture, to yield a crystalline solid.

• Characterization: The identity and purity of the final compound must be confirmed using the spectroscopic methods outlined in Section 2.2 (¹H NMR, ¹³C NMR, IR, MS) and by melting point determination.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and characterization of the target compound.

Section 4: Chemical Reactivity & Stability

The utility of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in both biological and materials contexts is defined by the reactivity of the maleimide ring.

Michael Addition Acceptor

The electron-deficient double bond of the maleimide ring is a potent Michael acceptor. It readily undergoes conjugate addition with soft nucleophiles, most notably the thiol groups of cysteine residues found in proteins. This reactivity is the cornerstone of its mechanism of action as a covalent enzyme inhibitor and its widespread use as a bioconjugation agent for labeling proteins and antibodies. The reaction is highly efficient and proceeds under physiological conditions.

Dienophile in Diels-Alder Reactions

The maleimide moiety is an excellent dienophile for [4+2] cycloaddition, or Diels-Alder, reactions.[5] It reacts efficiently with electron-rich dienes, such as furans, which are often derived from renewable biomass sources.[6][7] This furan-maleimide Diels-Alder reaction is thermally reversible, a property that is heavily exploited in the development of self-healing polymers, reprocessable thermosets, and dynamic covalent networks.[8][9] This "click" chemistry approach is valued for its high atom economy and simplicity.[6]

Stability Profile

The compound is generally stable under standard laboratory conditions. However, the maleimide ring can be susceptible to hydrolysis under strongly basic conditions, leading to ring-opening. It is also sensitive to light and high temperatures, which can induce homopolymerization of the maleimide group, particularly above 200 °C.[8] For long-term storage, it should be kept in a cool, dark, and dry environment.

Key Reactivity Pathways Diagram

Caption: Primary reaction pathways for the maleimide core of the title compound.

Section 5: Biological Context & Potential Applications

The N-substituted pyrrole-2,5-dione scaffold is a recurring motif in compounds with significant biological activity. Derivatives have shown promise as cholesterol absorption inhibitors, potential tyrosine kinase inhibitors for anticancer therapy, and anti-inflammatory agents.[10][11][12][13]

• Enzyme Inhibition: The primary mechanism of action for many maleimide-based drugs is the covalent modification of target enzymes. By forming an irreversible thioether bond with a critical cysteine residue in an enzyme's active site via Michael addition, the compound can permanently inactivate the protein. This is a powerful strategy for achieving high potency and prolonged duration of action.

• Anti-inflammatory and Anticancer Potential: Several studies have shown that pyrrole-2,5-dione derivatives can inhibit the proliferation of various cancer cell lines and suppress inflammatory responses.[1][11] For example, some derivatives have been found to inhibit the production of pro-inflammatory cytokines like TNF-α and IL-6.[10] The 2,5-dimethoxyphenyl substitution pattern, in particular, is often explored in drug design to enhance cell permeability and modulate interactions with target proteins.

• Chemical Biology Tool: Beyond therapeutic potential, the compound is a valuable tool for chemical biologists. Its clean and specific reactivity with thiols makes it ideal for use as a crosslinker, a fluorescent probe when conjugated to a fluorophore, or as a component in antibody-drug conjugates (ADCs).

Section 6: Conclusion

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is a compound with a rich physicochemical profile that makes it highly relevant for modern chemical and biomedical research. Its synthesis is straightforward, and its structure offers a unique combination of steric and electronic properties. The dual reactivity of the maleimide core—as a Michael acceptor for covalent modification of biomolecules and as a dienophile for creating dynamic materials—positions this compound as a versatile scaffold for innovation. For researchers in drug discovery, it represents a promising starting point for developing potent covalent inhibitors. For materials scientists, it is a key building block for advanced, responsive polymers. This guide has provided the foundational knowledge and practical protocols necessary to leverage the full potential of this valuable molecule.

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The Multifaceted Biological Activities of 1H-Pyrrole-2,5-Dione Derivatives: A Technical Guide for Drug Discovery

The 1H-pyrrole-2,5-dione, commonly known as the maleimide scaffold, represents a privileged five-membered heterocyclic ring that serves as a fundamental building block for a vast number of natural and synthetic compounds.[1] Its inherent chemical reactivity and structural features have positioned it as a cornerstone in medicinal chemistry, leading to the development of derivatives with a broad spectrum of pharmacological applications, including anticancer, anti-inflammatory, and antimicrobial activities.[1][2] This technical guide provides a comprehensive exploration of the biological activities of novel 1H-pyrrole-2,5-dione derivatives, with a focus on quantitative data, detailed experimental methodologies, and the underlying mechanisms of action.

Anticancer and Cytotoxic Potential

Derivatives of 1H-pyrrole-2,5-dione have consistently demonstrated significant antiproliferative and cytotoxic effects against a variety of human cancer cell lines. The primary mechanisms often involve the induction of apoptosis and cell cycle arrest.[1]

Mechanistic Insights: Targeting Key Cancer Pathways

The anticancer activity of these derivatives is frequently attributed to their ability to interact with crucial biological targets. For instance, certain 4-amino-3-chloro-1H-pyrrole-2,5-diones have been designed as potential tyrosine kinase inhibitors, demonstrating the capacity to form stable complexes with the ATP-binding domains of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[3] This interaction can disrupt signaling pathways essential for cancer cell proliferation and survival. Some pyrrole derivatives also exhibit antioxidant properties, which may contribute to their overall antitumor effects.[4]

A generalized workflow for the synthesis and subsequent preclinical evaluation of these potent anticancer agents is depicted below.

Caption: The inhibitory effect of 1H-pyrrole-2,5-dione derivatives on the COX-2 inflammatory pathway.

Quantitative Analysis of Anti-inflammatory Activity

The following table presents data on the anti-inflammatory activity of selected 1H-pyrrole-2,5-dione derivatives.

Compound Class/Derivative	Assay	Key Findings	Reference
3,4-dimethyl-1H-pyrrole-2,5-dione derivatives	Inhibition of pro-inflammatory cytokine production (IL-6, TNF-α) in PBMCs	The most promising compound showed strong inhibition of cytokine production. [5]	[5]
Maleimide derivatives bearing benzenesulfonamide	In vitro COX-2 inhibition	Several compounds exhibited potent and selective COX-2 inhibition. [6]	[6]
1-Methyl-1H-pyrrole-2,5-dione derivatives	LPS-induced PGE2 production in RAW 264.7 cells	One compound was identified as a more potent and selective COX-2 inhibitor than celecoxib. [7]	[7]
1H-pyrrole-2,5-dione derivatives	Cholesterol absorption inhibition	A potent inhibitor suppressed the formation of foam cells and the inflammatory response. [8]	[8]

Experimental Protocol: Inhibition of Cytokine Production in PBMCs

This protocol describes a method for assessing the anti-inflammatory activity of 1H-pyrrole-2,5-dione derivatives by measuring their effect on cytokine production in human PBMCs.

• PBMC Isolation: Isolate PBMCs from the whole blood of healthy donors using density gradient centrifugation (e.g., with Ficoll-Paque).

• Cell Culture and Treatment: Culture the isolated PBMCs in 96-well plates and pre-treat them with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Stimulate the cells with an inflammatory agent, such as Lipopolysaccharide (LPS) or an anti-CD3 antibody, to induce the production of cytokines. Include unstimulated and stimulated controls (without compound treatment). [1]4. Incubation: Incubate the plates for 24-48 hours.

• Cytokine Measurement: Collect the cell culture supernatant and measure the concentrations of pro-inflammatory cytokines (e.g., IL-6, TNF-α) using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis: Calculate the percentage of inhibition of cytokine production for each compound concentration compared to the stimulated control.

Antimicrobial and Antifungal Activity

The 1H-pyrrole-2,5-dione scaffold is present in numerous compounds exhibiting a broad spectrum of antimicrobial activities against various bacterial and fungal strains. [1][2]

Spectrum of Activity

Natural and synthetic maleimide derivatives have demonstrated efficacy against a range of pathogens, including Staphylococcus aureus, Candida albicans, and Sclerotinia sclerotiorum. [2]The antimicrobial activity is often dependent on the nature of the substituent on the nitrogen atom of the maleimide ring. [9]For instance, neutral N-substituted maleimides have shown strong antifungal effects. [9]

Quantitative Analysis of Antimicrobial Activity

The following table summarizes the antimicrobial activity of selected 1H-pyrrole-2,5-dione derivatives.

Compound Class/Derivative	Target Organism(s)	Key Findings (MIC in µg/mL)	Reference
Neutral N-substituted maleimides	Various yeast and bacterial strains	Strong antifungal activity with MICs ranging from 0.5 to 4 µg/mL. [9]	[9]
3,4-dimethyl-1H-pyrrole-2,5-dione derivatives	Staphylococcus aureus, Enterococcus faecalis, Micrococcus luteus, Escherichia coli, Pseudomonas aeruginosa, Yersinia enterocolitica, Mycobacterium smegmatis, Nocardia corralina	The study determined the antibacterial activity using the broth microdilution method. [5]	[5]
Maleimide-drug conjugates	Escherichia coli (ATCC 8739), Staphylococcus aureus (ATCC 25923)	Some derivatives showed a higher synergistic effect against E. coli than the standard drugs. [10]	[10]

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol details the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of 1H-pyrrole-2,5-dione derivatives against bacterial strains.

• Preparation of Inoculum: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) from a fresh culture.

• Serial Dilution of Compounds: Perform a two-fold serial dilution of the test compounds in a suitable broth medium in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

• Confirmation: The results can be confirmed by plating the contents of the wells with no visible growth onto agar plates to determine the Minimum Bactericidal Concentration (MBC).

Conclusion and Future Perspectives

The 1H-pyrrole-2,5-dione scaffold is a versatile and valuable platform for the development of novel therapeutic agents. The derivatives of this core structure have demonstrated a wide range of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects. The continued exploration of structure-activity relationships and the synthesis of new derivatives will undoubtedly lead to the discovery of more potent and selective drug candidates. Further research into the precise molecular mechanisms of action and in vivo efficacy of these compounds will be crucial for their translation into clinical applications.

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• Maleimide structure: a promising scaffold for the development of antimicrobial agents. PubMed. Available at: [Link]

• Synthesis, biological evaluation, and docking analysis of a novel family of 1-methyl-1H-pyrrole-2,5-diones as highly potent and selective cyclooxygenase-2 (COX-2) inhibitors. PubMed. Available at: [Link]

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An In-depth Technical Guide to 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione: Analogs, Derivatives, and Therapeutic Mechanisms

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1H-pyrrole-2,5-dione, or maleimide, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant pharmacological applications.[1][2] When substituted with an N-aryl group, such as 2,5-dimethoxyphenyl, these compounds exhibit a distinct profile of reactivity and biological activity, making them compelling candidates for drug development. This guide provides a comprehensive technical overview of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, its structural analogs, and derivatives. We will delve into their synthesis, explore the critical structure-activity relationships that govern their function, detail their primary mechanism of action via reactive oxygen species (ROS) generation, and provide validated experimental protocols for their evaluation.

The N-Aryl Maleimide Core: A Foundation for Bioactivity

The maleimide ring is an unsaturated lactam that acts as a potent Michael acceptor.[3] This inherent reactivity is central to its biological function. The addition of an N-aryl substituent, specifically the 2,5-dimethoxyphenyl group, modulates this reactivity and confers specific physicochemical properties that influence cell permeability, target engagement, and metabolic stability.

N-aryl maleimides are of particular interest for several reasons:

• Covalent Modification: They readily react with nucleophilic residues on biomolecules, most notably the thiol groups of cysteine residues in proteins.[4] This ability to form stable covalent bonds is a cornerstone of their use as enzyme inhibitors and as linkers in antibody-drug conjugates (ADCs).[5]

• Enhanced Stability: Compared to their N-alkyl counterparts, N-aryl maleimides form more stable conjugates. The resulting thiosuccinimide linkage is less prone to retro-Michael reactions, which can lead to deconjugation and loss of drug efficacy, a critical consideration in ADC design.[5][6]

• Tunable Reactivity: The electronic properties of the aryl ring can be modified to fine-tune the compound's reactivity, allowing for the optimization of target specificity and reduction of off-target effects.

Synthesis and Characterization

The synthesis of N-substituted pyrrole-2,5-diones is typically a straightforward process involving the condensation of a primary amine with maleic anhydride or a substituted anhydride.[1][2]

General Synthesis Protocol for 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

This protocol describes a common method for synthesizing the core compound via the cyclization of the corresponding maleamic acid.

Rationale: This two-step, one-pot approach is efficient. The initial reaction forms the maleamic acid intermediate, which is then cyclized via dehydration using a reagent like acetic anhydride to form the thermodynamically stable five-membered maleimide ring.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve maleic anhydride (1.0 eq) in a suitable solvent such as glacial acetic acid or toluene.[2]

• Amine Addition: Add 2,5-dimethoxyaniline (1.0 eq) to the solution.

• Intermediate Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the N-(2,5-dimethoxyphenyl)maleamic acid intermediate.

• Cyclization: Add a dehydrating agent, such as acetic anhydride (2.0 eq), and a catalyst, like sodium acetate (0.3 eq).

• Reflux: Heat the reaction mixture to reflux (typically 80-110 °C, solvent-dependent) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]

• Work-up: After completion, cool the mixture to room temperature and pour it into ice-cold water to precipitate the product.

• Purification: Filter the solid product, wash thoroughly with water to remove acid residues, and dry under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization: The final product should be characterized using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.[7][8]

Mechanism of Action: The Central Role of Oxidative Stress

A predominant mechanism underlying the cytotoxicity of many maleimide derivatives is the induction of oxidative stress.[9] These compounds disrupt the delicate redox balance within cells, leading to a cascade of events culminating in cell death.[3][9]

Induction of Reactive Oxygen Species (ROS)

Maleimide derivatives are potent inducers of intracellular ROS.[9] This is achieved primarily through two interconnected pathways:

• Depletion of Glutathione (GSH): As potent Michael acceptors, maleimides rapidly react with and deplete the intracellular pool of glutathione, a critical antioxidant. This compromises the cell's primary defense against oxidative damage.

• Inhibition of Antioxidant Enzymes: These compounds can inhibit key antioxidant enzymes like those in the thioredoxin (Trx) system.[3] The thioredoxin system is vital for maintaining a reducing intracellular environment. Its inhibition leads to an accumulation of ROS.[3]

The resulting increase in ROS levels has profound cellular consequences, including lipid peroxidation, damage to DNA and proteins, and loss of mitochondrial membrane potential.[3][9]

Downstream Signaling and Cell Death

The overwhelming oxidative stress triggers a necrotic cell death pathway.[9] Key events include:

• Mitochondrial Dysfunction: ROS-induced damage leads to a loss of mitochondrial membrane potential (MMP).[3][9]

• ATP Depletion: The collapse of the MMP cripples the cell's ability to produce ATP, leading to a severe energy crisis.[9]

• Necrotic Cell Death: Unlike apoptosis, which is a programmed and controlled process, the bioenergetic collapse induced by these compounds typically leads to necrosis. This is often characterized by a lack of activation of caspases, the key executioner proteins of apoptosis.[9]

Structure-Activity Relationships (SAR)

Understanding the relationship between a compound's structure and its biological activity is fundamental to rational drug design.[10][11] For the 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione series, SAR studies focus on modifications at two primary locations: the N-aryl ring and the maleimide core.

Modification Site	Structural Change	Impact on Activity & Rationale
N-Aryl Ring	Introduction of electron-withdrawing groups (e.g., -F, -CF₃, -SF₅)	Increases Activity: Enhances the electrophilicity of the maleimide double bond, accelerating the reaction with thiols.[12] This can lead to more rapid target engagement and GSH depletion.
Introduction of electron-donating groups (e.g., -OCH₃, -CH₃)	Modulates Activity/Solubility: Can alter pharmacokinetic properties. The 2,5-dimethoxy substitution provides a balance of lipophilicity and electronic properties.
Steric Bulk	Decreases Activity: Bulky ortho-substituents can sterically hinder the approach of nucleophiles to the maleimide ring, slowing the reaction rate.
Maleimide Core	Substitution at C3/C4 positions (e.g., 3,4-dimethyl)	Alters Geometry & Reactivity: Substituents on the maleimide ring can change its planarity and electronic distribution, affecting reaction kinetics and target recognition.[13]
Saturation of the double bond (to form a succinimide)	Abolishes Activity: The unsaturated C=C bond is essential for the Michael addition reaction. Its removal renders the compound inactive as a covalent modifier.[14]

Table 1: Key Structure-Activity Relationships for N-Aryl Maleimides.

Experimental Protocols for Preclinical Evaluation

To assess the therapeutic potential of novel analogs, a series of validated in vitro assays are required. Here, we provide a protocol for a standard cytotoxicity assay.

Protocol: MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The absorbance of the colored solution is proportional to the number of viable cells.

Self-Validation & Controls:

• Vehicle Control: Cells treated with the same concentration of solvent (e.g., DMSO) used to dissolve the test compounds. This accounts for any solvent-induced toxicity.

• Untreated Control: Cells in media alone, representing 100% viability.

• Positive Control: A known cytotoxic agent (e.g., doxorubicin) to confirm assay performance.

• Blank Control: Wells with media but no cells to provide a background absorbance reading.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., a leukemia cell line for which maleimides show activity[9]) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Create a serial dilution in culture medium to achieve final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds, vehicle control, or positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours. Purple formazan crystals should become visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well. Pipette up and down to ensure complete dissolution of the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ value (the concentration of the drug that inhibits 50% of cell growth).

Future Directions and Therapeutic Potential

The 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione scaffold and its derivatives represent a versatile platform for drug discovery. While their potent cytotoxicity via ROS induction is promising for oncology,[9] other therapeutic avenues are also being explored.

• Oncology: Further optimization of SAR could lead to compounds with enhanced tumor specificity and reduced systemic toxicity. Their use in ADCs remains a highly promising application.[5]

• Anti-inflammatory Agents: Certain pyrrole-2,5-dione derivatives have shown potential as inhibitors of pro-inflammatory cytokines, suggesting a role in treating inflammatory diseases.[8][13]

• Neurotherapeutics: Some related bicyclic pyrrolo derivatives have been investigated as cognition enhancers, indicating the scaffold's potential to cross the blood-brain barrier and modulate CNS targets.[15]

• Cholesterol Absorption Inhibitors: Research has indicated that some derivatives can inhibit cholesterol absorption and suppress the formation of foam cells, pointing to a potential application in atherosclerosis.[16]

The continued exploration of this chemical space, guided by the principles of rational drug design and a deep understanding of the underlying mechanism of action, is poised to yield novel therapeutic agents for a range of human diseases.

References

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• Christie, R.J., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Journal of Controlled Release. Available from: [Link]

• Kwon, Y., et al. (2001). Role of reactive oxygen species generated by NADPH oxidase in the mechanism of activation of K(+)-Cl(-)-cotransport by N-ethylmaleimide in HepG2 human hepatoma cells. Free Radical Research. Available from: [Link]

• Shevchenko, P., et al. (2019). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Molecules. Available from: [Link]

• Ghelardini, C., et al. (1993). Synthesis and Pharmacological Activity of a Series of dihydro-1H-pyrrolo[1,2-a]imidazole-2,5(3H,6H)-diones, a Novel Class of Potent Cognition Enhancers. Journal of Medicinal Chemistry. Available from: [Link]

• Sørensen, B.S., et al. (2002). Maleimide is a potent inhibitor of topoisomerase II in vitro and in vivo: a new mode of catalytic inhibition. Molecular Pharmacology. Available from: [Link]

• Wang, Y., et al. (2021). Piperlongumine Analogs Promote A549 Cell Apoptosis through Enhancing ROS Generation. Molecules. Available from: [Link]

• Szafrański, K., et al. (2019). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. Molecules. Available from: [Link]

• Shevchenko, P., et al. (2019). (PDF) Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. ResearchGate. Available from: [Link]

• Kumar, A., & Rajput, C.S. (2015). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. Centre for Info Bio Technology. Available from: [Link]

• Ostrovska, H., et al. (2016). Synthesis and biological activity of 4-amino-3-chloro-1H-pyrrole-2,5-diones. Ukrainian Biochemical Journal. Available from: [Link]

• Taha, E.A. (2005). Structure-activity relationships for the design of small-molecule inhibitors. Mini Reviews in Medicinal Chemistry. Available from: [Link]

• Drug Design Org. (2005). Structure Activity Relationships. DrugDesign.org. Available from: [Link]

• Rambabu, N., et al. (2017). Synthesis and Biological Activity of Novel (E)-N'-(Substituted)-3,4,5-Trimethoxybenzohydrazide Analogs. Oriental Journal of Chemistry. Available from: [Link]

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• Das, J., et al. (2021). The Role of Reactive Oxygen Species (ROS) in the Biological Activities of Metallic Nanoparticles. Nanomaterials. Available from: [Link]

• de Oliveira, C.S.A., et al. (2016). Synthesis of 1-((4-methoxyphenyl)-3-alkynes)-1H-pyrrole-2,5-diones and functionalization to triazoles. ResearchGate. Available from: [Link]

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In Vitro Evaluation of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione: A Technical Guide for Preclinical Assessment

Introduction: Unveiling the Potential of a Novel N-Aryl Maleimide

The 1H-pyrrole-2,5-dione, or maleimide, scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide spectrum of biological activities.[1] Derivatives of this versatile five-membered heterocyclic ring have demonstrated significant potential as anticancer, anti-inflammatory, and antimicrobial agents.[2] This technical guide outlines a comprehensive in vitro evaluation strategy for a novel derivative, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

The rationale for investigating this specific molecule is twofold. Firstly, the N-aryl substitution on the maleimide core is a common feature in biologically active compounds. Secondly, the 2,5-dimethoxyphenyl moiety is present in various pharmacologically active molecules, suggesting its potential to modulate the biological properties of the parent maleimide structure. This guide provides a structured, multi-faceted approach to elucidating the cytotoxic, anti-inflammatory, and antioxidant potential of this compound, laying the groundwork for further preclinical development.

Synthesis and Characterization: A Proposed Pathway

A plausible and efficient method for the synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione involves the condensation of 2,5-dimethoxyaniline with maleic anhydride. This reaction is a well-established route for the formation of N-substituted maleimides.[2] The proposed reaction is typically carried out in a suitable solvent, such as glacial acetic acid, with heating to drive the dehydration and subsequent cyclization to form the imide ring.

Following synthesis, rigorous characterization of the compound is paramount to confirm its identity and purity. Standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, should be employed to verify the chemical structure. Purity can be assessed by high-performance liquid chromatography (HPLC).

Phase 1: Foundational Cytotoxicity Screening

The initial phase of in vitro evaluation focuses on determining the cytotoxic profile of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. This is a critical step to identify a therapeutic window and to guide the concentration ranges for subsequent mechanistic studies.

Rationale for Cell Line Selection

A panel of well-characterized human cancer cell lines is proposed for the initial cytotoxicity screening. The selection of these cell lines is based on their representation of common cancer types and their established use in cytotoxic assays.

• MCF-7 (Breast Adenocarcinoma): An estrogen receptor-positive cell line, widely used as a model for breast cancer.[3]

• HepG2 (Hepatocellular Carcinoma): A human liver cancer cell line that retains many of the metabolic functions of primary hepatocytes, making it a valuable model for assessing hepatotoxicity.[4]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell metabolic activity, which serves as an indicator of cell viability.[5]

Step-by-Step Methodology:

• Cell Seeding: Plate MCF-7 and HepG2 cells in 96-well plates at an appropriate density (e.g., 5 x 10³ cells/well) and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO₂.[6]

• Compound Treatment: Prepare a series of dilutions of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation: Cytotoxicity Profile

The results of the MTT assay should be summarized in a clear and concise table.

Cell Line	Compound	IC₅₀ (µM)
MCF-7	1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	Experimental Value
Doxorubicin (Positive Control)	Experimental Value
HepG2	1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	Experimental Value
Doxorubicin (Positive Control)	Experimental Value

Phase 2: Investigating Anti-Inflammatory Potential

Given that many N-substituted maleimide derivatives exhibit anti-inflammatory properties, the second phase of the evaluation will focus on assessing the ability of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione to modulate key inflammatory pathways.

Cellular Model for Inflammation: RAW 264.7 Macrophages

The murine macrophage cell line, RAW 264.7, is a well-established and widely used in vitro model for studying inflammation. These cells can be stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, to induce a pro-inflammatory response characterized by the production of nitric oxide (NO) and pro-inflammatory cytokines.[7]

Experimental Protocol: Nitric Oxide Production Assay (Griess Assay)

The Griess assay is a simple and sensitive colorimetric method for the indirect measurement of NO production by quantifying its stable metabolite, nitrite, in the cell culture supernatant.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a suitable density (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only), a vehicle control (cells + vehicle + LPS), and a positive control (e.g., a known iNOS inhibitor like L-NAME).

• Supernatant Collection: After incubation, carefully collect the cell culture supernatant.

• Griess Reaction: Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) and incubate at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and express the results as a percentage of inhibition of NO production compared to the LPS-stimulated vehicle control.

Mechanistic Insight: Cyclooxygenase (COX) Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their effects through the inhibition of cyclooxygenase (COX) enzymes, which are key to the synthesis of prostaglandins, important mediators of inflammation.[8] N-substituted maleimides have been reported to inhibit COX activity.[6][7] Therefore, assessing the inhibitory effect of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione on COX-1 and COX-2 is a logical step to understand its potential anti-inflammatory mechanism. Commercially available COX inhibitor screening assay kits can be utilized for this purpose.[9]

Data Presentation: Anti-inflammatory Activity

The anti-inflammatory data can be presented in a tabular format.

Assay	Compound	IC₅₀ (µM)
Nitric Oxide Production	1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	Experimental Value
L-NAME (Positive Control)	Experimental Value
COX-1 Inhibition	1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	Experimental Value
Indomethacin (Positive Control)	Experimental Value
COX-2 Inhibition	1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	Experimental Value
Celecoxib (Positive Control)	Experimental Value

Visualizing the Anti-inflammatory Workflow

Caption: Workflow for assessing the anti-inflammatory activity.

Signaling Pathway: NF-κB in LPS-Stimulated Macrophages

The activation of the transcription factor NF-κB is a critical event in the inflammatory response triggered by LPS.[10] Upon LPS stimulation of TLR4, a signaling cascade is initiated, leading to the phosphorylation and degradation of IκBα, which allows the p65/p50 NF-κB dimer to translocate to the nucleus and induce the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS).

Caption: Simplified NF-κB signaling pathway in macrophages.

Phase 3: Evaluation of Antioxidant Activity

Oxidative stress is implicated in the pathogenesis of numerous diseases, and compounds with antioxidant properties are of significant therapeutic interest. The potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione to scavenge free radicals will be assessed using a cell-free chemical assay.

Experimental Protocol: DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a rapid and widely used method to evaluate the free radical scavenging activity of a compound. The principle of the assay is based on the reduction of the stable DPPH radical, which is violet in color, to the non-radical form, which is yellow, in the presence of an antioxidant.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add a methanolic solution of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione at various concentrations.

• DPPH Addition: Add the DPPH solution to each well. Include a blank (methanol only) and a positive control (e.g., ascorbic acid or Trolox).

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity and determine the SC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Data Presentation: Antioxidant Capacity

Compound	SC₅₀ (µg/mL)
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	Experimental Value
Ascorbic Acid (Positive Control)	Experimental Value

Conclusion and Future Directions

This technical guide provides a robust and logical framework for the initial in vitro evaluation of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. The proposed phased approach, starting with broad cytotoxicity screening and progressing to more specific anti-inflammatory and antioxidant assays, allows for a comprehensive assessment of the compound's biological potential.

The data generated from these studies will be instrumental in determining the future direction of research for this novel maleimide derivative. Promising results in any of these assays would warrant further investigation, including more in-depth mechanistic studies, evaluation in a broader panel of cell lines, and ultimately, progression to in vivo models to assess efficacy and safety. The self-validating nature of the described protocols, coupled with the use of appropriate controls, ensures the generation of reliable and reproducible data, which is the cornerstone of successful drug discovery and development.

References

• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. (2018). PubMed. [Link]

• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. (2023). PubMed Central. [Link]

• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. (n.d.). PubMed Central. [Link]

• An Expeditious Synthesis of N-substituted Pyrroles via Microwave-Induced Iodine-Catalyzed Reactions under Solventless Conditions. (n.d.). National Institutes of Health. [Link]

• In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF-7 cell lines study of Marine Yeast. (2015). Journal of Applied Pharmaceutical Science. [Link]

• Synthesis, Computational Studies, and Structural Analysis of 1-(3,5-Dimethoxyphenyl)azetidin-2-ones with Antiproliferative Activity in Breast Cancer and Chemoresistant Colon Cancer. (n.d.). MDPI. [Link]

• Why do we use HepG2 cells for cytotoxicity/Mitotoxicity studies?. (2023). ResearchGate. [Link]

• Modulation of LPS stimulated NF-kappaB mediated Nitric Oxide production by PKCε and JAK2 in RAW macrophages. (n.d.). PubMed Central. [Link]

• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. (n.d.). CIBTech. [Link]

• Synthesis, biological evaluation and docking study of maleimide derivatives bearing benzenesulfonamide as selective COX-2 inhibitors and anti-inflammatory agents. (2015). PubMed. [Link]

• LPS-stimulated NF-κB p65 dynamic response marks the initiation of TNF expression and transition to IL-10 expression in RAW 264.7 macrophages. (n.d.). PubMed. [Link]

• In vitro cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative. (2024). Journal of King Saud University - Science. [Link]

• Synthesis and Antiproliferative Activity of Some 5-substituted 2-(2,4-dihydroxyphenyl)-1,3,4-thiadiazoles. (2006). PubMed. [Link]

• Synthesis and antiproliferative activity of N-substituted 2-amino-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazoles. (2006). PubMed. [Link]

• Synthesis of 1-((4-methoxyphenyl)-3-alkynes)-1H-pyrrole-2,5-diones and functionalization to triazoles. (2016). ResearchGate. [Link]

• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. (n.d.). ResearchGate. [Link]

• Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. (2023). MDPI. [Link]

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"spectroscopic data (NMR, IR, Mass Spec) of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione"

An In-depth Technical Guide to the Spectroscopic Characterization of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic data for 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, a compound of interest in medicinal chemistry and materials science. As N-substituted maleimides are pivotal scaffolds in the development of bioactive molecules and polymer synthesis, a thorough understanding of their structural characterization is paramount for researchers, scientists, and drug development professionals.[1][2][3] This document delineates the expected spectral signatures from Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Each section integrates theoretical principles with practical, field-proven insights, detailing not only the data but also the causality behind the experimental protocols and interpretation. The guide is structured to serve as a self-validating reference for the unambiguous identification and quality assessment of this target molecule.

Molecular Structure and Spectroscopic Overview

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (Molecular Formula: C₁₃H₁₁NO₄, Molecular Weight: 245.23 g/mol ) is comprised of two key functional moieties: a planar, electron-deficient pyrrole-2,5-dione (maleimide) ring and an electron-rich 2,5-dimethoxyphenyl group. The dihedral angle between these two rings dictates the degree of electronic communication and significantly influences the compound's chemical reactivity and spectroscopic properties. The following sections will deconstruct the contribution of each structural feature to the overall spectral fingerprint.

Caption: Molecular Structure of the Target Compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules in solution. For 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, both ¹H and ¹³C NMR provide critical, complementary information.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the chemical environment, connectivity, and number of different types of protons in the molecule.

Expected ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale & Expert Insights
~ 6.95 - 7.10	m	3H	Ar-H	The three protons on the dimethoxyphenyl ring will exhibit a complex multiplet pattern due to their distinct chemical environments and ortho/meta couplings.
~ 6.85	s	2H	HC=CH	The two protons on the maleimide ring are chemically and magnetically equivalent, resulting in a sharp singlet. Its downfield shift is due to the deshielding effect of the adjacent carbonyl groups.[4][5]
~ 3.80	s	3H	OCH₃	Singlet corresponding to the methoxy group at the 2-position of the aromatic ring.

| ~ 3.75 | s | 3H | OCH₃ | Singlet for the methoxy group at the 5-position. The slight difference in chemical shift from the other methoxy group arises from their different positions relative to the point of attachment.[6] |

Protocol: ¹H NMR Spectrum Acquisition

• Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The choice of CDCl₃ is based on its excellent solubilizing power for moderately polar organics and its clean spectral window.

• Instrument Setup: Record the spectrum on a 400 or 500 MHz NMR spectrometer.[7] Ensure the instrument is properly shimmed to achieve high resolution and symmetrical peak shapes.

• Acquisition Parameters:

  • Pulse Angle: 30-45°

  • Acquisition Time: ~3-4 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 16-32 (adjust for desired signal-to-noise ratio)

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID). Phase correct the spectrum and calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm. Integrate all signals for quantitative analysis.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides information about the electronic nature of the carbon atoms.

Expected ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale & Expert Insights
~ 169.5	C=O	The two imide carbonyl carbons are equivalent and highly deshielded, appearing far downfield.[4]
~ 153.8	Ar C-O	Quaternary aromatic carbon attached to the methoxy group at position 2.
~ 148.5	Ar C-O	Quaternary aromatic carbon attached to the methoxy group at position 5.
~ 134.2	HC=CH	The two equivalent olefinic carbons of the maleimide ring.[4]
~ 121.0	Ar C-N	Quaternary aromatic carbon attached to the imide nitrogen.
~ 118.5	Ar-CH	Aromatic methine carbon.
~ 114.0	Ar-CH	Aromatic methine carbon.
~ 113.5	Ar-CH	Aromatic methine carbon.
~ 56.1	OCH₃	Carbon of the methoxy group at position 2.[6]

| ~ 55.8 | OCH₃ | Carbon of the methoxy group at position 5.[6] |

Protocol: ¹³C NMR Spectrum Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis. A higher concentration (~20-30 mg) may be beneficial to reduce acquisition time.

• Instrument Setup: Utilize the same spectrometer, switching to the ¹³C nucleus observation channel.

• Acquisition Parameters:

  • Technique: Proton-decoupled (to produce singlets for all carbons).

  • Pulse Angle: 45°

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-5 seconds (a longer delay is crucial for accurate integration of quaternary carbons, if needed).

  • Number of Scans: 512-2048 (or more, as ¹³C has a low natural abundance).

• Data Processing: Process the FID similarly to the ¹H spectrum. Calibrate the spectrum using the central peak of the CDCl₃ triplet at 77.16 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the key functional groups present in a molecule by measuring the absorption of infrared radiation.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Functional Group
~ 1775 & 1705	Strong, Sharp	C=O stretch (asymm. & symm.)	Imide
~ 1590	Medium-Strong	C=C stretch	Aromatic Ring
~ 1505	Strong	C=C stretch	Aromatic Ring
~ 1380	Strong	C-N stretch	Imide
~ 1225	Strong	C-O stretch (asymm.)	Aryl Ether
~ 1040	Strong	C-O stretch (symm.)	Aryl Ether

| ~ 810 | Medium | C-H bend (out-of-plane) | Substituted Benzene |

Rationale & Insights: The most diagnostic signals in the IR spectrum are the two strong carbonyl absorptions characteristic of a cyclic imide.[8][9] The higher frequency band corresponds to the asymmetric C=O stretch, while the lower frequency band is the symmetric stretch. The strong absorption at ~1225 cm⁻¹ is a hallmark of the aryl-alkyl ether C-O bond, confirming the presence of the methoxy groups.[6]

Protocol: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened swab (e.g., isopropanol) and running a background scan.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: The resulting spectrum of % Transmittance vs. Wavenumber is analyzed by identifying the key absorption bands and comparing them to known functional group frequencies.

Caption: A generalized workflow for comprehensive spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. High-resolution mass spectrometry (HRMS) can confirm the molecular formula, while fragmentation patterns offer clues about the molecule's structure.

Expected Mass Spectrometry Data (ESI+)

• Molecular Formula: C₁₃H₁₁NO₄

• Exact Mass: 245.0688

• [M+H]⁺: m/z 246.0761

• [M+Na]⁺: m/z 268.0580

Plausible Fragmentation Pathway: The 1-(2,5-dimethoxyphenyl) moiety offers several potential fragmentation sites under ionization. Common fragmentation patterns would involve the sequential loss of methyl radicals (•CH₃) and carbon monoxide (CO) from the methoxy groups, or cleavage at the aryl-nitrogen bond.

Caption: A simplified, plausible fragmentation pathway in ESI-MS.

Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent such as methanol or acetonitrile. The choice of solvent is critical; it must be volatile and capable of supporting ionization.

• Instrument Setup: Infuse the sample solution into the ESI source at a low flow rate (e.g., 5-10 µL/min).

• Acquisition Parameters:

  • Ionization Mode: Positive (to form [M+H]⁺ or [M+Na]⁺ adducts).

  • Capillary Voltage: 3-4 kV.

  • Drying Gas (N₂): Set temperature and flow to ensure efficient desolvation (e.g., 300 °C, 8 L/min).

  • Mass Range: Scan a range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Data Analysis: Identify the molecular ion peak and any significant adducts. For HRMS, compare the measured exact mass to the theoretical mass to confirm the elemental composition with high confidence (< 5 ppm error).

Conclusion

The spectroscopic characterization of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is straightforward when a multi-technique approach is employed. ¹H and ¹³C NMR provide definitive proof of the carbon-hydrogen framework, while IR spectroscopy rapidly confirms the presence of key imide and ether functional groups. Finally, mass spectrometry validates the molecular weight and elemental formula. The data and protocols outlined in this guide establish a robust, self-validating system for the unambiguous identification and quality control of this important chemical entity, empowering researchers in their synthetic and developmental endeavors.

References

• The Royal Society of Chemistry. (2022). Supplementary Information. This source provides representative ¹H and ¹³C NMR data for various N-substituted maleimides, establishing the typical chemical shifts for the maleimide ring protons (~6.65-6.85 ppm) and carbonyl carbons (~170 ppm).
• Koca et al. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Organic Communications. This paper details IR data for related pyrrole dione structures, noting the characteristic multiple C=O stretching frequencies between 1650-1775 cm⁻¹.
• Sirajuddin, M. et al. (2012). 1-(2-Methoxyphenyl)-1H-pyrrole-2, 5-dione. Acta Crystallographica Section E: Crystallographic Communications.
• Chauhan, P. et al. (2015). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. International Journal of ChemTech Research. This article highlights the biological significance of the pyrrole-2,5-dione scaffold.
• Li, J. et al. (2018). Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors. Bioorganic & Medicinal Chemistry.
• Ansari, A. et al. (2023). Click Synthesis and Spectral Characterization of a 1,2,3-Triazole Conjugated Pyrrole-2,5-dione Scaffold. Chemical Science International Journal.
• MDPI. (2020). (E)-3-(2,5-Dimethoxyphenyl)-1-{[4-(2,5-dimethoxy-phenyl)...}prop-2-en-1-one.
• ResearchGate. (2023). 1 H NMR spectra illustrating the reaction of maleimides with thiolated....
• Gawel, K. et al. (2019). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. Molecules. This article provides detailed ¹³C NMR data for substituted pyrrole-2,5-diones, confirming the carbonyl chemical shift around 169 ppm.
• Max Planck Society. (N.D.). Supporting Information. This document outlines standard procedures for recording NMR spectra, including the use of CDCl₃ as a solvent and TMS as an internal standard. 7whO549Ww==)

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The Strategic Exploitation of 1H-Pyrrole-2,5-diones in Modern Therapeutics: A Technical Guide to Target Identification and Validation

Foreword: Beyond the Warhead - A Paradigm of Targeted Reactivity

The 1H-pyrrole-2,5-dione, commonly known to the initiated as the maleimide group, represents a cornerstone of covalent chemistry in the biological realm. Its true elegance, however, lies not in its raw reactivity but in its capacity for exquisitely targeted therapeutic intervention. This guide moves beyond a superficial overview to provide drug development professionals with a deep, actionable understanding of the therapeutic targets amenable to modulation by this versatile scaffold. We will dissect the "why" behind experimental design, offering insights into self-validating protocols that ensure the robustness of your findings. This document is structured to be a practical companion in the laboratory, guiding you from conceptualization to validated target.

The Foundational Principle: Covalent Modification of Cysteine Residues

The therapeutic utility of 1H-pyrrole-2,5-diones is fundamentally anchored to their high reactivity towards sulfhydryl groups, predominantly found in the amino acid cysteine[1][2][3]. This reaction, a Michael addition, forms a stable thioether linkage, effectively creating a permanent bond between the drug and its protein target under physiological conditions (pH 6.5-7.5)[1].

The strategic advantage of targeting cysteines is twofold. Firstly, cysteines are less abundant than other nucleophilic residues like lysine, offering a higher degree of targeting specificity[1]. Secondly, many cysteines reside in functionally critical domains of proteins, such as enzyme active sites or allosteric pockets. Their modification can thus lead to a profound and lasting modulation of protein activity.

Experimental Workflow: Validating Cysteine Reactivity

A foundational experiment to confirm the cysteine--reactive nature of a novel 1H-pyrrole-2,5-dione derivative involves a simple yet informative assay with a model thiol-containing molecule like glutathione (GSH).

Protocol 1: In Vitro Thiol Reactivity Assay

• Preparation of Reactants:

  • Prepare a stock solution of your 1H-pyrrole-2,5-dione derivative in an appropriate organic solvent (e.g., DMSO).

  • Prepare a stock solution of reduced glutathione (GSH) in a degassed aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). Degassing is critical to prevent oxidation of GSH.

• Reaction Setup:

  • In a 96-well plate, combine the 1H-pyrrole-2,5-dione derivative and GSH at various molar ratios (e.g., 1:1, 1:2, 2:1).

  • Include a negative control with the 1H-pyrrole-2,5-dione derivative in buffer alone to assess its stability.

  • Include a positive control with a known maleimide compound.

• Monitoring the Reaction:

  • Incubate the plate at room temperature.

  • At various time points (e.g., 0, 15, 30, 60 minutes), quench the reaction by adding an excess of a strong reducing agent like dithiothreitol (DTT).

  • Analyze the reaction mixture using LC-MS to identify the formation of the drug-GSH conjugate and the depletion of the parent compounds.

• Data Analysis:

  • Quantify the peak areas of the starting materials and the product to determine the reaction kinetics.

This self-validating system provides initial, crucial data on the intrinsic reactivity of your compound, a go/no-go checkpoint before proceeding to more complex cellular and in vivo models.

Targeting Inflammatory Pathways: The Cyclooxygenase (COX) Enzymes

Chronic inflammation is a key driver of numerous human diseases. The cyclooxygenase (COX) enzymes, COX-1 and COX-2, are central to the inflammatory cascade as they mediate the production of prostaglandins[4][5]. Certain 1H-pyrrole-2,5-dione derivatives have been identified as potent inhibitors of these enzymes, particularly COX-2, which is often upregulated at sites of inflammation[5].

The rationale for targeting COX enzymes with 1H-pyrrole-2,5-diones stems from the presence of accessible cysteine residues within or near their active sites. Covalent modification of these residues can lead to irreversible inhibition, offering the potential for long-lasting anti-inflammatory effects.

Signaling Pathway: COX-2 in Inflammation

Caption: Covalent inhibition of COX-2 by 1H-pyrrole-2,5-diones blocks prostaglandin synthesis.

Experimental Validation of COX-2 Inhibition

A robust method to validate the inhibitory potential of your compound against COX-2 is a cell-based assay measuring prostaglandin E2 (PGE2) production.

Protocol 2: Cellular PGE2 Production Assay

• Cell Culture:

  • Culture a suitable cell line, such as RAW 264.7 macrophages, which are known to express high levels of COX-2 upon stimulation[5][6].

• Stimulation and Treatment:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of your 1H-pyrrole-2,5-dione derivative for 1-2 hours.

  • Induce COX-2 expression and PGE2 production by stimulating the cells with lipopolysaccharide (LPS)[6].

• PGE2 Quantification:

  • After an appropriate incubation period (e.g., 24 hours), collect the cell culture supernatant.

  • Quantify the concentration of PGE2 in the supernatant using a commercially available ELISA kit.

• Data Analysis:

  • Calculate the IC50 value, which is the concentration of your compound that inhibits PGE2 production by 50%.

  • Compare the IC50 value to that of a known COX-2 inhibitor, such as celecoxib[5].

Oncogenic Signaling Cascades: Targeting Receptor Tyrosine Kinases

The dysregulation of receptor tyrosine kinase (RTK) signaling is a hallmark of many cancers. The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR) are two critical RTKs that, when hyperactivated, drive tumor growth, proliferation, and angiogenesis[7][8]. Derivatives of 1H-pyrrole-2,5-dione have shown promise as inhibitors of these kinases[7][8][9].

The therapeutic hypothesis is that a 1H-pyrrole-2,5-dione derivative can covalently bind to a cysteine residue within the ATP-binding pocket of the kinase domain of EGFR or VEGFR. This irreversible binding prevents ATP from accessing the active site, thereby shutting down the downstream signaling cascade.

Signaling Pathway: EGFR Inhibition

Caption: Covalent modification of the EGFR kinase domain by 1H-pyrrole-2,5-diones inhibits oncogenic signaling.

Experimental Validation of RTK Inhibition

A multi-pronged approach is necessary to validate the inhibition of RTKs. This includes biochemical assays to confirm direct enzyme inhibition and cell-based assays to assess the impact on downstream signaling.

Protocol 3: In Vitro Kinase Inhibition Assay

• Assay Principle:

  • Utilize a commercially available kinase assay kit (e.g., ADP-Glo™) that measures the activity of recombinant EGFR or VEGFR.

• Reaction Setup:

  • In a 96-well plate, combine the recombinant kinase, its specific substrate, and ATP.

  • Add your 1H-pyrrole-2,5-dione derivative at a range of concentrations.

• Measurement:

  • After incubation, measure the kinase activity according to the manufacturer's instructions (typically by detecting the amount of ADP produced).

• Data Analysis:

  • Determine the IC50 value for the inhibition of kinase activity.

Protocol 4: Western Blot Analysis of Downstream Signaling

• Cell Treatment:

  • Culture a cancer cell line that overexpresses the target RTK (e.g., A431 for EGFR).

  • Treat the cells with your 1H-pyrrole-2,5-dione derivative for various times and at different concentrations.

• Protein Extraction and Quantification:

  • Lyse the cells and extract the total protein.

  • Quantify the protein concentration using a standard method (e.g., BCA assay).

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for the phosphorylated (active) forms of the target RTK and key downstream signaling proteins (e.g., phospho-Akt, phospho-ERK).

  • Use antibodies against the total forms of these proteins as loading controls.

• Detection and Analysis:

  • Use a secondary antibody conjugated to an enzyme (e.g., HRP) for chemiluminescent detection.

  • Quantify the band intensities to determine the effect of your compound on the phosphorylation status of the signaling proteins.

Other Noteworthy Therapeutic Targets

The versatility of the 1H-pyrrole-2,5-dione scaffold has led to its exploration in a variety of other therapeutic areas.

Therapeutic Area	Potential Target(s)	Rationale
Cardiovascular Disease	HMG-CoA Reductase, Cholesterol Absorption Pathways	Inhibition of cholesterol synthesis and uptake to reduce atherosclerosis.[4][10]
Neurodegenerative Disorders	Cognition-related pathways	Reversal of amnesia in preclinical models suggests modulation of neuronal function.[11]
Central Nervous System	Unspecified CNS receptors	Anxiolytic and CNS depressant effects have been observed, indicating interaction with neurotransmitter systems.[12]
Infectious Diseases	Bacterial and Fungal Proteins	The core scaffold has demonstrated antibacterial and antifungal properties.[4][12]

The Future of 1H-Pyrrole-2,5-diones in Drug Development: Antibody-Drug Conjugates (ADCs)

Perhaps the most impactful application of 1H-pyrrole-2,5-dione chemistry is in the field of antibody-drug conjugates (ADCs)[13][14][]. In this modality, the maleimide group serves as a linker to attach a highly potent cytotoxic drug to a monoclonal antibody that specifically targets a tumor-associated antigen[13][14]. This approach allows for the targeted delivery of the cytotoxic payload directly to cancer cells, minimizing systemic toxicity[13][]. The stability of the thioether bond formed by the maleimide is crucial for the efficacy and safety of the ADC[16].

Workflow: ADC Construction

Caption: Workflow for the construction of an Antibody-Drug Conjugate (ADC).

Conclusion

The 1H-pyrrole-2,5-dione core is a privileged scaffold in medicinal chemistry, offering a gateway to a multitude of therapeutic targets through the strategic covalent modification of cysteine residues. Its applications span from anti-inflammatory and anticancer agents to sophisticated drug delivery systems like ADCs. A thorough understanding of its reactivity, coupled with robust, self-validating experimental protocols, is paramount for any research scientist or drug development professional seeking to harness the full therapeutic potential of this remarkable chemical entity.

References

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• Nishihara, R., et al. (2021). One‐Step Maleimide‐Based Dual Functionalization of Protein N‐Termini. PMC. Available from: [Link]

• Lattmann, E., et al. (2015). In vivo Evaluation of Substituted -1H-Pyrrole-2,5- Diones as Anxiolytic-Agents. Scholars Research Library. Available from: [Link]

• Bhat, M., et al. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. PMC. Available from: [Link]

• Sagan, F., et al. (2021). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. MDPI. Available from: [Link]

• Wijesinghe, M. B., et al. (2022). On-demand Detachment of Maleimide Derivatives on Cysteine to Facilitate (Semi)Synthesis of Challenging Proteins. ChemRxiv. Available from: [Link]

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• Moon, J. T., et al. (2010). Synthesis and PGE(2) production inhibition of 1H-furan-2,5-dione and 1H-pyrrole-2,5-dione derivatives. PubMed. Available from: [Link]

• Kuznietsova, H. M., et al. (2018). Synthesis and biological activity of 4-amino-3-chloro-1H-pyrrole-2,5-diones. National Library of Medicine. Available from: [Link]

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• Gomaa, A. M., et al. (2022). Design, synthesis and molecular docking of new fused 1H-pyrroles, pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-e][7][11]diazepine derivatives as potent EGFR/CDK2 inhibitors. PMC. Available from: [Link]

• Chen, J., et al. (2017). Micro- and mid-scale maleimide-based conjugation of cytotoxic drugs to antibody hinge region thiols for tumor targeting. PubMed. Available from: [Link]

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"discovery and isolation of novel pyrrole-2,5-dione compounds"

An In-Depth Technical Guide to the Discovery and Isolation of Novel Pyrrole-2,5-Dione Compounds

Authored by a Senior Application Scientist

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of the strategies and methodologies for discovering, synthesizing, isolating, and characterizing novel pyrrole-2,5-dione (maleimide) compounds. The pyrrole-2,5-dione scaffold is a privileged five-membered heterocyclic ring that serves as a cornerstone for numerous natural and synthetic products with a vast array of pharmacological applications.[1] This document moves beyond a simple recitation of protocols to explain the causal-driven logic behind experimental choices, ensuring a deep, actionable understanding of the subject matter.

The Pyrrole-2,5-Dione Scaffold: A Nexus of Biological Activity

The maleimide core is a versatile building block in medicinal chemistry, renowned for its reactivity and presence in molecules exhibiting anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibiting properties.[1][2] Its derivatives have been investigated as HMG-CoA reductase inhibitors for cholesterol control, potent agents against various human cancer cell lines, and inhibitors of pro-inflammatory pathways like cyclooxygenases (COX-1 and COX-2).[1][3][4] The unique chemical properties of this scaffold, particularly its reactivity towards thiols, have also made it a critical component in the development of antibody-drug conjugates (ADCs) for targeted therapies.[5][6] Understanding the pathways to novel derivatives is therefore of paramount importance.

Discovery Pathways: Natural vs. Synthetic Approaches

The quest for novel pyrrole-2,5-diones follows two primary paths: isolation from natural sources and targeted chemical synthesis. The choice of pathway dictates the subsequent experimental workflow.

Unearthing Nature's Arsenal: Isolation from Microbial Sources

Nature provides a rich library of complex molecules. Fungi and bacteria, in particular, have been shown to produce unique pyrrole-2,5-dione compounds.[3][7]

• Natural Sources: Novel compounds have been successfully isolated from the ascomycete fungus Xylogone sphaerospora (yielding xylogonone acids A and B) and marine Vibrio species (producing nitro maleimides known as aqabamycins).[3][7] Endophytic fungi are also a promising source.[8]

• Causality of Screening: The rationale for screening these organisms lies in their evolutionary history of producing secondary metabolites for defense and communication, which often translates to potent biological activity in human systems.

The general workflow for discovering and isolating these natural products is a multi-step process requiring careful planning and execution.

Caption: High-level workflow for natural product discovery.

Engineering in the Lab: Synthetic Strategies

Chemical synthesis offers unparalleled control over the final structure, allowing for the systematic modification of the pyrrole-2,5-dione core to optimize biological activity—a process known as Structure-Activity Relationship (SAR) studies.[9]

• Condensation Reactions: This is the most prevalent and versatile method. The Paal-Knorr synthesis, which involves the condensation of a 1,4-dicarbonyl compound (like hexa-2,5-dione) with a primary amine, is a classic and effective approach.[10][11] More complex derivatives are synthesized by reacting precursors like maleic anhydride with various amine-containing molecules, such as N³-substituted amidrazones or 2-hydrazinyl-2-oxo-N-phenylacetamide, often under reflux in solvents like glacial acetic acid or toluene.[3][12]

• Microwave-Assisted Synthesis: Modern approaches utilize microwave irradiation to accelerate reactions, often leading to higher yields and shorter reaction times compared to conventional heating.[9][13] This method is particularly valuable for high-throughput synthesis in drug discovery campaigns.

• Solid-Phase Synthesis: For generating large libraries of related compounds for screening, solid-phase synthesis is an efficient strategy.[14] In this technique, the pyrrole precursor is anchored to a resin, and subsequent reactions are carried out, with purification simplified to washing the resin.

Caption: General workflow for chemical synthesis of pyrrole-2,5-diones.

Core Methodologies: Isolation and Structural Elucidation

Whether sourced from nature or a reaction flask, the target compound must be isolated and its structure unequivocally confirmed. These protocols are self-validating, incorporating checkpoints to ensure purity and identity.

Protocol: Synthesis of N-Substituted Pyrrole-2,5-dione

This protocol is a generalized example based on the condensation of maleic anhydride.[12]

Objective: To synthesize an N-substituted pyrrole-2,5-dione derivative.

Materials:

• 2-hydrazinyl-2-oxo-N-phenylacetamide (1.0 eq)

• Maleic anhydride (1.0 eq)

• Glacial Acetic Acid (solvent)

• Crushed Ice

• Deionized Water

• Methanol

• TLC plates (Silica Gel 60 F254), Hexane, Ethyl Acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve equimolar amounts of 2-hydrazinyl-2-oxo-N-phenylacetamide and maleic anhydride in a minimal amount of glacial acetic acid.

• Reflux: Heat the reaction mixture to reflux for 2-3 hours. The causality here is that the elevated temperature provides the necessary activation energy for the condensation and subsequent cyclization (dehydration) to occur efficiently.

• Reaction Monitoring (Self-Validation): Periodically spot the reaction mixture on a TLC plate and elute with a hexane:ethyl acetate (e.g., 60:40) mobile phase.[12] The disappearance of starting materials and the appearance of a new, single spot indicates reaction completion. This prevents premature work-up or unnecessary heating.

• Precipitation: After completion, cool the reaction mixture to room temperature and pour it slowly into a beaker of crushed ice with stirring. The dramatic decrease in temperature and the presence of a non-solvent (water) causes the organic product to precipitate out of the solution.

• Isolation: Filter the resulting solid product using a Büchner funnel.

• Washing: Wash the solid with copious deionized water to remove any residual acetic acid, followed by a small amount of cold methanol to remove other polar impurities.

• Drying: Dry the purified solid under vacuum to yield the final product.

Protocol: Isolation and Purification via Chromatography

Objective: To purify a target compound from a crude mixture using column chromatography.

Materials:

• Crude product mixture

• Silica gel (for flash chromatography) or a preparative HPLC system with a suitable column (e.g., C18).[15]

• Solvents for mobile phase (e.g., Hexane, Ethyl Acetate for normal phase; Acetonitrile, Water for reverse phase).

Procedure:

• Method Development (TLC): First, determine the optimal solvent system using TLC. The goal is to find a mobile phase that provides good separation between the desired compound and impurities, with a target Rf value of ~0.3 for the compound of interest.

• Column Packing (Flash Chromatography): Prepare a silica gel column using the selected solvent system.

• Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and load it onto the column.

• Elution: Run the mobile phase through the column, collecting fractions. The rationale is that compounds will travel down the column at different rates based on their polarity and interaction with the stationary phase, thus achieving separation.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the isolated compound.

• Purity Confirmation (HPLC): For ultimate purity confirmation, an analytical HPLC run is performed. A single, sharp peak is indicative of a pure compound.[15]

Structural Elucidation: The Analytical Toolkit

Once a pure compound is isolated, its exact chemical structure must be determined. This is achieved by combining data from several analytical techniques.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are the workhorses of structural determination, providing detailed information about the carbon-hydrogen framework of the molecule.[3][12] Advanced 2D techniques like HMBC and HMQC can reveal long-range C-H correlations, which are critical for piecing together complex structures.[3]

• Mass Spectrometry (MS): This technique provides the molecular weight of the compound. High-Resolution Mass Spectrometry (HRMS) gives a highly accurate mass, which can be used to determine the elemental formula.[7]

• X-ray Crystallography: When a suitable single crystal can be grown, X-ray crystallography provides unambiguous proof of the structure and its stereochemistry in the solid state.[3][7]

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific functional groups, such as the characteristic C=O stretches of the dione system.[12]

Biological Evaluation and Data

The ultimate goal of discovering novel pyrrole-2,5-diones is often to identify new therapeutic agents. The table below summarizes the diverse biological activities reported for various derivatives, highlighting the scaffold's versatility.

Derivative Class	Biological Activity	Target/Mechanism of Action	Reference(s)
3,4-dimethyl-1H-pyrrole-2,5-diones	Anti-inflammatory	Inhibition of COX-1 and COX-2 enzymes, reduction of PGE2 production.	[1][3]
Fused Pyrroles (e.g., Pyrrolopyrimidines)	Anticancer / Cytotoxic	Induction of apoptosis via caspase-3/7 activation.	[1]
Xylogonone Acids A and B	Cytotoxic	Active against multiple human cancer cell lines (A549, HepG2, etc.).	[7]
N-Substituted 1H-pyrrole-2,5-diones	Cholesterol Absorption Inhibition	Potential HMG-CoA reductase inhibition; suppression of foam cell formation.	[3][4]
General Pyrrole-2,5-diones	Antimicrobial	Broad-spectrum activity against various bacterial and fungal strains.	[1]
Maleimide-based Conjugates	Targeted Drug Delivery	Covalent linkage to antibodies (ADCs) for targeted cancer therapy.	[5][6]
Pyrrole-2,5-dione Analogs	Antioxidant	Free radical scavenging; low HOMO-LUMO energy gap correlates with activity.	[9]

Conclusion

The discovery and isolation of novel pyrrole-2,5-dione compounds is a dynamic and rewarding field of research. It requires a synergistic application of synthetic organic chemistry, natural product isolation, and advanced analytical spectroscopy. By understanding the underlying principles of each step—from the rationale for choosing a synthetic route to the logic of a purification strategy—researchers can more effectively navigate the path from initial concept to a pure, characterized compound ready for biological evaluation. The continued exploration of this versatile scaffold holds significant promise for the development of next-generation therapeutics.

References

• Nowak, M., Wiatrak, B., Gębarowski, T., et al. (2021). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. MDPI. Available at: [Link]

• Lyon, R. P., Setter, J. R., Bovee, T. D., et al. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. PubMed. Available at: [Link]

• Baluja, S., Nandha, K., & Ramavat, P. (2015). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. CIBTech. Available at: [Link]

• ResearchGate (n.d.). Pharmaceuticals and bioactive molecules containing maleimide/succinimide scaffolds. ResearchGate. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Maleimide Derivatives in Bioconjugation and Drug Delivery Systems. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Yuan, X., Lu, P., Xue, X., et al. (2018). Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. PubMed. Available at: [Link]

• Semantic Scholar (n.d.). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Semantic Scholar. Available at: [Link]

• ResearchGate (n.d.). Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. ResearchGate. Available at: [Link]

• SIELC Technologies (n.d.). Separation of 1-Propyl-1H-pyrrole-2,5-dione on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Vorkapić-Furač, J., Mintas, M., Burgemeister, T., & Mannschreck, A. (n.d.). Sterically hindered N-aryl pyrroles: chromatographic separation of enantiomers and barriers to racemization. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Guedes, G. P., da Silva, A. C. M., et al. (2021). Pyrrole-2,5-dione analogs as a promising antioxidant agents: microwave-assisted synthesis, bio-evaluation, SAR analysis and DFT studies/interpretation. PubMed. Available at: [Link]

• Li, Y., Wang, Z., Zhang, Y., et al. (n.d.). Synthesis and biological properties of maleimide-based macrocyclic lactone enediynes. RSC Publishing. Available at: [Link]

• Nowak, M., Wiatrak, B., Gębarowski, T., et al. (2021). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. PMC - NIH. Available at: [Link]

• Li, G., Liu, Y., Zhang, Y., et al. (2025). Two novel cytotoxic pyrrole-2,5-dione xylogonone acids A and B isolated from the fungus Xylogone Sphaerospora. PubMed. Available at: [Link]

• Liu, J., et al. (2024). Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. MDPI. Available at: [Link]

• Chembrolu, V., et al. (2024). Insights into the Biological Activities and Substituent Effects of Pyrrole Derivatives: The Chemistry-Biology Connection. PubMed. Available at: [Link]

• Sharma, D., et al. (n.d.). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Publishing. Available at: [Link]

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The Pivotal Role of the Dimethoxyphenyl Moiety in the Structure-Activity Relationship of Pyrrole-2,5-diones: A Technical Guide

Foreword: Decoding the Dialogue Between Structure and Function

In the landscape of medicinal chemistry, the 1H-pyrrole-2,5-dione, or maleimide, scaffold is a cornerstone for the development of novel therapeutics.[1] Its rigid, planar structure and reactive double bond make it a versatile platform for engaging with biological targets. This guide delves into the nuanced world of the structure-activity relationship (SAR) of a specific, highly promising subclass: dimethoxyphenyl pyrrole-2,5-diones. Our focus is to dissect how the addition and placement of dimethoxy-substituted phenyl rings on the maleimide nitrogen profoundly influence biological activity. This document is crafted for researchers, scientists, and drug development professionals, providing not just a summary of knowns, but a strategic blueprint for future exploration in this chemical space. We will navigate through synthetic strategies, biological evaluation, and the intricate dance between molecular architecture and therapeutic potential, with a particular emphasis on anticancer and anti-inflammatory applications.[1]

The Core Architecture: Understanding the Key Players

The fundamental structure of a dimethoxyphenyl pyrrole-2,5-dione consists of two key components: the pyrrole-2,5-dione (maleimide) core and the N-substituted dimethoxyphenyl ring. The biological and physicochemical properties of the entire molecule are a direct consequence of the interplay between these two moieties.

• The Pyrrole-2,5-dione Core: This five-membered heterocyclic ring is an electrophilic scaffold, prone to Michael addition reactions with nucleophilic residues on biological targets, such as the thiol groups of cysteine residues in proteins. This reactivity is a double-edged sword, contributing to both therapeutic efficacy and potential off-target effects. Modifications to the maleimide ring itself, such as the introduction of substituents at the 3 and 4 positions, can modulate its reactivity and steric profile.

• The Dimethoxyphenyl Ring: The N-phenyl substituent plays a crucial role in defining the compound's lipophilicity, electronic properties, and steric interactions within a binding pocket. The presence of two methoxy (-OCH3) groups on this ring is of particular interest. Methoxy groups are electron-donating and can influence the overall electron density of the molecule. Their positioning (e.g., 2,4-, 2,5-, or 3,4-dimethoxy) dictates the molecule's polarity, hydrogen bonding capacity, and conformational preferences, all of which are critical determinants of biological activity.

Visualizing the Core Scaffold

Caption: General structure of N-(dimethoxyphenyl)pyrrole-2,5-dione.

Synthetic Pathways: From Precursors to Bioactive Molecules

The synthesis of N-substituted maleimides is typically a straightforward two-step process, starting from maleic anhydride and the corresponding aniline derivative.[2] This accessibility makes it an attractive scaffold for generating diverse libraries for SAR studies.

General Synthetic Protocol

A widely adopted method involves the initial formation of a maleamic acid intermediate, followed by cyclization to the desired maleimide.

Step 1: Synthesis of the N-(Dimethoxyphenyl)maleamic Acid Intermediate

• Dissolve the desired dimethoxyaniline (1.0 eq.) in a suitable solvent such as glacial acetic acid or diethyl ether at room temperature.

• To this solution, add maleic anhydride (1.0 eq.) portion-wise while stirring.

• Continue stirring at room temperature for 2-4 hours. The corresponding N-substituted maleamic acid typically precipitates out of the solution.

• Collect the precipitate by filtration and wash with a cold, non-polar solvent (e.g., hexane) to remove any unreacted starting materials. The intermediate can often be used in the next step without further purification.

Step 2: Cyclization to the N-(Dimethoxyphenyl)pyrrole-2,5-dione

• Suspend the dried maleamic acid intermediate in acetic anhydride.

• Add a catalytic amount of sodium acetate.

• Heat the mixture to 80-100 °C for 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water to precipitate the crude product.

• Collect the solid by filtration, wash thoroughly with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Synthetic Workflow Diagram

Caption: A generalized workflow for the synthesis of N-(dimethoxyphenyl)pyrrole-2,5-diones.

Biological Evaluation: Unveiling the Therapeutic Potential

The dimethoxyphenyl pyrrole-2,5-dione scaffold has shown promise in a variety of therapeutic areas, most notably in oncology and immunology. A systematic evaluation of their biological activity is paramount to establishing a robust SAR.

In Vitro Cytotoxicity Assessment

A primary screen for potential anticancer agents involves assessing their cytotoxicity against a panel of cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[2]

MTT Assay Protocol

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37 °C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 (the concentration of the compound that inhibits 50% of cell growth).

Anti-inflammatory Activity Evaluation

The anti-inflammatory potential of these compounds can be assessed by their ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated immune cells.

Cytokine Inhibition Assay Protocol

• Cell Culture: Culture murine macrophage-like RAW 264.7 cells or human peripheral blood mononuclear cells (PBMCs) in 96-well plates.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL) to induce the production of pro-inflammatory cytokines.

• Incubation: Incubate the cells for 18-24 hours.

• Supernatant Collection: Collect the cell culture supernatants.

• Cytokine Quantification: Quantify the levels of TNF-α and IL-6 in the supernatants using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: Determine the concentration-dependent inhibition of cytokine production and calculate the IC50 values.

Decoding the Structure-Activity Relationship (SAR)

While a comprehensive SAR study specifically for dimethoxyphenyl pyrrole-2,5-diones is an emerging area, we can extrapolate key principles from related N-phenylmaleimide and dimethoxyphenyl-containing compounds. A systematic exploration would involve the synthesis and evaluation of a focused library of analogs.

The Influence of Methoxy Group Positioning

The position of the two methoxy groups on the phenyl ring is a critical determinant of activity. Different substitution patterns (2,4-, 2,5-, 3,4-, etc.) will alter the molecule's electronic distribution and steric profile, thereby affecting its interaction with biological targets.

Hypothetical SAR Exploration Table

Compound ID	Substitution Pattern	Predicted Lipophilicity (cLogP)	Cytotoxicity (IC50, µM)	TNF-α Inhibition (IC50, µM)
DPD-1	2,4-dimethoxy	X.XX
DPD-2	2,5-dimethoxy	Y.YY
DPD-3	3,4-dimethoxy	Z.ZZ
DPD-4	2,6-dimethoxy	A.AA
DPD-5	3,5-dimethoxy	B.BB

This table provides a framework for a systematic SAR study. The cLogP values can be calculated using cheminformatics software, and the biological data would be populated from the assays described above.

The Role of Additional Substituents

Introducing other substituents (e.g., halogens, nitro groups, alkyl chains) onto the dimethoxyphenyl ring can further probe the SAR. For instance, electron-withdrawing groups could enhance the electrophilicity of the maleimide core, potentially increasing its reactivity with target proteins.

Modifications to the Pyrrole-2,5-dione Core

Substitution at the 3 and 4 positions of the maleimide ring can also significantly impact activity. For example, introducing methyl groups at these positions can alter the planarity and electronic properties of the ring system.

SAR Logic Diagram

Caption: Key structural modifications influencing the biological activity of dimethoxyphenyl pyrrole-2,5-diones.

Future Directions and Concluding Remarks

The exploration of dimethoxyphenyl pyrrole-2,5-diones represents a fertile ground for the discovery of novel therapeutic agents. The synthetic accessibility and the rich chemical space offered by this scaffold provide ample opportunities for optimization. Future research should focus on:

• Systematic SAR Studies: The generation of focused compound libraries to elucidate the precise impact of substitution patterns on a range of biological targets.

• Mechanism of Action Studies: Identifying the specific cellular targets and signaling pathways modulated by the most potent compounds.

• In Vivo Evaluation: Progressing lead compounds into preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

References

• Synthesis and in Vitro Evaluation of N-Substituted Maleimide Derivatives as Selective Monoglyceride Lipase Inhibitors. (Journal of Medicinal Chemistry) [Link]

• Synthesis and biological evaluation of novel N-2,4-dimethoxyphenyl dithiolopyrrolone derivatives as bacterial RNA polymerase inhibitors. (ResearchGate) [Link]

• Cytotoxicity of N-phenylmaleimide Derivatives and Inhibition of Melanoma Growth in a Preclinical Mouse Melanoma Model. (SciSpace) [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Notes and Protocols: The Clauson-Kaas Reaction for N-Substituted Pyrrole Synthesis

Introduction: The Privileged Pyrrole Scaffold

The N-substituted pyrrole is a cornerstone heterocyclic motif in modern science, celebrated for its prevalence in natural products, pharmaceuticals, and advanced functional materials.[1][2] This five-membered aromatic ring system is a "privileged structure" in medicinal chemistry, forming the core of numerous blockbuster drugs, including the cholesterol-lowering agent Atorvastatin (Lipitor) and the anti-cancer drug Sunitinib (Sutent).[1] The biological significance of these compounds stems from the pyrrole's unique electronic properties and its ability to engage in crucial interactions with biological targets.[1]

Among the myriad of synthetic routes to this scaffold, the Clauson-Kaas reaction stands out as one of the most reliable, versatile, and widely adopted methods.[1][3] First reported by Niels Clauson-Kaas in 1952, this reaction facilitates the synthesis of N-substituted pyrroles through the condensation of a primary amine with a 2,5-dialkoxytetrahydrofuran, typically 2,5-dimethoxytetrahydrofuran (DMTHF), under acidic conditions.[1][4]

This document serves as a comprehensive technical guide for researchers, medicinal chemists, and process development scientists. It provides a deep dive into the reaction's mechanistic underpinnings, a critical analysis of experimental variables, detailed step-by-step protocols for various synthetic contexts, and a summary of its applications in the demanding field of drug development.

Mechanistic Rationale: The Chemistry Behind the Synthesis

A thorough understanding of the reaction mechanism is paramount for troubleshooting, optimization, and adaptation to new substrates. The Clauson-Kaas reaction is not a simple mixing of reagents but a sequential, acid-catalyzed process.[1]

The reaction proceeds through three primary stages:

• Activation via Hydrolysis : The reaction is initiated by an acid catalyst, which protonates one of the alkoxy groups of the 2,5-dimethoxytetrahydrofuran (DMTHF). This facilitates a ring-opening to generate a stabilized carbocation intermediate.[5] Subsequent hydrolysis or reaction with an alcohol liberates the masked aldehyde functionalities, forming the highly reactive 1,4-dicarbonyl intermediate, succinaldehyde.[1]

• Condensation : The primary amine, acting as a nucleophile, attacks one of the carbonyl groups of the in situ-generated dicarbonyl compound. This is followed by a second condensation at the other carbonyl group.

• Cyclization and Aromatization : The resulting intermediate undergoes an intramolecular cyclization, driven by the formation of a five-membered ring. The final step is a dehydration (loss of a water molecule) to yield the thermodynamically stable, aromatic N-substituted pyrrole ring.[6]

Caption: The mechanistic pathway of the Clauson-Kaas reaction.

Experimental Design and Workflow Optimization

The success of the Clauson-Kaas reaction hinges on the judicious selection of catalyst, solvent, and energy source, tailored to the specific properties of the amine substrate.

Causality Behind Experimental Choices

• Catalyst Selection : The "best" catalyst is substrate-dependent.

  • Glacial Acetic Acid : The classical choice, often serving as both catalyst and solvent.[6][7] It is inexpensive and effective for many simple aromatic and aliphatic amines. However, the high temperatures (reflux) and strong acidity can lead to the decomposition of sensitive substrates or products.[8][9]

  • Lewis Acids (e.g., Sc(OTf)₃, Zn(OTf)₂, ZrOCl₂·8H₂O) : Offer milder reaction conditions and can be highly efficient in catalytic amounts.[1][6] Water-tolerant Lewis acids like ZrOCl₂·8H₂O are particularly valuable as they enable the use of green solvents.[6]

  • Heterogeneous Catalysts (e.g., nano-sulfated TiO₂, silica sulfuric acid) : These solid-supported acids simplify product purification.[6][7] They can be filtered off, minimizing aqueous workup and allowing for potential catalyst recycling, a key principle of green chemistry.[10]

• Solvent System :

  • Aqueous Media : Using water as a solvent is environmentally benign and cost-effective.[6] It is particularly effective with water-tolerant catalysts.

  • Solvent-Free (Neat) Conditions : For substrates that are liquids at the reaction temperature, omitting a solvent can lead to higher reaction concentrations, faster rates, and a simplified workup.[6][11] This is often paired with microwave irradiation.

  • Organic Solvents : Toluene, dioxane, or acetonitrile may be used, especially when substrate solubility is a concern.[6][7]

• Energy Source :

  • Conventional Heating : Standard reflux setups are reliable but can involve long reaction times (hours).

  • Microwave Irradiation : Microwave-assisted synthesis dramatically reduces reaction times, often from hours to minutes.[9][12][13] This rapid, uniform heating can also improve yields and suppress side-product formation.

Caption: A generalized workflow for N-substituted pyrrole synthesis.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, providing clear, actionable steps for different synthetic requirements.

Protocol 1: The Classical Acetic Acid-Catalyzed Synthesis

Principle : This protocol utilizes the original, robust conditions suitable for many common amines.[1]

Materials :

• Substituted primary amine (10.0 mmol)

• 2,5-Dimethoxytetrahydrofuran (DMTHF) (12.0 mmol, 1.2 equiv)

• Glacial acetic acid (20-40 mL)

• Round-bottom flask with reflux condenser

• Standard work-up and purification equipment

Procedure :

• In a round-bottom flask, dissolve the primary amine (10.0 mmol) in glacial acetic acid (20-40 mL).

• To this solution, add 2,5-dimethoxytetrahydrofuran (12.0 mmol) dropwise with stirring.

• Attach a reflux condenser and heat the reaction mixture to reflux (typically ~110-120 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed (typically 2-6 hours).

• Allow the reaction mixture to cool to room temperature.

• Carefully pour the cooled mixture into a beaker containing ice-water (approx. 200 mL).

• Neutralize the solution by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases (pH ~7-8).

• Extract the product from the aqueous layer with an organic solvent, such as ethyl acetate or diethyl ether (3 x 50 mL).[1]

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude residue by column chromatography on silica gel or recrystallization to afford the pure N-substituted pyrrole.[1]

Protocol 2: A Greener Synthesis Using Zirconyl Chloride in Water

Principle : This protocol employs a water-tolerant Lewis acid in an aqueous medium, significantly improving the environmental profile of the synthesis.[1][6]

Materials :

• Substituted primary amine (5.0 mmol)

• 2,5-Dimethoxytetrahydrofuran (DMTHF) (6.0 mmol, 1.2 equiv)

• Zirconyl chloride octahydrate (ZrOCl₂·8H₂O) (0.2 mmol, 4 mol%)

• Water (deionized) (25 mL)

• Round-bottom flask with a temperature controller

Procedure :

• In a round-bottom flask, suspend the primary amine (5.0 mmol) and ZrOCl₂·8H₂O (4 mol%) in water (25 mL).

• Add 2,5-dimethoxytetrahydrofuran (6.0 mmol) to the suspension with vigorous stirring.

• Heat the reaction mixture to 60 °C.

• Monitor the reaction by TLC. The reaction is often complete within 2-4 hours.

• After cooling to room temperature, extract the mixture directly with ethyl acetate (3 x 30 mL).

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography to yield the desired N-substituted pyrrole.[1]

Protocol 3: Microwave-Assisted Solvent-Free Synthesis

Principle : This method leverages microwave energy and solvent-free conditions for a rapid and efficient synthesis, ideal for high-throughput library generation.[6][11]

Materials :

• Aromatic primary amine (2.0 mmol)

• 2,5-Dimethoxytetrahydrofuran (DMTHF) (2.4 mmol, 1.2 equiv)

• Manganese(II) nitrate tetrahydrate (Mn(NO₃)₂·4H₂O) or Zinc triflate (Zn(OTf)₂) (5 mol%)

• 10 mL microwave reaction vial with a stir bar

Procedure :

• To a microwave reaction vial, add the aromatic amine (2.0 mmol), 2,5-dimethoxytetrahydrofuran (2.4 mmol), and the catalyst (e.g., Mn(NO₃)₂·4H₂O, 5 mol%).[6]

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 120 °C) for a short duration (typically 10-20 minutes).[6][12]

• After the reaction is complete, cool the vial to room temperature.

• Dissolve the residue in ethyl acetate (20 mL) and transfer to a separatory funnel.

• Wash the organic solution with saturated NaHCO₃ solution (1 x 15 mL) and then with brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 4: Mild Conditions for Acid- or Heat-Sensitive Substrates

Principle : For substrates that are prone to degradation or epimerization under harsh acidic or thermal conditions, this modified one-pot, two-step procedure at ambient temperature is ideal.[6][8]

Materials :

• Sensitive primary amine (e.g., a chiral amine) (1.0 mmol)

• 2,5-Dimethoxytetrahydrofuran (DMTHF) (1.2 mmol, 1.2 equiv)

• Acetate buffer solution (pH ~4.7)

• Round-bottom flask

Procedure :

• In a flask, first perform a mild hydrolysis of 2,5-dimethoxytetrahydrofuran by stirring it in water to generate the activated 2,5-dihydroxytetrahydrofuran species.[8]

• In a separate round-bottom flask, dissolve the primary amine (1.0 mmol) in an acetate buffer solution.

• Add the pre-hydrolyzed DMTHF solution to the amine solution.

• Stir the reaction mixture at ambient temperature.

• Monitor the reaction by TLC. This reaction may require several hours to overnight for completion.

• Upon completion, perform a standard extractive work-up using an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

• Purify by column chromatography. This method has been shown to proceed without detectable epimerization for chiral amines.[6][8]

Comparative Data on Reaction Conditions and Yields

The versatility of the Clauson-Kaas reaction is evident from the wide range of conditions reported. The following table summarizes representative examples, providing a valuable reference for reaction planning.

Entry	Amine Substrate	Catalyst (mol%)	Solvent	Conditions	Yield (%)	Reference(s)
1	Aniline	Acetic Acid	Acetic Acid	Reflux, 2.5h	90	[7]
2	4-Nitroaniline	Acetic Acid	Acetic Acid	Reflux, 2.5h	85	[7]
3	Benzylamine	Acetic Acid	Acetic Acid	Reflux, 2.5h	82	[7]
4	Aniline	ZrOCl₂·8H₂O (4)	Water	60 °C, 2h	98	[6]
5	4-Chloroaniline	Sc(OTf)₃ (3)	1,4-Dioxane	100 °C	95	[6]
6	Aniline	Zn(OTf)₂ (5)	Solvent-Free	70 °C, 8h	95	[6][7]
7	4-Methoxyaniline	Nano-sulfated TiO₂	Solvent-Free	80 °C, 25 min	98	[6][7]
8	Sulfanilamide	β-cyclodextrin-SO₃H	Water	Reflux, 3h	92	[6]
9	4-Chloroaniline	Oxone	Acetonitrile	MW, 10 min	94	[13]
10	Aniline	Mn(NO₃)₂·4H₂O (5)	Solvent-Free	MW, 120 °C, 20 min	89	[6][11]

Conclusion: A Timeless Reaction for Modern Challenges

The Clauson-Kaas reaction, though discovered over 70 years ago, remains an exceptionally powerful and relevant tool in the synthesis of N-substituted pyrroles.[2][6] Its adaptability to a vast range of substrates—from simple anilines to complex, sensitive amines—is remarkable.[6][7] The evolution from classical acetic acid reflux to modern catalytic systems, including green, water-based protocols and rapid microwave-assisted methods, underscores its enduring utility.[3][6] For professionals in research and drug development, mastering the nuances of the Clauson-Kaas reaction provides a direct and efficient pathway to novel chemical entities, enabling the rapid generation of compound libraries essential for discovering the next generation of therapeutics.[1]

References

• Singh, D. K., & Kumar, R. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Singh, D. K., & Kumar, R. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. National Center for Biotechnology Information. [Link]

• Singh, D. K., & Kumar, R. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. ResearchGate. [Link]

• Tekale, S. U., et al. (2012). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc, 2012(5), 231-241. [Link]

• Singh, D. K., & Kumar, R. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. PubMed. [Link]

• Kumaraswamy, G., et al. (2018). A facile synthesis of 1-aryl pyrroles by Clauson-Kaas reaction using oxone as a Catalyst under microwave irradiation. Bulletin of the Chemical Society of Ethiopia, 32(3), 549-556. [Link]

• Afsina, P. V., et al. (2021). A Green Protocol for the Synthesis of N-Aryl Pyrroles: A Modified Clauson-Kaas Approach Using Zinc Catalyst. ResearchGate. [Link]

• Chem-Station. (2016). Clauson-Kaas Pyrrole Synthesis. Chem-Station International Edition. [Link]

• Smith, L. W., et al. (2005). A New and High-Yielding Synthesis of Unstable Pyrroles via a Modified Clauson—Kaas Reaction. ResearchGate. [Link]

• Singh, D. K., & Kumar, R. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journals. [Link]

• Török, B., et al. (2005). The Clauson-Kaas pyrrole synthesis under microwave irradiation. ResearchGate. [Link]

• Singh, D. K., & Kumar, R. (2023). Scheme 2: A general reaction of Clauson-Kaas pyrrole synthesis and proposed mechanism. ResearchGate. [Link]

• Patil, S. A., & Kumar, A. S. (2018). Biomimetic Clauson‐Kass and Paal‐Knorr Pyrrole Synthesis Using β‐Cyclodextrin‐SO3H under Aqueous and Neat Conditions - Application to Formal Synthesis of Polygonatine. ResearchGate. [Link]

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Application Notes &amp; Protocols: A Framework for Evaluating the Anti-Inflammatory Potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Abstract: The 1H-pyrrole-2,5-dione (maleimide) scaffold is a recurring motif in compounds exhibiting a wide range of biological activities, including potent anti-inflammatory effects.[1][2] This document provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the anti-inflammatory properties of a specific derivative, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. We present a logical, self-validating workflow of in vitro assays, beginning with essential cytotoxicity profiling, followed by primary screening for the inhibition of key inflammatory mediators like nitric oxide (NO), and culminating in the quantification of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6). The protocols are grounded in established methodologies for assessing inflammation in cellular models, typically using lipopolysaccharide (LPS)-stimulated murine macrophages (e.g., RAW 264.7).[3][4] Furthermore, we provide context by detailing the core signaling pathways—NF-κB and MAPK—that are central to the inflammatory response and are likely targets for this class of compounds.

Scientific Foundation: Key Inflammatory Signaling Pathways

Inflammation is a complex biological response orchestrated by a network of signaling pathways.[5] Lipopolysaccharide (LPS), a component of Gram-negative bacteria cell walls, is a potent activator of the innate immune response in macrophages, primarily through Toll-like receptor 4 (TLR4).[6] This activation triggers downstream signaling cascades, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which converge to induce the expression of pro-inflammatory genes.[6][7][8]

The NF-κB Pathway

The NF-κB pathway is a prototypical pro-inflammatory signaling route.[8] In unstimulated cells, NF-κB protein complexes are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins.[9] Upon stimulation by LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[9][10] This releases the NF-κB dimer (typically p50/p65), allowing it to translocate to the nucleus, bind to specific DNA sequences, and drive the transcription of genes encoding pro-inflammatory mediators, including iNOS (producing nitric oxide), TNF-α, and IL-6.[7][9][11]

Canonical NF-κB signaling pathway activated by LPS.

The MAPK Pathway

The MAPK pathways are a set of three major kinase cascades: ERK, JNK, and p38.[12] These pathways are also activated by TLR4 stimulation and play critical roles in regulating the synthesis of inflammatory cytokines.[13][14] Activated MAPKs phosphorylate various transcription factors, such as AP-1, which work in concert with NF-κB to promote a robust inflammatory response.[15] The dual involvement of NF-κB and MAPK pathways makes them prime targets for anti-inflammatory therapeutics.[15]

Recommended Experimental Workflow

A systematic, multi-stage approach is essential to validate the anti-inflammatory activity of a test compound and to ensure that observed effects are not artifacts of cytotoxicity. The following workflow provides a self-validating system for screening 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Systematic workflow for in vitro anti-inflammatory screening.

Detailed Experimental Protocols

The following protocols are designed for use with the RAW 264.7 murine macrophage cell line but can be adapted for other relevant cell types, such as primary bone marrow-derived macrophages.

Protocol 1: Cell Viability Assessment (MTT Assay)

Principle: This initial step is critical to identify the concentration range at which the compound is non-toxic. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[16] Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product, the absorbance of which can be quantified.[17]

Methodology:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well flat-bottom plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in 5% CO₂ to allow for cell adherence.[4]

• Compound Treatment: Prepare serial dilutions of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a "vehicle control" (e.g., 0.1% DMSO) and a "cells only" control. Incubate for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in sterile PBS) to each well and incubate for 3-4 hours at 37°C, protected from light.[4] During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.[18] Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[16]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[19] A reference wavelength of 630 nm can be used to reduce background noise.[16]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control group.

Expected Outcome: A dose-response curve will be generated, allowing for the determination of the maximum non-toxic concentration to be used in subsequent anti-inflammatory assays.

Compound Conc. (µM)	Absorbance (570 nm)	% Cell Viability
0 (Vehicle)	1.250	100%
1	1.245	99.6%
5	1.230	98.4%
10	1.190	95.2%
25	1.150	92.0%
50	0.850	68.0%
100	0.310	24.8%
Table 1: Example data from an MTT assay showing the cytotoxic effect of a compound at higher concentrations.

Protocol 2: Nitric Oxide (NO) Production Assay (Griess Assay)

Principle: In response to LPS, macrophages produce large amounts of nitric oxide (NO), a key inflammatory mediator, via the enzyme inducible nitric oxide synthase (iNOS).[2] NO is unstable, but it rapidly oxidizes to stable metabolites, nitrite (NO₂⁻) and nitrate (NO₃⁻).[20] The Griess assay is a colorimetric method that measures the concentration of nitrite in the cell culture supernatant as an index of NO production.[21][22] The Griess reagent converts nitrite into a purple azo compound that can be measured spectrophotometrically.[21][23]

Methodology:

• Cell Seeding & Treatment: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment and Stimulation: Pre-treat the cells for 1-2 hours with various non-toxic concentrations of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.[4] Afterwards, stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.[4] Include appropriate controls: cells only, cells + vehicle + LPS, and cells + compound only.

• Supernatant Collection: After incubation, carefully collect 50 µL of the culture supernatant from each well and transfer to a new 96-well plate.

• Griess Reaction:

  • Add 50 µL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) to each well containing the supernatant.[24]

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each well.[24]

• Absorbance Measurement: Incubate for another 10-15 minutes at room temperature. Measure the absorbance at 540 nm.[4][21]

• Data Analysis: Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite. Calculate the percentage inhibition of NO production relative to the LPS-stimulated vehicle control.

Treatment	Compound Conc. (µM)	Absorbance (540 nm)	Nitrite Conc. (µM)	% NO Inhibition
Control (No LPS)	0	0.055	1.2	N/A
LPS + Vehicle	0	0.850	45.5	0%
LPS + Compound	1	0.780	41.6	8.6%
LPS + Compound	5	0.620	33.0	27.5%
LPS + Compound	10	0.410	21.6	52.5%
LPS + Compound	25	0.180	9.1	80.0%
Table 2: Example data from a Griess assay demonstrating dose-dependent inhibition of LPS-induced NO production.

Protocol 3: Pro-Inflammatory Cytokine Quantification (ELISA)

Principle: An Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive and specific method for quantifying the concentration of a particular protein, such as a cytokine, in a sample.[4] For this application, a "sandwich" ELISA is typically used.[25] Wells are coated with a capture antibody specific for the target cytokine (e.g., TNF-α). The cell supernatant is added, and the cytokine binds to the antibody. A second, detection antibody (which is biotinylated) is added, followed by a streptavidin-enzyme conjugate. Finally, a substrate is added that produces a colorimetric signal proportional to the amount of cytokine present.[25][26]

Methodology:

• Sample Preparation: Use the same cell culture supernatants collected for the Griess assay (or from a parallel experiment set up identically).

• ELISA Procedure: Perform the ELISA for TNF-α and IL-6 according to the manufacturer's instructions provided with the specific commercial kit.[25][27] Key steps generally include:

  • Adding standards and samples to the antibody-pre-coated plate and incubating.

  • Washing the plate to remove unbound substances.

  • Adding the biotinylated detection antibody and incubating.

  • Washing the plate.

  • Adding the streptavidin-HRP (Horseradish Peroxidase) conjugate and incubating.

  • Washing the plate.

  • Adding the TMB substrate solution to initiate color development.[25]

  • Adding a stop solution to terminate the reaction.

• Absorbance Measurement: Immediately read the absorbance at 450 nm.[28]

• Data Analysis: Generate a standard curve by plotting the absorbance versus the concentration of the recombinant cytokine standards.[28] Use the regression equation from the standard curve to calculate the concentration of TNF-α and IL-6 in each sample. Calculate the percentage inhibition of cytokine production.

Treatment	Compound Conc. (µM)	TNF-α (pg/mL)	% TNF-α Inhibition	IL-6 (pg/mL)	% IL-6 Inhibition
Control (No LPS)	0	25	N/A	15	N/A
LPS + Vehicle	0	3500	0%	2800	0%
LPS + Compound	10	1650	52.9%	1450	48.2%
LPS + Compound	25	780	77.7%	620	77.9%
Table 3: Example data from TNF-α and IL-6 ELISAs showing inhibition of cytokine secretion.

Conclusion and Future Directions

This guide provides a robust, foundational workflow to assess the anti-inflammatory activity of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. Positive results from this series of assays—specifically, a dose-dependent reduction in NO, TNF-α, and IL-6 production at non-toxic concentrations—would strongly indicate that the compound possesses anti-inflammatory properties.

Further mechanistic studies could then be pursued to elucidate its precise mode of action. Techniques such as Western blotting could be employed to investigate the compound's effect on the phosphorylation status of key proteins within the NF-κB and MAPK pathways (e.g., IκBα, p65, p38, JNK), providing deeper insight into its therapeutic potential.

References

• CLYTE Technologies. (2025).
• Roche. (n.d.).

• Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy. [Link]

• Gaestel, M., & Kotlyarov, A. (2010). The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation. Frontiers in Bioscience. [Link]

• Al-Samydai, A., et al. (2023). MTT (Assay protocol). Protocols.io. [Link]

• Schulte, W., et al. (2013). NF-κB: At the Borders of Autoimmunity and Inflammation. Frontiers in Immunology. [Link]

• Towers, C. (n.d.). MAPK Signaling Links Autophagy and Inflammation. Bio-Techne. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. [Link]

• Lawrence, T. (2009). The Nuclear Factor NF-kB Pathway in Inflammation. Cold Spring Harbor Perspectives in Biology. [Link]

• PUR-FORM. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. PUR-FORM. [Link]

• Cusabio. (n.d.). MAPK signaling pathway. Cusabio. [Link]

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Introduction: The Challenge of Hypercholesterolemia and the Opportunity for Novel Inhibitors

An in-depth guide for researchers, scientists, and drug development professionals on the application of 1H-pyrrole-2,5-diones as a novel class of cholesterol absorption inhibitors.

Hypercholesterolemia, characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C), is a primary risk factor for atherosclerosis and subsequent cardiovascular events.[1] While HMG-CoA reductase inhibitors (statins) are the cornerstone of therapy, they primarily target endogenous cholesterol synthesis.[1] This leaves a significant opportunity for complementary therapeutic strategies that target the absorption of dietary and biliary cholesterol. The approval of ezetimibe, which inhibits the Niemann-Pick C1-like 1 (NPC1L1) protein, validated intestinal cholesterol absorption as a key therapeutic target.[2][3][4]

Recent drug discovery efforts have identified 1H-pyrrole-2,5-dione derivatives as a promising new chemical scaffold for developing potent cholesterol absorption inhibitors.[5][6] These compounds, acting on a similar mechanism as ezetimibe, offer a new avenue for creating diverse and potentially more effective treatments for dyslipidemia.[5] This guide provides a detailed overview of their mechanism of action, protocols for their scientific evaluation, and insights into their structure-activity relationships.

Part 1: Mechanism of Action - Targeting the NPC1L1 Cholesterol Transporter

The primary molecular target for 1H-pyrrole-2,5-diones is the Niemann-Pick C1-like 1 (NPC1L1) protein.[7][8] NPC1L1 is a transmembrane protein located on the brush border of enterocytes in the small intestine and is essential for the uptake of cholesterol from the intestinal lumen.[3][9][10]

The process of cholesterol absorption via NPC1L1 is a multi-step event:

• Binding: Free cholesterol within intestinal micelles binds to the N-terminal domain of the NPC1L1 protein.[7]

• Internalization: This binding event triggers the internalization of the NPC1L1-cholesterol complex. This process is mediated by the clathrin/AP2 complex, leading to the formation of clathrin-coated vesicles that transport the complex into the enterocyte.[3][11]

• Intracellular Trafficking: Once inside the cell, cholesterol is released and subsequently esterified by Acyl-CoA: cholesterol acyltransferase (ACAT) before being packaged into chylomicrons for transport into the lymphatic system and eventually the bloodstream.[9]

1H-pyrrole-2,5-dione derivatives are proposed to inhibit this pathway by interfering with the function of NPC1L1.[7] While the exact binding site may differ from ezetimibe, the functional outcome is the prevention of cholesterol uptake. This may occur by either blocking the initial binding of cholesterol or by inhibiting the conformational changes in NPC1L1 necessary for its internalization via endocytosis.[7][11]

Caption: Proposed mechanism of NPC1L1-mediated cholesterol absorption and its inhibition by 1H-pyrrole-2,5-dione derivatives.

Part 2: Quantitative Data & Structure-Activity Relationship (SAR)

Several studies have synthesized and evaluated series of 1H-pyrrole-2,5-dione derivatives, providing valuable insights into their structure-activity relationships. The inhibitory activity is often compared to ezetimibe, the clinical standard. The data below summarizes the in vitro cholesterol uptake inhibition for selected compounds from the literature, demonstrating the potential of this scaffold.

Compound ID	Structure	Cholesterol Uptake Inhibition (%)	Cell Line	Reference
Ezetimibe	(Reference Compound)	45.3% at 100 µM	Caco-2	[8]
Compound 14q	3-(4-fluorophenyl)-1-[(3S)-3-hydroxy-3-(4-hydroxyphenyl)propyl]-4-(4-hydroxyphenyl)-1H-pyrrole-2,5-dione	> Ezetimibe (Specific % not stated)	Caco-2	[5]
Compound 20	(Structure not shown)	Stronger than Ezetimibe	Caco-2	[6]
Sulfonamide Analogues	(Various Structures)	Ranged from 10% to 65.5% at 100 µM	Caco-2	[8]

Key SAR Insights:

• Aromatic Substituents: Similar to ezetimibe, the presence and positioning of fluorophenyl and hydroxyphenyl groups on the pyrrole-2,5-dione core appear to be critical for activity.[5]

• Side Chain: The nature of the substituent at the N-1 position of the pyrrole ring significantly influences inhibitory potency. Side chains containing hydroxyl groups, mimicking the structure of ezetimibe, have shown high activity.[5][8]

• Core Scaffold: The 1H-pyrrole-2,5-dione ring serves as an effective bioisostere for the β-lactam (2-azetidinone) ring of ezetimibe, providing a robust scaffold for positioning the necessary pharmacophoric elements.[5][12][13]

Part 3: Experimental Protocols

The evaluation of novel cholesterol absorption inhibitors follows a standardized screening cascade, from initial in vitro cell-based assays to in vivo efficacy models.

Caption: A typical experimental workflow for evaluating novel cholesterol absorption inhibitors.

Protocol 1: In Vitro Cholesterol Uptake Inhibition in Caco-2 Cells

This protocol details a robust method for assessing the ability of 1H-pyrrole-2,5-dione derivatives to inhibit cholesterol uptake in a human intestinal enterocyte model.[8]

Rationale: Caco-2 cells, when cultured for an extended period, differentiate to form a polarized monolayer with a brush border, closely mimicking the morphology and function of the human small intestine. This makes them an excellent model for studying nutrient and drug absorption.[9][14]

Materials:

• Caco-2 cells (ATCC® HTB-37™)

• DMEM with high glucose, 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin

• 24-well Transwell® inserts (0.4 µm pore size)

• [¹⁴C]-Cholesterol

• Sodium taurocholate, oleic acid, phosphatidylcholine

• Test compounds (1H-pyrrole-2,5-dione derivatives) and Ezetimibe (positive control)

• HBSS buffer

• Scintillation cocktail and counter

Procedure:

• Cell Culture & Differentiation:

  • Seed Caco-2 cells onto 24-well Transwell® inserts at a density of 6 x 10⁴ cells/cm².

  • Culture the cells for 21 days, changing the medium every 2-3 days, to allow for full differentiation into a polarized monolayer.

  • Self-Validation: Monitor the transepithelial electrical resistance (TEER) to confirm monolayer integrity (>250 Ω·cm²).

• Preparation of Micellar Solution:

  • Prepare a micellar stock solution containing sodium taurocholate (10 mM), oleic acid (0.5 mM), phosphatidylcholine (0.5 mM), and [¹⁴C]-Cholesterol (e.g., 1 µCi/mL) in HBSS.

  • Vortex and sonicate until the solution is clear.

• Inhibition Assay:

  • Wash the apical side of the Caco-2 monolayers twice with pre-warmed HBSS.

  • Pre-incubate the cells for 30 minutes with HBSS containing the test compound at various concentrations (e.g., 0.1 to 100 µM) or vehicle control (DMSO, <0.5%). Include Ezetimibe as a positive control.

  • After pre-incubation, remove the solution and add the [¹⁴C]-Cholesterol micellar solution containing the same concentrations of the test compounds to the apical chamber.

  • Incubate for 2 hours at 37°C.

• Quantification:

  • Stop the uptake by aspirating the micellar solution and washing the monolayers three times with ice-cold HBSS.

  • Lyse the cells in the insert with 0.1 M NaOH.

  • Transfer the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of cholesterol uptake inhibition relative to the vehicle control.

  • Plot the inhibition percentage against the compound concentration to determine the IC₅₀ value.

Protocol 2: In Vivo Efficacy in a Diet-Induced Hyperlipidemic Mouse Model

This protocol describes how to evaluate the in vivo efficacy of lead compounds in reducing plasma cholesterol levels.[15]

Rationale: An in vivo model is essential to assess the compound's overall effect, considering its absorption, distribution, metabolism, and excretion (ADME) properties and its impact on systemic lipid homeostasis. The ApoE knockout mouse on a high-fat diet is a well-established model that rapidly develops atherosclerosis.[15]

Materials:

• Male C57BL/6J or ApoE knockout mice (8-10 weeks old)

• High-Fat Diet (HFD), e.g., 21% fat, 0.15% cholesterol

• Test compound and Ezetimibe

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Blood collection supplies (e.g., heparinized capillary tubes)

• Clinical chemistry analyzer for lipid profiling

Procedure:

• Acclimatization and Induction:

  • Acclimatize mice for one week on a standard chow diet.

  • Switch all mice to a high-fat diet (HFD) for 4 weeks to induce hypercholesterolemia.

  • Self-Validation: Collect baseline blood samples after the induction period to confirm elevated cholesterol levels.

• Grouping and Treatment:

  • Randomize mice into treatment groups (n=8-10 per group):

    • Group 1: Vehicle control (HFD + Vehicle)

    • Group 2: Positive control (HFD + Ezetimibe, e.g., 10 mg/kg/day)

    • Group 3+: Test groups (HFD + Test Compound at various doses, e.g., 3, 10, 30 mg/kg/day)

  • Administer treatments daily via oral gavage for 4-8 weeks. Monitor body weight and food intake regularly.

• Sample Collection:

  • At the end of the treatment period, fast the mice overnight (12-16 hours).

  • Collect terminal blood samples via cardiac puncture under anesthesia.

  • Harvest the liver and a section of the small intestine for further analysis.

• Biochemical Analysis:

  • Separate plasma from blood samples by centrifugation.

  • Measure plasma levels of Total Cholesterol (TC), LDL-C, HDL-C, and Triglycerides (TG) using a clinical chemistry analyzer.

  • Homogenize liver tissue to measure hepatic cholesterol and triglyceride content.

• Data Analysis:

  • Compare the lipid profiles of the treatment groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA).

  • A significant reduction in TC and LDL-C indicates in vivo efficacy.

Conclusion and Future Perspectives

The 1H-pyrrole-2,5-dione scaffold represents a versatile and highly promising platform for the design of novel cholesterol absorption inhibitors. Research has demonstrated that these derivatives can effectively inhibit cholesterol uptake in vitro, with some compounds showing potency greater than the clinical drug ezetimibe.[6] Further exploration of the structure-activity relationships, focusing on optimizing potency and ADME properties, is warranted. The protocols outlined in this guide provide a robust framework for the preclinical evaluation of these compounds. Successful lead candidates have the potential to become next-generation therapies for managing hypercholesterolemia, both as monotherapies and in combination with statins, to help more patients achieve their lipid-lowering goals.

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Application Note &amp; Protocol: A Multi-Assay Strategy for Evaluating the In Vitro Cytotoxicity of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Introduction: Rationale for Cytotoxicity Profiling

The compound 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione belongs to the N-aryl maleimide class of molecules. The maleimide moiety is a known reactive electrophile that can engage in Michael addition reactions with nucleophiles, such as the thiol groups of cysteine residues in proteins. This reactivity is the basis for their use in bioconjugation but also underlies their potential biological and cytotoxic effects.[1][2] Some maleimide derivatives have demonstrated antitumoral activity, which is often mediated by the induction of oxidative stress and subsequent cell death.[3] Therefore, a thorough evaluation of the cytotoxic profile of novel maleimide-containing compounds is a critical step in preclinical drug development and chemical safety assessment.[4][5][6][7][8]

This document provides a comprehensive, multi-parametric experimental workflow to characterize the in vitro cytotoxicity of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. The proposed strategy integrates assays that measure metabolic activity, plasma membrane integrity, and specific cell death pathways (apoptosis and necrosis) to generate a robust toxicological profile.

Experimental Design Overview

A tiered approach is recommended to move from general viability screening to more mechanistic studies. This workflow ensures a cost-effective and scientifically rigorous evaluation.

Figure 1. Tiered workflow for cytotoxicity assessment.

Part 1: Cell Viability Assessment via Metabolic Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.[9] The amount of formazan produced is proportional to the number of metabolically active, and therefore viable, cells.[9][10]

Protocol: MTT Assay

1. Cell Seeding:

• Select appropriate cell lines. For initial screening, a cancer cell line (e.g., HeLa or A549) and a non-cancerous cell line (e.g., HEK293 or primary fibroblasts) are recommended to assess for any selective toxicity.

• Trypsinize and count cells. Seed cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a 5% CO₂ humidified incubator for 24 hours to allow for cell attachment.[9]

2. Compound Treatment:

• Prepare a stock solution of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of the compound in culture medium to create a range of final concentrations for treatment (e.g., 0.1 µM to 100 µM). Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5% to avoid solvent-induced toxicity.

• Carefully remove the medium from the wells and add 100 µL of the medium containing the test compound or vehicle control (medium with the same percentage of DMSO). Include wells with medium only as a background control.

• Incubate for the desired exposure times (e.g., 24, 48, and 72 hours).

3. MTT Addition and Incubation:

• Following the treatment period, add 10 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[11]

• Incubate the plate for 2-4 hours at 37°C, allowing the formazan crystals to form.[11]

4. Solubilization and Measurement:

• Carefully remove the MTT-containing medium without disturbing the formazan crystals.

• Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[12]

• Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

5. Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

• Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Parameter	Description	Example Values
Cell Line	Human cervical cancer	HeLa
Seeding Density	Cells per well	8,000
Compound Conc.	Logarithmic dilution series	0.1, 1, 10, 50, 100 µM
Incubation Time	Duration of compound exposure	24, 48, 72 hours
Positive Control	Induces cell death	Doxorubicin (1 µM)
Vehicle Control	Solvent for compound	0.5% DMSO in medium

Part 2: Assessment of Membrane Integrity (LDH Release Assay)

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity test that quantifies the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[13][14][15] This assay is an indicator of cell lysis and necrosis.[13]

Protocol: LDH Assay

1. Cell Seeding and Treatment:

• Follow the same procedure as for the MTT assay (Part 1, steps 1 and 2). It is often efficient to run the MTT and LDH assays in parallel from the same initial cell plating.

2. Sample Collection:

• At the end of the incubation period, carefully collect a small aliquot (e.g., 50 µL) of the cell culture supernatant from each well without disturbing the cells. Transfer to a new 96-well plate.

3. Controls:

• Spontaneous LDH Release: Supernatant from vehicle-treated cells.

• Maximum LDH Release: Add a lysis buffer (e.g., 1% Triton X-100) to control wells containing untreated cells 30 minutes before collecting the supernatant to induce 100% cell lysis.[15]

• Background: Culture medium without cells.

4. LDH Reaction:

• Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically involves a catalyst and a dye solution. The LDH catalyzes the conversion of lactate to pyruvate, which leads to the reduction of a tetrazolium salt into a colored formazan product.[15]

• Add the reaction mixture to each well containing the supernatant.

• Incubate the plate at room temperature for up to 30 minutes, protected from light.[15]

5. Measurement and Data Analysis:

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] * 100

Part 3: Differentiating Apoptosis and Necrosis (Annexin V & Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between different stages of cell death. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[16] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to detect these early apoptotic cells.[17] Propidium Iodide (PI) is a fluorescent nuclear stain that is impermeable to live and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity.

Figure 2. Interpretation of Annexin V/PI staining results.

Protocol: Annexin V/PI Staining

1. Cell Culture and Treatment:

• Seed cells in a 6-well plate and treat with the IC₅₀ concentration of the compound (determined from the MTT assay) for a relevant time point (e.g., 24 hours). Include vehicle-treated (negative) and positive control (e.g., staurosporine-treated) wells.

2. Cell Harvesting:

• Collect both floating and adherent cells. For adherent cells, use a gentle dissociation reagent like EDTA to minimize membrane damage.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.[16]

• Wash the cells once with cold PBS and centrifuge again.[16]

3. Staining:

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[16]

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.[16]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL).[16]

• Gently vortex and incubate for 15-20 minutes at room temperature in the dark.[17]

4. Flow Cytometry Analysis:

• Add 400 µL of 1X Binding Buffer to each tube.[17]

• Analyze the samples on a flow cytometer as soon as possible. Use unstained, Annexin V only, and PI only controls to set up compensation and gates correctly.

Population	Annexin V Staining	Propidium Iodide (PI) Staining	Interpretation
Lower-Left Quadrant	Negative	Negative	Viable cells[18]
Lower-Right Quadrant	Positive	Negative	Early apoptotic cells[18]
Upper-Right Quadrant	Positive	Positive	Late apoptotic/necrotic cells[18]
Upper-Left Quadrant	Negative	Positive	Necrotic cells/debris

Part 4: Measuring Apoptotic Pathway Execution (Caspase-3/7 Activity Assay)

Caspases-3 and -7 are key executioner caspases in the apoptotic pathway. Their activation is a hallmark of apoptosis.[19] This assay uses a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specific for caspase-3 and -7.[20] Cleavage of the substrate by active caspases releases a substrate for luciferase, generating a luminescent signal that is proportional to caspase activity.[20]

Protocol: Caspase-Glo® 3/7 Assay

1. Cell Seeding and Treatment:

• Seed cells in a white-walled 96-well plate suitable for luminescence measurements.

• Treat cells with the test compound as described previously.

2. Assay Procedure ("Add-Mix-Measure"):

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.[21]

• Add 100 µL of the Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cell culture medium.[20]

• Mix the contents by placing the plate on an orbital shaker for 30 seconds to 2 minutes to induce cell lysis and initiate the reaction.

• Incubate at room temperature for 1 to 3 hours, protected from light.

3. Measurement:

• Measure the luminescence of each sample using a plate-reading luminometer.

4. Data Analysis:

• Correct the data by subtracting the background luminescence (from wells with medium only).

• Express the results as fold-change in caspase activity relative to the vehicle-treated control.

Conclusion and Interpretation

By integrating these four assays, researchers can build a comprehensive cytotoxicity profile for 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

• MTT Assay: Provides a quantitative measure of the compound's overall impact on cell viability and establishes a working concentration range (IC₅₀).

• LDH Assay: Determines if the observed cytotoxicity involves the loss of plasma membrane integrity, a hallmark of necrosis.

• Annexin V/PI Staining: Qualitatively and quantitatively differentiates between healthy, apoptotic, and necrotic cell populations, providing a clear picture of the mode of cell death.

• Caspase-3/7 Assay: Confirms if the apoptotic pathway is engaged by measuring the activity of key executioner caspases.

Together, these results will provide critical insights for drug development professionals, enabling informed decisions about the therapeutic potential and safety profile of this novel compound.

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Application Notes &amp; Protocols for Antimicrobial Screening of Novel Pyrrole-2,5-Dione Derivatives

Introduction: The Promise of Pyrrole-2,5-Diones in Antimicrobial Drug Discovery

The rise of antimicrobial resistance (AMR) presents a formidable challenge to global health, necessitating the urgent discovery of novel therapeutic agents. The 1H-pyrrole-2,5-dione, commonly known as the maleimide scaffold, has emerged as a privileged structure in medicinal chemistry.[1][2][3][4] This five-membered heterocyclic ring is a cornerstone for a multitude of natural and synthetic compounds exhibiting a broad spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2][4] The inherent reactivity of the maleimide ring, particularly its susceptibility to Michael addition reactions with nucleophiles like the thiol groups in cysteine residues of enzymes, is a key aspect of its mechanism of action and a focal point for structure-activity relationship (SAR) studies.[5]

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals engaged in the antimicrobial screening of novel pyrrole-2,5-dione derivatives. It moves beyond a mere listing of procedures to offer a scientifically grounded rationale for methodological choices, ensuring the generation of robust, reproducible, and meaningful data. The protocols detailed herein are designed to be self-validating systems, incorporating essential controls and referencing established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Part 1: Primary Antimicrobial Susceptibility Testing

The initial phase of screening aims to determine the fundamental ability of the novel pyrrole-2,5-dione derivatives to inhibit microbial growth. The two most common and internationally recognized methods for this are the Broth Microdilution and Agar Disk Diffusion assays.

Broth Microdilution Method: Determining the Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a quantitative assay that determines the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism after a specified incubation period.[6] This method is highly standardized and provides quantitative results that are crucial for comparing the potency of different derivatives and for categorizing organisms as susceptible, intermediate, or resistant based on established breakpoints.[6]

This method exposes a standardized bacterial inoculum to serial dilutions of the test compound in a liquid growth medium within a 96-well microtiter plate.[6] The MIC value is determined by visual inspection of turbidity; the first well without visible growth corresponds to the MIC.[6] This approach allows for high-throughput screening and efficient use of compounds and reagents. Adherence to CLSI guidelines is paramount for ensuring the accuracy and reproducibility of the results.[7][8]

Caption: Workflow for MIC determination by broth microdilution.

• Preparation of Antimicrobial Stock Solutions:

  • Dissolve the pyrrole-2,5-dione derivatives in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

  • Expert Insight: The choice of solvent is critical. DMSO is common but its final concentration in the assay should not exceed 1% (v/v) to avoid solvent-induced toxicity to the microbes. A solvent toxicity control must be included.

• Preparation of Inoculum:

  • From a fresh (18-24 hours) agar plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). A photometric device is recommended for accuracy.

  • Dilute this standardized suspension in the appropriate broth (e.g., Cation-Adjusted Mueller-Hinton Broth) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[6]

• Microdilution Plate Setup:

  • In a sterile 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in broth.[6]

  • Inoculate each well with the standardized bacterial suspension.[6]

  • Essential Controls:

    • Growth Control: Wells with broth and inoculum, but no compound.

    • Sterility Control: Wells with broth only.

    • Quality Control (QC): Wells inoculated with a reference strain of known susceptibility (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922) to validate the test performance.[9]

• Incubation:

  • Incubate the plates in ambient air at 35 ± 1°C for 16-20 hours.[10]

• Reading and Interpretation:

  • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible growth.[6]

Agar Disk Diffusion Method: A Qualitative Screening Tool

The agar disk diffusion method, standardized by EUCAST, is a widely used, simple, and cost-effective qualitative method to assess the antimicrobial susceptibility of bacteria.[11][12] It is particularly useful for initial screening of a large number of compounds.

A standardized inoculum of the test microorganism is swabbed onto the surface of an agar plate. Paper disks impregnated with a known concentration of the pyrrole-2,5-dione derivative are then placed on the agar surface.[11] During incubation, the compound diffuses from the disk into the agar, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the disk. The diameter of this zone is proportional to the susceptibility of the organism to the compound.

Caption: Workflow for the agar disk diffusion susceptibility test.

• Media Preparation:

  • Prepare Mueller-Hinton (MH) agar according to the manufacturer's instructions.

  • Pour the molten agar into sterile Petri dishes to a uniform depth of 4.0 ± 0.5 mm.

  • Expert Insight: The agar depth is a critical parameter affecting the zone size. Shallower plates can lead to larger zones and vice versa.

• Inoculum Preparation:

  • Prepare a standardized inoculum equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculation:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.

  • Swab the entire surface of the MH agar plate evenly in three directions to ensure confluent growth.[13]

• Disk Application:

  • Prepare sterile paper disks (6 mm diameter) impregnated with a known amount of the pyrrole-2,5-dione derivative. A stock solution of the compound is applied to the disk and the solvent is allowed to evaporate.

  • Within 15 minutes of inoculation, apply the disks firmly to the surface of the agar.

  • Ensure the disks are in close and even contact with the agar surface.[13]

• Incubation:

  • Invert the plates and incubate them at 35 ± 1°C for 16-20 hours.[10][13]

• Measurement and Interpretation:

  • Measure the diameter of the zones of complete inhibition (including the disk diameter) to the nearest millimeter using a ruler or caliper.

Data Presentation: Primary Screening Results

The results from these primary screens should be summarized in a clear, tabular format for easy comparison of the derivatives.

Compound ID	Test Organism	MIC (µg/mL)	Zone of Inhibition (mm) @ [X µ g/disk ]
Pyrrole-A	S. aureus ATCC 25923	4	22
Pyrrole-B	S. aureus ATCC 25923	16	15
Pyrrole-C	S. aureus ATCC 25923	>128	6 (No zone)
Ciprofloxacin	S. aureus ATCC 25923	0.5	28
Pyrrole-A	E. coli ATCC 25922	32	14
Pyrrole-B	E. coli ATCC 25922	>128	6 (No zone)
Pyrrole-C	E. coli ATCC 25922	>128	6 (No zone)
Ciprofloxacin	E. coli ATCC 25922	0.25	32

Part 2: Advanced Screening and Mechanistic Insights

Compounds demonstrating promising activity in primary screens should be advanced to more complex assays to evaluate their potential against clinically relevant bacterial lifestyles (biofilms) and to ensure their selectivity for microbial cells over host cells.

Biofilm Inhibition and Eradication Assays

Bacterial biofilms are structured communities of bacteria encased in a self-produced polymeric matrix, which are notoriously resistant to conventional antibiotics.[14] Evaluating the efficacy of novel compounds against biofilms is therefore a critical step.

The crystal violet assay is a common method to quantify biofilm formation.[15][16] Bacteria are allowed to form biofilms in a microtiter plate in the presence (inhibition assay) or absence (eradication assay) of the test compound. The biofilm biomass is then stained with crystal violet, and the amount of stain retained is quantified by measuring the absorbance after solubilization.[14][15] This provides a measure of the compound's ability to either prevent biofilm formation or destroy pre-formed biofilms.[17]

• Bacterial Culture Preparation:

  • Grow an overnight culture of the test bacterium.

  • Dilute the culture in fresh growth medium to an optical density (OD₆₀₀) of 0.01.[14]

• Plate Setup:

  • In a 96-well flat-bottom plate, add 100 µL of the diluted bacterial culture to each well.

  • Add 100 µL of serial dilutions of the pyrrole-2,5-dione derivatives to the appropriate wells.

  • Include positive (bacteria + medium) and negative (medium only) controls.[14]

• Incubation for Biofilm Formation:

  • Cover the plate and incubate statically (without shaking) at 37°C for 24 to 48 hours.[14]

• Quantification of Biofilm:

  • Gently discard the planktonic cells and wash the wells twice with phosphate-buffered saline (PBS) to remove non-adherent cells.[14]

  • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[14]

  • Discard the crystal violet and wash the plate thoroughly with water.

  • Add 200 µL of 30% acetic acid to each well to solubilize the bound stain.[14]

  • Measure the absorbance at 595 nm using a microplate reader.[14]

Cytotoxicity Assays: Assessing Selectivity and Safety

A critical aspect of drug development is ensuring that a compound is toxic to pathogens but safe for host cells.[18] Cytotoxicity assays are essential to determine the therapeutic index of novel antimicrobial agents.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[19] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells. By exposing a mammalian cell line (e.g., hepatocytes, macrophages) to the test compounds, one can determine the concentration that reduces cell viability by 50% (IC₅₀).[20]

• Cell Culture:

  • Seed a mammalian cell line (e.g., HepG2, RAW 264.7) into a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment:

  • Replace the medium with fresh medium containing serial dilutions of the pyrrole-2,5-dione derivatives.

  • Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation:

  • Incubate the plate for 24 to 48 hours at 37°C in a humidified CO₂ incubator.

• MTT Addition and Solubilization:

  • Add MTT solution to each well and incubate for 2-4 hours, allowing formazan crystals to form.

  • Add a solubilization solution (e.g., acidified isopropanol or DMSO) to dissolve the formazan crystals.

• Quantification:

  • Measure the absorbance at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Data Presentation: Advanced Screening Data

Compound ID	Biofilm Inhibition (MBIC₅₀, µg/mL)	Biofilm Eradication (MBEC₅₀, µg/mL)	Cytotoxicity (IC₅₀, µg/mL on HepG2)	Selectivity Index (SI = IC₅₀ / MIC)
Pyrrole-A	8	32	>100	>25
Pyrrole-B	64	>128	50	3.1
Ciprofloxacin	2	16	75	150

MBIC₅₀: Minimum Biofilm Inhibitory Concentration 50% MBEC₅₀: Minimum Biofilm Eradication Concentration 50%

Conclusion and Future Directions

The methodologies outlined in this guide provide a robust pathway for the initial and advanced screening of novel pyrrole-2,5-dione derivatives. A systematic approach, beginning with quantitative MIC determination and qualitative disk diffusion, followed by more complex biofilm and cytotoxicity assays, allows for the efficient identification of promising lead compounds. The structure-activity relationship (SAR) can be elucidated by correlating the chemical modifications of the pyrrole-2,5-dione scaffold with the observed biological activities.[21] Future work should focus on elucidating the specific molecular targets and mechanisms of action for the most potent and selective derivatives to further optimize their development as next-generation antimicrobial agents.

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• Chemical reactivity and antimicrobial activity of N-substituted maleimides. Taylor & Francis Online.
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• In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci. PubMed Central.
• Synthesis, characterization and antimicrobial properties of two derivatives of pyrrolidine-2,5-dione fused at positions-3,4 to a dibenzobarrelene backbone. PMC - NIH.
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Application Notes and Protocols for Measuring the Antitumor Activity of 1H-Pyrrole-2,5-Diones

Introduction: The Therapeutic Promise of 1H-Pyrrole-2,5-Diones

The 1H-pyrrole-2,5-dione, or maleimide, scaffold is a privileged structure in medicinal chemistry, forming the core of numerous synthetic and natural products with a wide array of pharmacological activities.[1] Derivatives of this heterocyclic ring have demonstrated significant potential as anticancer agents, exhibiting potent antiproliferative and cytotoxic effects across a variety of human cancer cell lines.[1][2][3] The mechanisms underlying their antitumor activity often involve the induction of apoptosis (programmed cell death) and cell cycle arrest, making them a compelling class of compounds for further investigation in oncology drug discovery.[1][4][5] Some derivatives have also been shown to act as inhibitors of key protein kinases like EGFR and VEGFR, which are involved in tumor growth and angiogenesis.[6]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the essential in vitro and in vivo techniques for robustly evaluating the antitumor activity of novel 1H-pyrrole-2,5-dione derivatives. The protocols herein are designed to be self-validating, with explanations of the scientific principles and causality behind the experimental choices to ensure data integrity and reproducibility.

Part 1: In Vitro Evaluation of Antitumor Activity

A tiered approach to in vitro testing is crucial for efficiently screening and characterizing the anticancer properties of 1H-pyrrole-2,5-dione derivatives. This typically begins with assessing cytotoxicity to determine the effective concentration range, followed by more detailed mechanistic studies to elucidate how these compounds exert their effects at a cellular level.

Assessment of Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell viability and proliferation.[7] It provides a quantitative measure of a compound's cytotoxic or cytostatic effects.

Scientific Principle: The assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow tetrazolium salt, MTT, into insoluble purple formazan crystals.[7][8] The amount of formazan produced is directly proportional to the number of metabolically active, and therefore viable, cells.[7] The formazan crystals are then solubilized, and the absorbance of the resulting colored solution is measured spectrophotometrically.[7]

Experimental Workflow:

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cancer cells in a 96-well flat-bottom plate at a density that ensures they are in the logarithmic growth phase at the time of treatment (typically 5,000-10,000 cells/well). Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the 1H-pyrrole-2,5-dione derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) to allow the compound to exert its effect.

• MTT Addition: After incubation, add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[7]

• Formazan Formation: Incubate the plate for 4 hours in a humidified atmosphere at 37°C.[7]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[7]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[9] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[7]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the results to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Data Presentation: Example IC50 Values

Compound	Cancer Cell Line	Incubation Time (h)	IC50 (µM)
Derivative A	MCF-7 (Breast)	48	5.2
Derivative A	HCT116 (Colon)	48	8.9
Derivative B	MCF-7 (Breast)	48	12.7
Derivative B	HCT116 (Colon)	48	15.1

Elucidating the Mechanism of Cell Death: Apoptosis Assays

A key indicator of an effective anticancer agent is its ability to induce apoptosis. Flow cytometry using Annexin V and Propidium Iodide (PI) staining is a robust method for detecting and quantifying apoptosis.

Scientific Principle: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[10][11] Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection.[10] Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[11] By using both stains, one can differentiate between live cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).

Experimental Workflow:

Caption: Workflow for apoptosis detection by Annexin V/PI staining.

Detailed Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the 1H-pyrrole-2,5-dione derivative at its IC50 concentration for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. For adherent cells, use a gentle dissociation reagent like Trypsin-EDTA. Combine all cells and wash twice with cold PBS by centrifugation.[11]

• Staining: Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[12] Transfer 100 µL of the cell suspension to a flow cytometry tube.[12]

• Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[12]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[12]

• Flow Cytometry Analysis: After incubation, add 400 µL of 1X Annexin-binding buffer to each tube and analyze the samples promptly on a flow cytometer.[12][13]

Investigating Effects on Cell Cycle Progression

Many anticancer compounds exert their effects by disrupting the normal cell cycle, leading to arrest at specific phases (G0/G1, S, or G2/M) and subsequent apoptosis.[4][5]

Scientific Principle: Flow cytometry with PI staining can be used to analyze the distribution of cells in different phases of the cell cycle based on their DNA content.[14] PI is a fluorescent dye that stoichiometrically binds to DNA, meaning the amount of fluorescence is directly proportional to the amount of DNA. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA. RNase treatment is necessary to prevent PI from binding to RNA.

Detailed Protocol:

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS and then fix them by adding ice-cold 70% ethanol dropwise while gently vortexing.[14] The cells can be stored at -20°C for at least 2 hours or up to several weeks.[14]

• Staining: Centrifuge the fixed cells and discard the ethanol. Wash the cell pellet with PBS. Resuspend the pellet in 500 µL of PI staining solution containing RNase.[14]

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.[14]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.[14] Use cell cycle analysis software to determine the percentage of cells in each phase.

Western Blot Analysis of Apoptosis-Related Proteins

To further confirm the induction of apoptosis and investigate the underlying molecular pathways, Western blotting can be used to measure the expression levels of key apoptosis-related proteins.

Scientific Principle: Western blotting allows for the detection and quantification of specific proteins in a complex mixture. Proteins are separated by size using gel electrophoresis, transferred to a membrane, and then probed with antibodies specific to the proteins of interest.

Key Proteins to Investigate:

• Caspases: Caspase-3 is a key executioner caspase in apoptosis. Its cleavage from an inactive pro-caspase to an active form is a hallmark of apoptosis.[15]

• PARP (Poly (ADP-ribose) polymerase): PARP is a protein involved in DNA repair that is cleaved by active caspase-3 during apoptosis. Detecting cleaved PARP is a strong indicator of apoptosis.[16]

• Bcl-2 Family Proteins: This family of proteins includes both pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) members. The ratio of Bax to Bcl-2 can determine a cell's susceptibility to apoptosis.

Detailed Protocol:

• Protein Extraction: Treat cells with the 1H-pyrrole-2,5-dione derivative, then lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each sample using a standard method like the BCA assay.

• Gel Electrophoresis: Separate the protein samples by SDS-PAGE.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane to prevent non-specific antibody binding, then incubate with primary antibodies against the proteins of interest (e.g., cleaved caspase-3, PARP, Bax, Bcl-2).

• Detection: Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP). Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine changes in protein expression.

Part 2: In Vivo Evaluation of Antitumor Efficacy

Promising compounds identified through in vitro screening must be evaluated in vivo to assess their therapeutic efficacy and potential toxicity in a whole-organism context. Human tumor xenograft models in immunocompromised mice are widely used for this purpose.[17][18][19]

Scientific Principle: In a xenograft model, human cancer cells are implanted into immunocompromised mice, which lack a functional immune system and therefore do not reject the foreign cells.[18] This allows the human tumor to grow in the mouse, creating a model system to test the effects of anticancer drugs on a human tumor in a living organism.[18][20]

Experimental Workflow:

Caption: Workflow for an in vivo xenograft study.

Detailed Protocol:

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-10 million cells) into the flank of immunocompromised mice (e.g., nude or SCID mice).[18]

• Tumor Growth Monitoring: Allow the tumors to grow until they reach a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into groups (e.g., vehicle control and one or more treatment groups). Begin administration of the 1H-pyrrole-2,5-dione derivative via an appropriate route (e.g., intraperitoneal injection or oral gavage) at a predetermined dose and schedule.

• Tumor Measurement: Measure the tumor dimensions (length and width) with digital calipers two to three times per week.[21] Calculate the tumor volume using the modified ellipsoid formula: V = 1/2 (Length × Width²).[21]

• Health Monitoring: Monitor the general health of the animals, including body weight, throughout the study.

• Study Endpoint: The study may be terminated when tumors in the control group reach a predetermined size, or after a specific treatment duration. At the endpoint, sacrifice the mice, and excise and weigh the tumors.

• Data Analysis: Compare the tumor growth curves and final tumor weights between the treatment and control groups to determine the antitumor efficacy of the compound.

Data Presentation: Example Tumor Growth Inhibition

Treatment Group	Average Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	1500 ± 250	-
Derivative A (10 mg/kg)	750 ± 150	50
Derivative A (25 mg/kg)	450 ± 100	70

Conclusion

The methodologies outlined in this guide provide a robust framework for the comprehensive evaluation of the antitumor activity of 1H-pyrrole-2,5-dione derivatives. By systematically progressing from broad cytotoxicity screening to detailed mechanistic in vitro assays and culminating in in vivo efficacy studies, researchers can confidently identify and characterize promising new anticancer drug candidates. The emphasis on understanding the principles behind each technique and ensuring self-validating protocols is paramount for generating high-quality, reproducible data that can drive the development of the next generation of cancer therapeutics.

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Application Notes &amp; Protocols: A Framework for Investigating 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in Tyrosine Kinase Inhibition Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed framework for the investigation of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione as a potential inhibitor of tyrosine kinases (TKs). While direct evidence for this specific compound's activity against TKs is emerging, the broader class of 1H-pyrrole-2,5-dione derivatives has demonstrated a range of biological activities, including anticancer and anti-inflammatory effects, which are often mediated by kinase inhibition.[1][2][3][4][5][6] This guide offers a structured approach, from initial biochemical screening to cell-based functional assays, to rigorously evaluate the compound's potential as a tyrosine kinase inhibitor.

Introduction: The Rationale for Investigation

Tyrosine kinases are a large family of enzymes that play critical roles in cellular signaling pathways, regulating processes such as cell growth, proliferation, differentiation, and survival.[7] Dysregulation of tyrosine kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The 1H-pyrrole-2,5-dione scaffold, also known as a maleimide, is a privileged structure in medicinal chemistry due to its synthetic tractability and diverse biological activities.[3][5] Derivatives have been explored as anticancer, anti-inflammatory, and antimicrobial agents.[1][2][3][5][6] Notably, certain 4-amino-3-chloro-1H-pyrrole-2,5-dione derivatives have been specifically designed as potential tyrosine kinase inhibitors, showing promise in forming stable complexes with the ATP-binding domains of EGFR and VEGFR2.[4]

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is a commercially available derivative of this scaffold.[8] Its structural features warrant investigation into its potential as a tyrosine kinase inhibitor. This guide provides the necessary protocols to embark on such a study, from initial target identification to cellular validation.

Compound Profile: 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Property	Value
IUPAC Name	1-(2,5-dimethoxyphenyl)pyrrole-2,5-dione
Molecular Formula	C₁₂H₁₁NO₄
Molecular Weight	233.22 g/mol
CAS Number	40783-24-2
Appearance	Solid
Solubility	Soluble in DMSO, DMF, and other organic solvents

Experimental Workflows

A systematic approach is crucial for evaluating a novel compound as a potential enzyme inhibitor. The following workflow is recommended:

Caption: Proposed experimental workflow for evaluating tyrosine kinase inhibitors.

Phase 1: Biochemical Assays

Biochemical assays are the first step to determine if the compound directly interacts with and inhibits the catalytic activity of a purified tyrosine kinase.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This protocol is adapted from commercially available luminescent assays that quantify the amount of ADP produced during a kinase reaction.[9][10] A decrease in ADP production in the presence of the test compound indicates inhibition.

Materials:

• Purified recombinant tyrosine kinase (e.g., EGFR, Src, Abl)

• Kinase-specific substrate peptide

• 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione stock solution (e.g., 10 mM in DMSO)

• ATP solution

• Kinase reaction buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96- or 384-well plates

• Multimode plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare a serial dilution of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in kinase reaction buffer. Include a "no inhibitor" control (DMSO vehicle) and a "no enzyme" control.

• Kinase Reaction:

  • To each well of a 96-well plate, add 5 µL of the diluted compound or control.

  • Add 10 µL of a solution containing the tyrosine kinase and its specific substrate in reaction buffer.

  • Initiate the kinase reaction by adding 10 µL of ATP solution. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent. Incubate at room temperature for 40 minutes.

  • Convert the generated ADP to ATP and induce luminescence by adding 50 µL of Kinase Detection Reagent. Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

Data Analysis:

• Calculate the percentage of kinase inhibition for each compound concentration relative to the "no inhibitor" control.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Mechanism of Action: ATP Competition Assay

To understand how the compound inhibits the kinase, an ATP competition assay can be performed. The IC₅₀ value is determined at various ATP concentrations. If the compound is an ATP-competitive inhibitor, the IC₅₀ will increase as the ATP concentration increases.

Phase 2: Cell-Based Assays

Cell-based assays are essential to confirm that the compound can penetrate the cell membrane, engage its target in a physiological context, and exert a functional effect.[11][12][13]

Protocol: Western Blot Analysis of Tyrosine Kinase Phosphorylation

This protocol determines if the compound can inhibit the autophosphorylation of a target tyrosine kinase within a cellular context.

Materials:

• Cancer cell line known to overexpress an active tyrosine kinase (e.g., A431 for EGFR).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione .

• Growth factor (if required to stimulate the kinase, e.g., EGF for EGFR).

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• Primary antibodies: anti-phospho-tyrosine kinase and anti-total-tyrosine kinase.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• SDS-PAGE and Western blotting equipment.

Procedure:

• Cell Culture and Treatment:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Serum-starve the cells for 12-24 hours if growth factor stimulation is required.

  • Pre-treat the cells with various concentrations of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione for 2-4 hours.

• Kinase Stimulation:

  • If applicable, stimulate the cells with the appropriate growth factor (e.g., 100 ng/mL EGF for 15 minutes).

• Cell Lysis:

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Clarify the lysates by centrifugation.

• Western Blotting:

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with the primary antibodies overnight at 4°C.

  • Wash and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

Data Analysis:

• Quantify the band intensities for the phosphorylated and total kinase.

• Normalize the phospho-kinase signal to the total kinase signal to determine the extent of inhibition.

Signaling Pathway Analysis

The inhibition of a tyrosine kinase should lead to the downstream modulation of its signaling pathway. This can be visualized and understood through pathway diagrams.

Caption: A generic receptor tyrosine kinase signaling pathway subject to inhibition.

Summary and Future Directions

The protocols outlined in this guide provide a comprehensive starting point for evaluating 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione as a novel tyrosine kinase inhibitor. Positive results from these assays would justify further investigation, including:

• Kinase Selectivity Profiling: Screening against a broad panel of kinases to determine the compound's selectivity.

• In Vivo Studies: Evaluating the compound's efficacy and safety in animal models of diseases driven by tyrosine kinase dysregulation.

• Structural Biology: Co-crystallization of the compound with its target kinase to elucidate the binding mode and guide further optimization.

The exploration of the 1H-pyrrole-2,5-dione scaffold remains a promising avenue for the discovery of new therapeutic agents. Rigorous and systematic evaluation, as detailed here, is the key to unlocking its full potential.

References

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• Gao, J., Jian, J., Jiang, Z., & Van Schepdael, A. (2023). Screening assays for tyrosine kinase inhibitors: A review. OUCI. Retrieved from [Link]

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• Ghelardini, C., et al. (1993). Synthesis and Pharmacological Activity of a Series of dihydro-1H-pyrrolo[1,2-a]imidazole-2,5(3H,6H)-diones, a Novel Class of Potent Cognition Enhancers. Journal of Medicinal Chemistry, 36(26), 4214-4220. [Link]

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Application Note: Microwave-Assisted Synthesis of Pyrrole-2,5-dione Analogs

Executive Summary: A Paradigm Shift in Heterocycle Synthesis

The pyrrole-2,5-dione, or maleimide, core is a privileged scaffold in medicinal chemistry and materials science, renowned for its utility as a Michael acceptor in bioconjugation and as a building block for pharmacologically active agents.[1] Traditional synthetic routes to these vital compounds often involve prolonged reaction times, harsh dehydrating agents, and high energy consumption.[2] This application note details a robust, efficient, and environmentally conscious methodology utilizing Microwave-Assisted Organic Synthesis (MAOS) to produce N-substituted pyrrole-2,5-dione analogs. By leveraging the principles of dielectric heating, this approach dramatically accelerates reaction rates, improves yields, and simplifies purification, aligning with the core tenets of green chemistry.[3][4][5] We provide not just a protocol, but a comprehensive guide grounded in mechanistic understanding, enabling researchers to adapt and innovate upon this powerful technique.

The Science of Microwave Synthesis: Beyond the Kitchen Appliance

Conventional heating relies on the slow, inefficient transfer of thermal energy from an external source through the vessel walls to the solvent and finally to the reactants.[5] Microwave-assisted synthesis, however, operates on a fundamentally different principle: direct and volumetric heating.[4][6]

Causality Behind Microwave Enhancement:

• Mechanism of Heating: Microwaves are a form of electromagnetic radiation that interacts directly with polar molecules and ions within the reaction mixture.[4][7] This interaction occurs via two primary mechanisms:

  • Dipolar Polarization: Polar molecules, like the reactants and solvents in this synthesis, possess permanent dipole moments. The oscillating electric field of the microwave radiation forces these molecules to rapidly align and re-align, generating kinetic energy that is dissipated as heat.[4][8][9]

  • Ionic Conduction: If charged particles (ions) are present, the electric field causes them to migrate. The resulting ionic collisions and resistance to movement generate thermal energy.[3][9]

• Why it's Superior: This direct energy transfer leads to rapid, uniform, and instantaneous heating of the entire reaction volume, eliminating the "hot wall" effect of conventional methods and preventing thermal degradation of sensitive compounds.[2][7] The result is a spectacular acceleration in reaction rates, often reducing multi-hour reflux procedures to mere minutes.[6]

Reaction Mechanism: A Two-Step Pathway to the Imide Core

The synthesis of N-substituted pyrrole-2,5-diones from a primary amine and an anhydride (such as maleic or dichloromaleic anhydride) proceeds via a well-established two-step mechanism. Microwave irradiation is uniquely suited to drive both stages of this transformation efficiently.

• Step 1: Amic Acid Formation: The reaction initiates with a nucleophilic attack by the primary amine on one of the carbonyl carbons of the anhydride ring. This rapid, often exothermic, step opens the anhydride to form a maleamic acid intermediate.

• Step 2: Cyclodehydration: The critical, rate-limiting step is the intramolecular cyclization and dehydration of the amic acid to form the stable five-membered imide ring. Microwave energy is exceptionally effective at overcoming the activation energy barrier for this step, expelling a molecule of water and yielding the desired pyrrole-2,5-dione.

The use of glacial acetic acid is a field-proven choice as it serves as both a polar solvent capable of absorbing microwave energy and an acid catalyst that facilitates the final dehydration step.[10][11]

Caption: General reaction mechanism for pyrrole-2,5-dione synthesis.

Protocol: Microwave Synthesis of 3,4-dichloro-1-phenyl-1H-pyrrole-2,5-dione

This protocol provides a validated method for synthesizing a representative pyrrole-2,5-dione analog. It is designed for a dedicated laboratory microwave synthesis reactor.

4.1. Materials & Equipment

• Reagents: 2,3-Dichloromaleic anhydride, Aniline, Glacial Acetic Acid, Ethanol.

• Equipment: Microwave synthesis reactor (e.g., CEM Discover, Biotage Initiator), 10 mL microwave reaction vessel with a magnetic stir bar, standard laboratory glassware, rotary evaporator, filtration apparatus.

4.2. Step-by-Step Procedure

• Reactant Preparation: In a 10 mL microwave reaction vessel, combine 2,3-dichloromaleic anhydride (1.0 mmol, 167 mg) and aniline (1.0 mmol, 93 mg).

• Solvent Addition: Add a magnetic stir bar, followed by glacial acetic acid (3 mL). Acetic acid acts as both the solvent and catalyst.

• Vessel Sealing: Securely cap the reaction vessel.

• Microwave Irradiation Program: Place the vessel in the microwave reactor cavity. Set the following reaction parameters:

  • Temperature: 120 °C (Use ramp-to-temperature setting)

  • Hold Time: 10 minutes

  • Power: Dynamic (Allow the instrument to modulate power to maintain temperature)

  • Stirring: On (Medium speed)

• Cooling: After the irradiation cycle is complete, allow the vessel to cool to room temperature (typically via a compressed air jet in the reactor).

• Product Isolation & Work-up:

  • Open the vessel carefully in a fume hood.

  • Pour the reaction mixture into a beaker containing ice-cold water (20 mL).

  • A precipitate of the crude product will form. Stir for 5-10 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing with cold water to remove residual acetic acid.

• Purification:

  • The crude product can be purified by recrystallization from ethanol to yield the pure 3,4-dichloro-1-phenyl-1H-pyrrole-2,5-dione as a crystalline solid.[10]

  • Dry the final product under vacuum.

Caption: Experimental workflow for microwave-assisted synthesis.

Data & Results: A Survey of Analogs

The described protocol is highly adaptable for creating a library of analogs by varying the primary amine. The following table summarizes representative results, showcasing the efficiency of the microwave-assisted approach.

Entry	Starting Amine	Time (min)	Temp (°C)	Yield (%)	Reference
1	Aniline	20	80	70.2	[10]
2	3-Phenylenediamine	10	130	83.0	[12]
3	Glycine	5	100	86.0	[1]
4	4-Methoxyaniline	15	120	~90	[11]
5	4-Nitroaniline	15	120	~85	[11]

Trustworthiness & Validation: Troubleshooting and Expert Insights

As a self-validating system, this protocol's success lies in its reproducibility and robustness. However, challenges can arise.

• Low Yield:

  • Cause: Incomplete dehydration of the amic acid intermediate or insufficient temperature.

  • Solution: Ensure the reaction temperature is reached and held. Increase the hold time in 2-minute increments. For less reactive amines, a higher temperature (e.g., 140-150 °C) may be necessary, solvent permitting.

• Formation of Byproducts:

  • Cause: Over-exposure to microwave energy can lead to decomposition, especially with sensitive functional groups.

  • Solution: Decrease the reaction temperature or time. Confirm the identity of byproducts via LC-MS to diagnose the issue.

• Solvent-Free Considerations: For a truly green approach, solvent-free reactions can be performed.[3][13] This involves heating a neat mixture of the anhydride and amine, often supported on a solid mineral support like silica or clay.[14] This eliminates solvent waste but may require more careful temperature control to avoid charring.

Expert Insight: The choice of primary amine significantly impacts reactivity. Electron-donating groups on an aromatic amine will increase its nucleophilicity, potentially allowing for milder reaction conditions. Conversely, electron-withdrawing groups may require more forcing conditions (higher temperature or longer time) to achieve complete conversion.[11] Always begin with the standard protocol and optimize from there based on TLC or LC-MS monitoring of the reaction progress.

Conclusion: A Greener, Faster Future for Drug Discovery

Microwave-assisted synthesis of pyrrole-2,5-dione analogs represents a significant advancement over classical methods. It offers unparalleled speed, high yields, operational simplicity, and a reduced environmental footprint.[2][5][8] This technology empowers researchers in drug discovery and materials science to rapidly generate diverse chemical libraries, accelerating the pace of innovation. By understanding the core principles of microwave heating and reaction mechanisms, scientists can fully harness the power of this transformative tool.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (n.d.). SpringerLink. Retrieved January 16, 2026, from [Link]

• Microwave-Assisted Synthesis: 10x Faster Organic Reactions. (2025, July 3). Patsnap Eureka. Retrieved January 16, 2026, from [Link]

• Specific effects of microwave - Solid supported reaction. (n.d.). Google Sites.

• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A. Retrieved January 16, 2026, from [Link]

• Microwave assisted green organic synthesis. (2024, November 21). Wisdom Library. Retrieved January 16, 2026, from [Link]

• Reddy, L. V., et al. (2021). Pyrrole-2,5-dione analogs as a promising antioxidant agents: microwave-assisted synthesis, bio-evaluation, SAR analysis and DFT studies/interpretation. Bioorganic Chemistry, 106, 104465. Retrieved January 16, 2026, from [Link]

• MW synthesis of pyrrole by reacting furan-2,5-dione with 3-phenylenediamine. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Lima, J. A. F., et al. (2018). Synthesis of 3,4-dichloro-1-phenyl-1h-pyrrole-2,5-dione in micro-waves reactor. Journal of Analytical & Pharmaceutical Research, 7(5). Retrieved January 16, 2026, from [Link]

• Meera, G., & Pillai, A. D. (2020). Microwave assisted synthesis of five membered nitrogen heterocycles. RSC Advances, 10(60), 36567-36587. Retrieved January 16, 2026, from [Link]

• Microwave-induced Reactions for Pyrrole Synthesis. (2023). Bentham Science. Retrieved January 16, 2026, from [Link]

• El-Metwaly, N. M. (2024). Microwave-assisted organic synthesis of pyrroles (Review). Pharmacia, 71(1), 221-245. Retrieved January 16, 2026, from [Link]

• Rammohan, A., et al. (2018). Microwave-Assisted Synthesis of N-Substituted Maleimide Derivatives as Exogenous Antioxidant Agents. ResearchGate. Retrieved January 16, 2026, from [Link]

• Microwave‐Assisted Catalyst‐Free Conjugate Addition of Amines to Maleimide. (n.d.). Wiley Online Library. Retrieved January 16, 2026, from [Link]

• Al-Suod, H., et al. (2025). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Preprints.org. Retrieved January 16, 2026, from [Link]

• Rammohan, A., et al. (2018). Microwave Assisted Synthesis of N-Substituted Maleimide Derivatives as Exogenous Antioxidant Agents. Butlerov Communications. Retrieved January 16, 2026, from [Link]

• Bratulic, S., et al. (2001). On the use of water as a solvent - simple and short one- step synthesis of maleimides. Arkivoc, 2001(5), 60-67. Retrieved January 16, 2026, from [Link]

• Sharma, V., & Sharma, R. (2020). Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology. Retrieved January 16, 2026, from [Link]

• Rocha, D. H. A., et al. (2021). Microwave Irradiation: Alternative Heating Process for the Synthesis of Biologically Applicable Chromones, Quinolones, and Their Precursors. Molecules, 26(20), 6296. Retrieved January 16, 2026, from [Link]

• Mai, N. T. T. (2017). MICROWAVE-ASSISTED SYNTHESIS OF MALEIMIDE DERIVATIVES. Vietnam Journal of Science and Technology. Retrieved January 16, 2026, from [Link]

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023). International Journal of Novel Research and Development. Retrieved January 16, 2026, from [Link]

• Szymańska, E., et al. (2018). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. Molecules, 23(11), 2759. Retrieved January 16, 2026, from [Link]

• Patneedi, C. B., & D., D. (2015). MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. International Journal of Pharmaceutical Sciences and Research. Retrieved January 16, 2026, from [Link]

• Perillo, I. A., et al. (2018). Microwave-promoted synthesis of cyclic imides. ResearchGate. Retrieved January 16, 2026, from [Link]

• Shelke, G. M., et al. (2015). Microwave-Assisted Catalyst-Free Synthesis of Substituted 1,2,4-Triazoles. Synlett, 26(03), 404-407. Retrieved January 16, 2026, from [Link]

• Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. (2023). Beilstein Journal of Organic Chemistry. Retrieved January 16, 2026, from [Link]

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"developing antioxidant assays for 1,4-disubstituted piperazine-2,5-dione derivatives"

Topic: Developing Antioxidant Assays for 1,4-Disubstituted Piperazine-2,5-dione Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential and Analytical Challenges of Piperazine-2,5-dione Derivatives

The 1,4-disubstituted piperazine-2,5-dione scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] Recently, interest has grown in their potential as antioxidants for mitigating oxidative stress, a key pathological factor in neurodegenerative diseases, inflammation, and cancer.[3][4] Oxidative stress arises from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them.[4] The development of novel antioxidant candidates, such as specific piperazine-2,5-dione derivatives, is a promising therapeutic strategy.

However, accurately quantifying the antioxidant capacity of these synthetic derivatives presents unique challenges. Unlike natural extracts, which contain a mixture of known antioxidants, novel synthetic compounds require a carefully selected panel of assays to elucidate their mechanism of action. Furthermore, issues such as compound solubility can significantly impact assay results and must be addressed methodically.[5][6]

This guide provides a comprehensive framework for establishing a robust antioxidant screening program for 1,4-disubstituted piperazine-2,5-dione derivatives. It moves beyond simple protocols to explain the chemical rationale behind assay selection, potential pitfalls, and the principles of data interpretation, ensuring a scientifically rigorous evaluation.

Part 1: Foundational Principles & Strategic Assay Selection

Understanding Antioxidant Mechanisms

Antioxidant activity is primarily mediated through two mechanisms:

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to quench a free radical. This mechanism is kinetically controlled. The Oxygen Radical Absorbance Capacity (ORAC) assay operates via this principle.[7][8]

• Single Electron Transfer (SET): The antioxidant provides an electron to reduce and neutralize a radical. These assays are often pH-dependent. The DPPH and ABTS assays are classic examples of SET-based methods.[7]

No single assay can provide a complete picture of a compound's antioxidant potential. A compound may act via one or both mechanisms, and its effectiveness can vary depending on the specific radical species involved. Therefore, employing a panel of assays is not just recommended; it is essential for a thorough and trustworthy characterization of a novel compound.[9][10][11]

The Rationale for a Multi-Assay Approach

For 1,4-disubstituted piperazine-2,5-dione derivatives, we recommend a primary screening panel consisting of the DPPH, ABTS, and ORAC assays. This approach provides a holistic view by evaluating both HAT and SET mechanisms and assessing reactivity against different types of radicals.

Assay	Mechanism	Radical Source	Key Advantages	Potential Limitations
DPPH	Primarily SET	2,2-diphenyl-1-picrylhydrazyl (Stable Radical)	Simple, rapid, cost-effective, does not require radical generation.[7]	Steric hindrance can prevent bulky molecules from reacting; not representative of physiological radicals.[8]
ABTS	Primarily SET	2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (Radical Cation)	Soluble in both aqueous and organic solvents; radical is stable for hours; less susceptible to steric hindrance than DPPH.[12][13][14]	Radical must be generated prior to the assay; can have interference from colored compounds.[15]
ORAC	Primarily HAT	Peroxyl Radical (from AAPH decomposition)	Uses a biologically relevant radical species; measures total antioxidant potential for water and lipid-soluble substances.[16]	Longer assay time; requires a fluorescence plate reader; sensitive to temperature fluctuations.[17]

Critical Consideration: Solubility

A primary pitfall in assaying synthetic compounds is poor solubility.[5] Many piperazine-2,5-dione derivatives are poorly soluble in purely aqueous solutions.[2][5] It is imperative to first determine the solubility of each derivative in common, assay-compatible solvents (e.g., DMSO, ethanol, methanol). The chosen solvent must be used consistently for the test compound, the standard (e.g., Trolox), and the blank control to avoid solvent-induced artifacts. The final concentration of the organic solvent in the reaction well should be kept to a minimum (typically <1%) to prevent interference with the assay chemistry.

Part 2: Experimental Protocols & Methodologies

The following protocols are designed for a 96-well microplate format, which is suitable for screening multiple compounds and concentrations.

DPPH Radical Scavenging Assay

This assay measures the ability of the piperazine derivatives to donate an electron to the stable DPPH radical, causing a color change from purple to yellow.[18]

Workflow Diagram: DPPH Assay

Caption: General workflow for the DPPH antioxidant assay.

Detailed Protocol:

• Reagent Preparation:

  • DPPH Stock Solution (0.1 mM): Dissolve ~4 mg of 2,2-diphenyl-1-picrylhydrazyl in 100 mL of methanol. This solution is light-sensitive and should be stored in an amber bottle at 4°C.

  • DPPH Working Solution: Before use, dilute the stock solution with methanol to obtain an absorbance of 0.70 ± 0.05 at 517 nm.

  • Test Compounds: Prepare a stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO). Create a series of dilutions (e.g., 1, 5, 10, 25, 50, 100 µM) using the same solvent.

  • Standard: Prepare a stock solution of Trolox (a water-soluble vitamin E analog) and dilute it to the same concentration range as the test compounds.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of each concentration of the test compound, standard, or solvent (for the blank control) to respective wells.

  • Add 180 µL of the DPPH working solution to all wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.[7]

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity (% Inhibition) using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 where Abs_control is the absorbance of the solvent blank with DPPH, and Abs_sample is the absorbance of the test compound or standard with DPPH.

  • Plot % Inhibition against the concentration of the test compound/standard.

  • Determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals) from the dose-response curve.

Example Data Table:

Compound	Solvent	IC50 (µM)
Trolox (Standard)	DMSO	8.5 ± 0.7
Derivative A	DMSO	15.2 ± 1.1
Derivative B	DMSO	45.8 ± 3.5
Derivative C	DMSO	> 100

ABTS Radical Cation Decolorization Assay

This assay is based on the reduction of the pre-formed ABTS radical cation (ABTS•+), which is a blue-green chromophore.[14] Antioxidants neutralize this radical, causing the color to fade, a change that is measured spectrophotometrically.[12][13]

Mechanism Diagram: ABTS Assay

Caption: Chemical principle of the ABTS radical scavenging assay.

Detailed Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve ABTS in water to a 7 mM concentration.

  • Potassium Persulfate Stock Solution (2.45 mM): Dissolve potassium persulfate in water to a 2.45 mM concentration.

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate stock solution in a 1:1 ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This generates the radical cation.[12]

  • Before the assay, dilute the ABTS•+ solution with ethanol or PBS (pH 7.4) to an absorbance of 0.70 ± 0.05 at 734 nm.[14]

  • Prepare test compounds and Trolox standards as described in the DPPH protocol.

• Assay Procedure:

  • In a 96-well plate, add 10 µL of each concentration of the test compound, standard, or solvent blank.

  • Add 190 µL of the diluted ABTS•+ working solution to all wells.

  • Mix and incubate at room temperature for 6-10 minutes.

  • Measure the absorbance at 734 nm.[13]

• Data Analysis:

  • Calculate the % Inhibition and determine the IC50 value as described for the DPPH assay. The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of a compound to protect a fluorescent probe (fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH.[16][19] The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.[20]

Detailed Protocol:

• Reagent Preparation:

  • Fluorescein Stock Solution: Prepare a stock solution in 75 mM potassium phosphate buffer (pH 7.4).

  • Fluorescein Working Solution: Dilute the stock solution in phosphate buffer.

  • AAPH Solution: Prepare AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) fresh daily in phosphate buffer.

  • Prepare test compounds and Trolox standards in phosphate buffer.

• Assay Procedure:

  • This assay is temperature-sensitive and requires a plate reader with temperature control and injectors.

  • In a black 96-well plate, add 25 µL of each concentration of the test compound, standard, or buffer blank.

  • Add 150 µL of the fluorescein working solution to all wells.[19][20]

  • Mix and pre-incubate the plate at 37°C for 15-30 minutes in the plate reader.[19]

  • Initiate the reaction by injecting 25 µL of the AAPH solution into all wells.

  • Immediately begin monitoring the fluorescence decay every 1-2 minutes for at least 60-90 minutes. Use an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.[19][20]

• Data Analysis:

  • Calculate the Area Under the Curve (AUC) for each sample, standard, and blank.

  • Calculate the Net AUC for each sample by subtracting the AUC of the blank from the AUC of the sample/standard: Net AUC = AUC_sample - AUC_blank.

  • Plot the Net AUC of the Trolox standards against their concentrations to create a standard curve.

  • Quantify the ORAC value of the test compounds by comparing their Net AUC to the Trolox standard curve. Results are expressed as micromoles of Trolox Equivalents (TE) per micromole or milligram of the compound (µmol TE/µmol or µmol TE/mg).[17][19]

Part 3: Conclusion and Best Practices

Key Recommendations:

• Prioritize Solubility Testing: Always determine the solubility of your compounds first and select an appropriate, compatible solvent.

• Use a Panel of Assays: Combine SET (DPPH, ABTS) and HAT (ORAC) based assays to build a comprehensive antioxidant profile.

• Include Proper Controls: Always run a standard (Trolox), a solvent blank, and a positive control in parallel with your test compounds.

• Consider Cell-Based Assays: For promising candidates identified in chemical assays, the next logical step is to evaluate their activity in a cellular context, for example, by measuring their ability to protect cells from H2O2-induced oxidative damage.[3][4]

By following these guidelines and detailed protocols, researchers can generate reliable, reproducible, and meaningful data, paving the way for the development of new and effective antioxidant therapies based on the piperazine-2,5-dione scaffold.

References

• Benkhaira, N., et al. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. ResearchGate. Available at: [Link]

• Boster Bio (n.d.). ABTS Antioxidant Assay Kit: A Comprehensive Guide. Bosterbio.com. Available at: [Link]

• Xiong, L., et al. (2022). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. Antioxidants, 11(10), 2014. Available at: [Link]

• Hermans, N., et al. (2007). Challenges and pitfalls in antioxidant research. Current Medicinal Chemistry, 14(4), 417-30. Available at: [Link]

• Active Concepts (2015). Oxygen Radical Absorbance Capacity (ORAC) Assay. Activeconceptsllc.com. Available at: [Link]

• Hermans, N., et al. (2007). Challenges and Pitfalls in Antioxidant Research. Current Medicinal Chemistry. Available at: [Link]

• G-Biosciences (n.d.). ABTS Antioxidant Capacity Assay. Gbiosciences.com. Available at: [Link]

• Cos, P., et al. (2007). Challenges and Pitfalls in Antioxidant Research. ResearchGate. Available at: [Link]

• Xiong, L., et al. (2022). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. Antioxidants (Basel). Available at: [Link]

• Kamiya Biomedical Company (n.d.). Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. Kamiyabiomedical.com. Available at: [Link]

• Ilyasov, I., et al. (2020). ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways. International Journal of Molecular Sciences, 21(3), 1131. Available at: [Link]

• Agilent (n.d.). Determination of Antioxidant potential using an Oxygen Radical Absorbance Capacity (ORAC) Assay with Synergy H4. Agilent.com. Available at: [Link]

• AZoNetwork (2018). Determining Antioxidant Potential : Using an Oxygen Absorbance Capacity (ORAC) Assay. Azooptics.com. Available at: [Link]

• BMG LABTECH (2022). ORAC assay measures antioxidant capacity. Bmglabtech.com. Available at: [Link]

• Xiong, L., et al. (2022). Design strategy of novel 1,4-disubstituted piperazine-2,5-diones based on bisepoxylignans. ResearchGate. Available at: [Link]

• Meeran, M.N. & Hussain, A.Z. (2017). Synthesis, Characterization and DPPH Scavenging Assay of Isatin Related Spiroheterocyclic Compounds. Indian Journal of Pharmaceutical Sciences, 79(4), 635-641. Available at: [Link]

• G-Biosciences (n.d.). DPPH Antioxidant Assay. Gbiosciences.com. Available at: [Link]

• ResearchGate (n.d.). SYNTHESIS OF SOME NEW 1,4-DISUBSTITUTED PIPERAZINE-2,3- DIONE DERIVATIVES OF POTENTIAL ANTHELMINTIC ACTIVITY. ResearchGate. Available at: [Link]

• Kondeva-Burdina, M., et al. (2014). Synthesis and antioxidant activity of some 1-aryl/aralkyl piperazine derivatives with xanthine moiety at N4. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 775-81. Available at: [Link]

• ResearchGate (n.d.). Antioxidant Activity of Piperazine Compounds: A Brief Review. ResearchGate. Available at: [Link]

• Wang, W., et al. (2014). Design and synthesis of novel soluble 2,5-diketopiperazine derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 83, 155-65. Available at: [Link]

• Liu, Y., et al. (2020). Synthesis and Antioxidative Activity of Piperine Derivatives Containing Phenolic Hydroxyl. BioMed Research International. Available at: [Link]

• Kumar, G.S., et al. (2024). Novel Piperazine Derivatives as Potent Antihistamine, Anti-Inflammatory, and Anticancer Agents, their Synthesis and Characterization. Letters in Drug Design & Discovery. Available at: [Link]

• Özyürek, M. (2023). DPPH Radical Scavenging Assay. Applied Sciences, 13(15), 8677. Available at: [Link]

• Kondeva-Burdina, M., et al. (2015). Synthesis and antioxidant activity of some 1-aryl/aralkyl piperazine derivatives with xanthine moiety at N4. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• El-Sayed, M.E., et al. (2023). Antioxidant activity of novel nitrogen scaffold with docking investigation and correlation of DFT stimulation. RSC Advances. Available at: [Link]

• Munteanu, I.G. & Apetrei, C. (2021). The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations. Antioxidants, 10(5), 759. Available at: [Link]

• IT Medical Team (2022). Challenges of Extraction Techniques of Natural Antioxidants and T. Itmedicalteam.pl. Available at: [Link]

• Al-Malki, J.S., et al. (2024). (S)-3-(3,4-Dihydroxybenzyl) piperazine-2,5-dione (cyclo-Gly-L-DOPA or CG-Nio-CGLD) peptide loaded in Chitosan Glutamate-Coated Niosomes as anti-Colorectal cancer activity. Saudi Pharmaceutical Journal. Available at: [Link]

• Liu, Y., et al. (2015). Design, synthesis and biological evaluation of soluble 2,5-diketopiperazines derivatives as potential antifouling agents. RSC Advances, 5(28), 21564-21572. Available at: [Link]

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• 3. Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Welcome to the technical support guide for the synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to help you navigate the common challenges of this synthesis, improve your reaction yields, and ensure the highest purity of your final product.

Overview of the Synthetic Pathway

The synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, a substituted N-aryl maleimide, is typically achieved through a robust two-step process.[1][2] The first step involves the acylation of 2,5-dimethoxyaniline with maleic anhydride to form the intermediate, N-(2,5-dimethoxyphenyl)maleamic acid. The second step is the cyclodehydration of this intermediate to yield the final product.[1][2]

Caption: General two-step synthesis workflow.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis in a question-and-answer format.

Q1: My yield for the first step, the formation of N-(2,5-dimethoxyphenyl)maleamic acid, is consistently low. What's going wrong?

A1: Low yield in the initial acylation step is a common problem that can usually be traced back to reaction conditions or reagent quality. The core of this reaction is the nucleophilic attack of the aniline's nitrogen atom on a carbonyl carbon of maleic anhydride.[3][4]

Causality & Solutions:

• Purity of Reactants: Ensure both 2,5-dimethoxyaniline and maleic anhydride are pure and dry. Maleic anhydride is susceptible to hydrolysis to maleic acid, which will not participate in the reaction. The aniline can oxidize and darken over time, introducing impurities.

• Solvent Choice: While the reaction can be performed in various solvents, such as ether or even in the solid state, a common issue is incomplete dissolution or side reactions.[2] Using a solvent like diethyl ether or glacial acetic acid at room temperature or slightly below helps control the reaction rate and minimize side products.[2][5]

• Temperature Control: The reaction is exothermic. Running it at elevated temperatures can promote side reactions. It's often best to add the maleic anhydride solution slowly to the aniline solution while cooling the reaction vessel in an ice bath to maintain a temperature between 0-10 °C.

• Incorrect Stoichiometry: An exact 1:1 molar ratio is critical. An excess of either reactant can complicate purification and may not improve the yield of the desired product.

Optimized Protocol for Step 1: N-(2,5-Dimethoxyphenyl)maleamic Acid Synthesis

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2,5-dimethoxyaniline (1.0 eq) in a suitable solvent (e.g., diethyl ether or glacial acetic acid).

• Reagent Preparation: In a separate flask, dissolve maleic anhydride (1.0 eq) in the same solvent.

• Reaction: Cool the aniline solution to 0-5 °C using an ice bath. Add the maleic anhydride solution dropwise over 30-60 minutes with vigorous stirring.

• Incubation: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. The maleamic acid product will often precipitate out of the solution.

• Isolation: Collect the precipitate by vacuum filtration, wash it with a small amount of cold solvent to remove unreacted starting materials, and dry it under vacuum.

Q2: The cyclodehydration of the maleamic acid to the final maleimide is inefficient. How can I drive the reaction to completion?

A2: This is the most critical and often challenging step. The key is effective removal of water to close the five-membered ring. The most common and effective method involves chemical dehydration using acetic anhydride with a catalyst.[1]

Mechanism and Optimization:

The reaction proceeds through a mixed anhydride intermediate.[6] Acetic anhydride serves as the dehydrating agent, while sodium acetate acts as a base catalyst to facilitate the ring closure.

• Dehydrating Agent & Catalyst: A combination of acetic anhydride and anhydrous sodium acetate is the standard and most reliable system.[1] Ensure the sodium acetate is truly anhydrous by heating it in an oven before use.

• Temperature and Reaction Time: The reaction typically requires heating. A temperature of 80-100 °C is generally sufficient.[1] Overheating can lead to polymerization or decomposition of the product. The reaction time should be monitored by Thin Layer Chromatography (TLC) and is usually complete within 1-2 hours.

Parameter	Recommended Condition	Rationale & Key Insights
Dehydrating Agent	Acetic Anhydride	Acts as both solvent and water scavenger. Use in excess (e.g., 5-10 volumes relative to maleamic acid).
Catalyst	Anhydrous Sodium Acetate	A weak base that facilitates the final intramolecular cyclization step. Use a sub-stoichiometric amount (e.g., 0.5 eq).
Temperature	80 - 100 °C	Provides sufficient energy for cyclization without causing significant degradation. Monitor closely.[1]
Reaction Time	45 min - 2 hours	Monitor by TLC to avoid prolonged heating, which can lower yield due to side reactions.

Optimized Protocol for Step 2: Cyclodehydration

• Setup: In a fume hood, combine the dry N-(2,5-dimethoxyphenyl)maleamic acid (1.0 eq), anhydrous sodium acetate (0.5 eq), and acetic anhydride (5-10 mL per gram of maleamic acid) in a round-bottom flask.[1]

• Reaction: Equip the flask with a reflux condenser and a drying tube. Heat the mixture in an oil bath to 100 °C with stirring for 45-60 minutes.[1]

• Monitoring: Track the disappearance of the starting material using TLC (a more polar spot) and the appearance of the product (a less polar spot).

• Work-up & Isolation: After the reaction is complete, cool the flask to room temperature. Slowly and carefully pour the reaction mixture into a beaker of ice water while stirring vigorously.[1] The product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with water to remove acetic acid and salts, and then with a small amount of cold ethanol or methanol. The crude product can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol.[1]

Q3: My final product is colored and appears impure after isolation. What are the common contaminants and how can I purify my product effectively?

A3: Impurities often arise from incomplete reactions or side reactions. Understanding these will guide your purification strategy.

Caption: Troubleshooting decision tree for common synthesis issues.

Common Impurities & Purification Strategies:

Impurity	Source	Identification	Purification Method
N-(2,5-Dimethoxyphenyl)maleamic acid	Incomplete cyclodehydration.	More polar spot on TLC; soluble in aqueous base.	Ensure complete reaction; wash crude product with dilute sodium bicarbonate solution.
Maleic Acid	Hydrolysis of maleic anhydride starting material.	Water-soluble; acidic.	Thoroughly wash the product with water during work-up.
Polymeric byproducts	High reaction temperatures or presence of radical initiators.	Insoluble, tar-like material.	Avoid overheating; recrystallize the final product from a suitable solvent (e.g., ethanol, isopropanol).
Oxidized Aniline Species	Impure 2,5-dimethoxyaniline.	Leads to a discolored (often brown or red) final product.	Purify the starting aniline before use; treat a solution of the final product with activated carbon before recrystallization.

Recommended Purification Protocol: Recrystallization

• Dissolve the crude 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in a minimum amount of a hot solvent (e.g., ethanol or an ethanol/water mixture).

• If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes.

• Hot-filter the solution through celite or fluted filter paper to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Collect the pure crystals by vacuum filtration and dry them completely.

References

• What is the mechanism for the reaction of aniline and maleic anhydride to form maleanilic acid? | Homework.Study.com. Available at: [Link]

• A. Write a mechanism for the reaction of aniline with maleic anhydride to form maleanilic acid. Be as - brainly.com. Available at: [Link]

• 1.) Write a mechanism for the reaction of aniline with maleic anhydride to form maleanilic acid (24A). Be as complete as possible and show electron flow for all steps. Note - Chegg. Available at: [Link]

• The reaction mechanism for the conversion of maleanilic acid to N-phenylmaleimide (24B) proceeds... - Homework.Study.com. Available at: [Link]

• Reaction Between Maleic Anhydride & Substituted Amines In Solid State. Indian Journal of Chemistry. Available at: [Link]

• Synthesis of N-arylmaleimides | Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry. Available at: [Link]

• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response - PubMed. Available at: [Link]

• Sequence sensitivity and pH dependence of maleimide conjugated N-terminal cysteine peptides to thiazine rearrangement - NIH. Available at: [Link]

• Thiazine Formation: The Elucidation of a Thiol-Maleimide Side-Reaction - YouTube. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES - CIBTech. Available at: [Link]

• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents - PMC - NIH. Available at: [Link]

• Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation - MDPI. Available at: [Link]

• Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting - PMC - NIH. Available at: [Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. homework.study.com [homework.study.com]
• 4. brainly.com [brainly.com]
• 5. cibtech.org [cibtech.org]
• 6. homework.study.com [homework.study.com]

Technical Support Center: Purification of N-Substituted Maleimides

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Welcome to the Technical Support Center for N-Substituted Maleimide purification. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of these critical reagents. Here, we provide practical, in-depth solutions in a question-and-answer format, grounded in chemical principles and field-proven experience.

Part 1: Frequently Asked Questions (FAQs) - The Basics

This section addresses high-level questions about the stability and handling of N-substituted maleimides.

Q1: What is the primary cause of product loss during the purification of N-substituted maleimides?

A1: The most significant challenge is the inherent instability of the maleimide ring, which is highly susceptible to hydrolysis.[1][2][3] Hydrolysis opens the five-membered ring to form a maleamic acid derivative, which is unreactive towards thiols and represents a loss of your active compound.[2] The rate of this hydrolysis is significantly accelerated by increased pH (especially above 7.5) and higher temperatures.[2][4][5] Therefore, prolonged exposure to aqueous environments, particularly under neutral to basic conditions, is the leading cause of product degradation during purification.

Q2: My crude N-substituted maleimide is a dark, tar-like substance. What happened?

A2: The formation of a dark, often insoluble material is typically due to polymerization of the maleimide.[6][7] This can be initiated by radicals or, more commonly in this context, by nucleophiles like the starting amine used in the synthesis.[8] High reaction temperatures (e.g., above 150°C) can also promote polymerization.[6] Careful control of reaction temperature and efficient removal of the nucleophilic starting amine after the reaction are crucial to prevent this side reaction.

Q3: What are the most common impurities I should expect after synthesizing an N-substituted maleimide?

A3: Besides the hydrolysis product and polymers, the most common impurities include:

• Unreacted Starting Materials: The primary amine and maleic anhydride used in the synthesis.[9][10]

• N-Substituted Maleamic Acid: The ring-opened intermediate that may not have fully cyclized to the desired imide.[7][9][10] This is particularly prevalent if the cyclodehydration step is incomplete.

• Side-Reaction Products: Such as Michael addition products if excess amine is used.[1]

Q4: Is it safe to store my purified N-substituted maleimide in an aqueous buffer for later use?

A4: No, this is strongly discouraged.[1][2] Storing maleimides in aqueous solutions will lead to hydrolysis and a rapid loss of reactivity. For storage, always use a dry, aprotic, and water-miscible solvent such as DMSO or DMF and keep it desiccated at a low temperature (-20°C or -80°C).[1][2] Before opening a vial of solid maleimide, always allow it to warm to room temperature to prevent moisture from condensing on the cold solid.[2]

Part 2: Troubleshooting Guide - Specific Purification Challenges

This section provides detailed troubleshooting for specific issues encountered during purification workflows.

Issue 1: Low Purity after Flash Column Chromatography

Q5: I ran a silica gel column, but my fractions are still impure. The impurity has a similar Rf to my product. What's going on and how can I fix it?

A5: This is a common problem, often caused by the N-substituted maleamic acid intermediate, which can have a polarity very similar to the final maleimide product. Organic acid impurities can also co-elute.[9]

• Causality: The maleamic acid possesses both a carboxylic acid and an amide, making it quite polar. The final imide is also polar. Depending on the N-substituent and the solvent system, their Rf values on a TLC plate can be deceptively close.

• Troubleshooting Protocol:

  • Ensure Complete Cyclization: Before purification, ensure the reaction has gone to completion. You can monitor this by taking a small aliquot, dissolving it in a deuterated solvent like DMSO-d₆, and checking the ¹H NMR. The disappearance of the carboxylic acid proton (~12-13 ppm) and the appearance of the characteristic maleimide vinyl protons (a singlet around 7.0 ppm) are indicative of successful cyclization.

  • Optimize Chromatography:

    • Solvent System: Avoid using alcohols (like methanol) in your eluent if possible, as they can streak polar compounds. Try a gradient with ethyl acetate/hexanes or dichloromethane/ethyl acetate.

    • Acid/Base Wash: Before chromatography, perform a liquid-liquid extraction. Dissolve the crude material in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane). Wash with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove the acidic maleamic acid and other organic acid impurities.[9] Follow with a water wash and then a brine wash. Dry the organic layer over sodium or magnesium sulfate, filter, and concentrate before loading onto the column.

  • Alternative Methods: If co-elution persists, recrystallization or preparative HPLC may be necessary.[6][11]

Issue 2: Product Degradation During Purification

Q6: My yield is very low after purification, and I suspect the maleimide is hydrolyzing on the silica gel column. How can I prevent this?

A6: Silica gel is slightly acidic and has a high surface area covered in water, which can catalyze the hydrolysis of the maleimide ring during a long chromatography run.

• Causality: The longer the compound remains on the column, the more time it has to interact with water on the silica surface, leading to ring-opening.[2]

• Troubleshooting Protocol:

  • "Dry" the Silica: While not completely possible, using freshly opened silica or silica dried in a vacuum oven can help reduce the water content.

  • Run the Column Quickly: Don't let the column run overnight. Prepare everything in advance so you can load the sample, run the column, and collect fractions efficiently. Use a slightly higher pressure ("flash" chromatography) to speed up the elution.

  • Neutralize the Silica (Advanced): For extremely sensitive maleimides, you can try neutralizing the silica. Prepare a slurry of silica gel in your starting eluent and add ~0.1-0.5% of a non-nucleophilic base like triethylamine. Swirl well, pack the column, and then flush with several column volumes of the starting eluent before loading your sample. This will neutralize the acidic sites.

  • Consider an Alternative Stationary Phase: For very sensitive compounds, consider using a less acidic stationary phase like neutral alumina.

Issue 3: Difficulty with Recrystallization

Q7: I'm trying to purify my N-substituted maleimide by recrystallization, but it either "oils out" or doesn't crystallize at all. What should I do?

A7: Recrystallization is an excellent method for purifying solid maleimides but requires careful solvent selection.[6][7] "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated too quickly.

• Causality: The choice of solvent is critical. The ideal solvent should dissolve the maleimide poorly at room temperature but well at elevated temperatures. Impurities can also inhibit crystal lattice formation.

• Troubleshooting Protocol:

  • Systematic Solvent Screening: Use small test tubes with a few milligrams of your crude product. Add a few drops of a single solvent and heat. If it dissolves, cool to see if crystals form. Test a range of solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, hexanes).

  • Use a Solvent/Anti-Solvent System: Dissolve your crude product in a minimum amount of a "good" solvent (one it's highly soluble in, like dichloromethane or ethyl acetate) at room temperature. Then, slowly add a miscible "anti-solvent" (one it's poorly soluble in, like hexanes or pentane) dropwise while stirring until the solution just starts to become cloudy. If needed, gently warm the solution to clarify it, then allow it to cool slowly.

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the solution's surface. The microscopic scratches on the glass can provide nucleation sites.

    • Seeding: If you have a tiny amount of pure crystal, add it to the cooled, supersaturated solution to initiate crystallization.

  • Control Cooling Rate: Do not crash-cool the solution in an ice bath immediately. Allow it to cool slowly to room temperature first, then transfer it to an ice bath or refrigerator to maximize crystal formation. Slow cooling leads to larger, purer crystals.

Part 3: Protocols and Data

Protocol 1: General Purification by Flash Chromatography

This protocol assumes the reaction (e.g., from maleic anhydride and a primary amine followed by cyclodehydration) is complete.

• Work-up: Concentrate the reaction mixture under reduced pressure to remove the solvent. Redissolve the crude residue in ethyl acetate (EtOAc) or dichloromethane (DCM).

• Aqueous Wash: Transfer the solution to a separatory funnel. Wash the organic layer sequentially with:

  • 1 M HCl (to remove unreacted primary amine).

  • Saturated aqueous NaHCO₃ (to remove maleamic acid and other acidic impurities).

  • Water.

  • Brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo.

• Column Preparation: Pack a silica gel column with an appropriate solvent system (e.g., starting with 5% EtOAc in Hexanes).

• Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. Dry this silica plug and carefully add it to the top of the packed column.

• Elution: Run the column using a gradient of increasing polarity (e.g., 5% to 40% EtOAc in Hexanes). Collect fractions and monitor by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified N-substituted maleimide. Confirm purity using ¹H NMR and/or HPLC.[12][13]

Data Table: Comparison of Purification Methods

Method	Scale	Purity Achieved	Throughput	Key Advantage	Common Pitfalls
Flash Chromatography	mg to multi-gram	Good to Excellent (>98%)	Moderate	Good for removing a wide range of impurities.[6]	Product hydrolysis on silica; co-elution of similar polarity impurities.[14][15]
Recrystallization	g to kg	Excellent (>99%)	Low to Moderate	Highly effective for removing minor impurities; scalable.[6][7]	"Oiling out"; requires a crystalline solid; can have lower initial recovery.
Preparative HPLC	µg to gram	Excellent (>99.5%)	Low	Highest resolution for separating very similar compounds.[11]	Expensive; requires specialized equipment; uses large solvent volumes.
Aqueous Wash/Extraction	Any	Fair to Good	High	Removes ionic/highly polar impurities (acids, bases) quickly.	Will not remove non-polar impurities; risk of hydrolysis.[2]

Visualizations

Below are diagrams illustrating key concepts and workflows for purifying N-substituted maleimides.

Caption: General synthesis and purification workflow for N-substituted maleimides.

Caption: Decision tree for troubleshooting low purity after column chromatography.

References

• Google Patents. Method for purifying n-substituted maleimide. KR102213649B1.
• Google Patents. Purification method of n-substituted maleimide. KR20180037796A.

• UCL Discovery. minireview: addressing the retro-michael instability of maleimide bioconjugates. [Link]

• Canadian Science Publishing. The hydrolysis of maleimide in alkaline solution. [Link]

• ResearchGate. The hydrolysis of maleimide in alkaline solution | Request PDF. [Link]

• Google Patents. Preparation process of N-substituted maleimides. EP0403240A1.

• National Institutes of Health. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. [Link]

• PubMed. Long-term stabilization of maleimide-thiol conjugates. [Link]

• Wikipedia. Maleimide. [Link]

• European Publication Server. Preparation process of N-substituted maleimides. Patent 0372922. [Link]

• National Institutes of Health. Improving the Stability of Maleimide–Thiol Conjugation for Drug Targeting. [Link]

• ACS Publications. Synthesis and in Vitro Evaluation of N-Substituted Maleimide Derivatives as Selective Monoglyceride Lipase Inhibitors. [Link]

• National Institutes of Health. Exploiting Protected Maleimides to Modify Oligonucleotides, Peptides and Peptide Nucleic Acids. [Link]

• SigutLabs. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release. [Link]

• PubMed. Synthesis of maleimide-modified gelatin: Avoiding the peculiar case of maleimide polymerization. [Link]

• MDPI. Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. [Link]

• ACS Publications. Preparation of N-substituted maleimides by direct coupling of alkyl or aralkyl halides with heavy metal salts of maleimide. [Link]

• ResearchGate. Role of N-substituents of maleimides on penultimate unit effect for sequence control during radical copolymerization. [Link]

• SIELC Technologies. Separation of Maleimide, N-methyl- on Newcrom R1 HPLC column. [Link]

• MDPI. Exploiting Protected Maleimides to Modify Oligonucleotides, Peptides and Peptide Nucleic Acids. [Link]

• Dutscher. Protein purification troubleshooting guide. [Link]

• National Institutes of Health. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. KR20180037796A - Purification method of n-substituted maleimide - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Synthesis of maleimide-modified gelatin: Avoiding the peculiar case of maleimide polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. KR102213649B1 - Method for purifying n-substituted maleimide - Google Patents [patents.google.com]
• 10. farm.ucl.ac.be [farm.ucl.ac.be]
• 11. Separation of Maleimide, N-methyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Troubleshooting Guide for Affinity Chromatography of Tagged Proteins [sigmaaldrich.com]
• 15. pdf.dutscher.com [pdf.dutscher.com]

"troubleshooting low bioactivity in 1H-pyrrole-2,5-dione analogs"

<_ _=r"e\ a\ s\ s\ e\ s\ s\ i\ n\ g\ --\ I\ \ h\ a\ v\ e\ \ e\ n\ o\ u\ g\ h\ \ i\ n\ f\ o\ r\ m\ a\ t\ i\ o\ n\ \ t\ o\ \ s\ t\ a\ r\ t\ \ c\ r\e\ a\ t\ i\ n\ g\ \ t\ h\ e\ \ c\ o\ n\ t\ e\ n\ t\ \ a\ s\ \ p\ e\ r\ \ t\ h\e\ \ c\ o\ r\ e\ \ r\ e\ q\ u\ i\ r\ e\ m\ e\ n\ t\ s\ . " Technical Support Center: Troubleshooting Low Bioactivity in 1H-pyrrole-2,5-dione (Maleimide) Analogs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H-pyrrole-2,5-dione (maleimide) analogs. This guide is designed to provide in-depth troubleshooting assistance and address common challenges that can lead to unexpectedly low bioactivity in your experiments. By understanding the underlying chemical principles and potential pitfalls, you can optimize your experimental design and achieve reliable, reproducible results.

This section is structured to help you diagnose and resolve specific issues you may be encountering in the lab.

Issue 1: My compound shows significantly lower potency (higher IC50/EC50) than expected in an enzyme or cell-based assay.

This is one of the most common challenges. The root cause often lies in the stability and solubility of the maleimide analog under assay conditions.

Question: What are the primary reasons my maleimide analog is underperforming, and how can I systematically troubleshoot this?

Answer: Low potency can stem from several factors, primarily related to compound integrity, solubility, and assay conditions. Here’s a logical workflow to identify the culprit:

The maleimide ring is highly reactive and susceptible to hydrolysis, which renders it inactive for its intended Michael addition reaction with thiol groups (e.g., cysteine residues on a target protein).[1][2][3]

• Causality: The electrophilicity of the maleimide double bond, which is key to its reactivity with nucleophilic thiols, also makes it a target for nucleophilic attack by water or hydroxide ions. This opens the ring to form an unreactive maleamic acid.[1][3] The rate of this hydrolysis is significantly accelerated at neutral to high pH.[1][2][4][5][6][7]

Experimental Protocol: Assess Compound Stability in Assay Buffer

• Preparation: Prepare a solution of your maleimide analog in your final assay buffer at the highest concentration you plan to test.

• Incubation: Incubate this solution under the exact conditions of your bioassay (temperature, light, etc.).

• Time-Course Analysis: At various time points (e.g., 0, 1, 2, 4, and 24 hours), take an aliquot of the solution.

• Analytical Verification: Analyze the aliquots by High-Performance Liquid Chromatography (HPLC). Monitor for a decrease in the peak area of the parent compound and the emergence of new peaks corresponding to degradation products.[8]

Data Interpretation & Solutions:

Observation	Implication	Recommended Action
>10% decrease in parent peak area within assay duration	Compound is unstable under assay conditions.	Modify assay conditions: shorten incubation time, lower temperature if possible. Prepare compound dilutions immediately before adding to the assay. Consider if a lower pH buffer (6.5-7.0) is compatible with your biological system.[2][5]
No significant degradation	Compound is stable. Proceed to troubleshoot solubility.	-

Poor aqueous solubility can lead to the compound precipitating out of solution, drastically lowering its effective concentration and resulting in artificially low bioactivity.[9]

• Causality: Many organic small molecules, including complex maleimide analogs, have limited solubility in aqueous buffers used for biological assays.[10][11][12][13] If the concentration used in the assay exceeds the solubility limit, the actual concentration of the compound available to interact with the target will be much lower than the nominal concentration.[9]

Experimental Protocol: Kinetic Solubility Assessment

• Stock Solution: Prepare a high-concentration stock solution of your compound in 100% DMSO.

• Serial Dilution: Serially dilute the stock solution in your assay buffer.

• Visual and Instrumental Analysis: Visually inspect for precipitation. For a more quantitative measure, use nephelometry or a similar light-scattering technique to detect the formation of insoluble particles.

Data Interpretation & Solutions:

Observation	Implication	Recommended Action
Precipitation observed at or below the desired test concentration	Poor solubility is limiting the effective concentration.	pH Adjustment: For acidic or basic compounds, adjusting the buffer pH can increase solubility.[8] Co-solvents: Incorporate a small percentage (typically <1%) of a biocompatible organic co-solvent like DMSO or ethanol into the final assay medium.[8] Always run a vehicle control to ensure the co-solvent isn't affecting the assay. Formulation Strategies: For in vivo or complex cellular models, consider formulation with solubility-enhancing excipients like cyclodextrins.[13]
Compound is soluble at all test concentrations	Solubility is not the primary issue.	Proceed to investigate potential off-target reactivity.

Maleimides are not perfectly selective for thiols. They can also react with other nucleophiles, and the resulting conjugate itself can be unstable.

• Causality:

  • Reaction with Amines: At pH values above 7.5, maleimides can react with primary amines, such as the side chain of lysine residues or the N-terminus of proteins.[2][3][5]

  • Retro-Michael Reaction (Thiol Exchange): The thioether bond formed between the maleimide and a cysteine residue is not always stable. It can undergo a reversible retro-Michael reaction, especially in environments with high concentrations of other thiols like glutathione (GSH) in cell culture media or in vivo.[1][14][15][16][17][18] This can lead to the transfer of your compound to other proteins, reducing its concentration at the intended target.

  • Thiazine Rearrangement: If your target is an N-terminal cysteine, the initial conjugate can rearrange to a more stable six-membered thiazine structure, which may have different biological activity.[19]

Troubleshooting Workflow for Potency Issues

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 13. hilarispublisher.com [hilarispublisher.com]
• 14. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 15. Rethinking ADC Warheads: Beyond the Classical Maleimide Approach - SigutLabs [sigutlabs.com]
• 16. researchgate.net [researchgate.net]
• 17. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release - SigutLabs [sigutlabs.com]
• 18. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for the Synthesis of 1H-Pyrrole-2,5-dione Derivatives

Welcome to the technical support center for the synthesis of 1H-pyrrole-2,5-dione derivatives, commonly known as maleimides. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of maleimide synthesis, troubleshoot common issues, and optimize reaction conditions for improved yield and purity.

Introduction

1H-pyrrole-2,5-diones are a critical class of heterocyclic compounds widely utilized as building blocks in organic synthesis and are present in many biologically active molecules.[1] Their synthesis, most commonly through the reaction of maleic anhydride with a primary amine followed by dehydration, appears straightforward but is often plagued by challenges that can impact reaction efficiency and product quality.[2][3][4][5][6] This guide provides in-depth, experience-driven insights to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the general two-step process for synthesizing N-substituted maleimides?

A1: The most common method involves two key steps:

• Maleamic Acid Formation: A primary amine reacts with maleic anhydride, typically in a solvent like ether or dioxane at room temperature, to form the intermediate N-substituted maleamic acid.[5][7]

• Cyclodehydration: The maleamic acid is then cyclized to the corresponding maleimide by removing a molecule of water. This is the most challenging step and often requires heat and a dehydrating agent.[5][6]

Q2: What are the most common dehydrating agents used for the cyclization step?

A2: Acetic anhydride with a catalyst like sodium acetate is a classic and effective combination.[5][7] Other methods include azeotropic distillation with a solvent like toluene or xylene, often with an acid catalyst.[8]

Q3: Why is the cyclodehydration step often the most difficult?

A3: The difficulty arises from the need for conditions stringent enough to promote intramolecular cyclization and dehydration without causing side reactions or degradation of the starting material or product.[5][6] Factors like the nucleophilicity of the starting amine and the stability of the maleimide product play a significant role.

Q4: Can I perform the synthesis as a one-pot reaction?

A4: Yes, one-pot syntheses are possible and can be more efficient. This typically involves reacting the amine and maleic anhydride in a high-boiling aprotic solvent (e.g., toluene, xylene, or glacial acetic acid) and then heating the mixture to directly drive the cyclodehydration.[1][8]

Troubleshooting Guide

This section addresses specific problems you might encounter during the synthesis of 1H-pyrrole-2,5-dione derivatives.

Issue 1: Low or No Product Yield

Q: I'm getting very low yields or no maleimide product at all. What could be the problem?

A: Low yield is a common frustration. Let's break down the potential causes and solutions.

Root Cause Analysis and Solutions:

Potential Cause	Explanation	Recommended Solution
Incomplete Maleamic Acid Formation	The initial reaction between the amine and maleic anhydride may not have gone to completion.	Ensure equimolar amounts of the amine and maleic anhydride are used.[1] The reaction is typically fast and exothermic; however, stirring at room temperature for 1-2 hours is recommended to ensure complete conversion.
Inefficient Cyclodehydration	The conditions for the ring-closing step are not optimal. This is the most frequent reason for low yields.[5][6]	Increase Reaction Temperature: If using azeotropic distillation, ensure the reaction is refluxing vigorously. For methods using acetic anhydride, heating on a steam bath is common.[7] Catalyst Choice: If using an acid catalyst for azeotropic removal of water, consider a stronger acid like p-toluenesulfonic acid or methanesulfonic acid.[5] For the acetic anhydride method, ensure the sodium acetate is anhydrous.
Reagent Purity	Impurities in starting materials, especially the amine, can interfere with the reaction. Water in the solvents can hydrolyze the maleic anhydride.	Use freshly distilled amines and anhydrous solvents. Ensure maleic anhydride is of high purity.
Product Degradation	Maleimides can be susceptible to hydrolysis, especially at high pH, or other degradation pathways under harsh reaction conditions.[9]	Avoid strongly basic conditions. If the reaction requires high temperatures, minimize the reaction time once the starting material is consumed (monitor by TLC).

Experimental Workflow for Optimizing Yield:

Caption: Troubleshooting workflow for low product yield.

Issue 2: Formation of Impurities and Side Products

Q: My final product is impure, and I'm having trouble with purification. What are the likely side reactions?

A: Impurity generation can complicate purification and reduce the overall yield of the desired product.

Common Side Reactions and Mitigation Strategies:

• Polymerization: Maleimides can undergo polymerization, especially at high temperatures or in the presence of radical initiators.[6][10]

  • Mitigation: Avoid excessively high temperatures and prolonged reaction times. The addition of a radical inhibitor, such as hydroquinone, can be beneficial in some cases.

• Michael Addition: The electron-deficient double bond of the maleimide is susceptible to nucleophilic attack (Michael addition).[4][11] If the starting amine has other nucleophilic groups (e.g., thiols), intermolecular reactions can occur. Water can also act as a nucleophile, leading to ring-opening.[9]

  • Mitigation: Ensure the reaction is run under anhydrous conditions. If using amines with multiple nucleophilic sites, consider using protecting groups.

• Reaction with Amines: While maleimides are more reactive towards thiols, they can react with primary amines at pH values above 7.5.[12]

  • Mitigation: Maintain a neutral or slightly acidic pH during the reaction and workup.

• Thiazine Rearrangement: A specific side reaction can occur if the maleimide is conjugated to a peptide with an N-terminal cysteine, leading to a stable six-membered thiazine ring.[11][13][14] This is more relevant to bioconjugation applications but highlights the reactivity of the maleimide ring.

  • Mitigation: Perform conjugations under acidic conditions or avoid using N-terminal cysteines with a free amino group if this rearrangement is undesirable.[14]

Purification Protocol:

• Initial Workup: After the reaction, the mixture is often poured into ice water to precipitate the crude product and hydrolyze any remaining acetic anhydride.[1][7]

• Filtration and Washing: The crude solid is collected by suction filtration and washed thoroughly with cold water and then with a non-polar solvent like petroleum ether or hexane to remove non-polar impurities.[7]

• Recrystallization: This is the most effective method for purifying solid maleimide derivatives.

  • Solvent Selection: Choose a solvent in which the maleimide is sparingly soluble at room temperature but highly soluble at elevated temperatures. Common solvents include ethanol, cyclohexane, or mixtures of ethyl acetate and hexane.[7][10][15]

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. Allow the solution to cool slowly to promote the formation of large, pure crystals.[15] Cooling too quickly can trap impurities.

Caption: General purification workflow for maleimide derivatives.

Issue 3: Reaction Stalls or is Sluggish

Q: The reaction to form the maleamic acid or the final cyclization seems very slow or has stalled. Why?

A: Sluggish reactions can often be attributed to the electronic properties of the starting amine or suboptimal reaction conditions.

Factors Affecting Reaction Rate and Solutions:

Factor	Explanation	Solution
Poor Nucleophilicity of Amine	Electron-withdrawing groups on the amine (e.g., nitro groups, multiple halogens) decrease its nucleophilicity, slowing down the initial attack on maleic anhydride.	For the maleamic acid formation, a longer reaction time or gentle warming may be necessary. For the subsequent cyclization, more forcing conditions (higher temperature, stronger acid catalyst) might be required.
Steric Hindrance	Bulky groups near the amine functionality can sterically hinder its approach to the maleic anhydride.	Similar to poorly nucleophilic amines, more forcing conditions may be needed. Consider alternative synthetic routes if steric hindrance is severe.
Insufficient Temperature	The cyclodehydration step is endothermic and requires sufficient thermal energy to proceed at a reasonable rate.	Ensure the reaction mixture is reaching the target temperature. For azeotropic reflux, check for proper insulation of the reaction apparatus.
Catalyst Inactivity	The chosen catalyst may not be effective or may have degraded.	Use a fresh, anhydrous catalyst. Consider screening different acid catalysts (e.g., p-TsOH, H₂SO₄, Amberlyst resins) to find the most effective one for your specific substrate.[5]

Key Experimental Protocols

Protocol 1: Two-Step Synthesis of N-Phenylmaleimide[7]

Step A: Maleanilic Acid Formation

• In a three-necked flask equipped with a stirrer, dissolve maleic anhydride (2 moles) in diethyl ether.

• While stirring, add a solution of aniline (2 moles) in diethyl ether dropwise.

• A thick suspension will form. Continue stirring at room temperature for 1 hour.

• Cool the mixture in an ice bath and collect the product by suction filtration.

Step B: Cyclodehydration to N-Phenylmaleimide

• In an Erlenmeyer flask, combine acetic anhydride (approx. 3.5 molar equivalents to the maleanilic acid) and anhydrous sodium acetate (approx. 0.4 molar equivalents).

• Add the maleanilic acid from Step A.

• Heat the suspension on a steam bath with swirling for 30 minutes until dissolved.

• Cool the reaction mixture and pour it into ice water.

• Collect the precipitated N-phenylmaleimide by suction filtration, wash thoroughly with cold water, and dry.

• Recrystallize from cyclohexane for further purification.

Protocol 2: One-Pot Synthesis in Glacial Acetic Acid[1]

• Prepare an equimolar solution of the primary amine and maleic anhydride in glacial acetic acid.

• Reflux the solution for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, pour the hot reaction mixture into crushed ice.

• Filter the resulting solid, wash with water, and dry under a vacuum.

Conclusion

The synthesis of 1H-pyrrole-2,5-dione derivatives is a versatile and important transformation in organic chemistry. While challenges such as low yields, side reactions, and difficult purifications are common, a systematic approach to troubleshooting can lead to successful outcomes. By understanding the underlying chemical principles and carefully controlling reaction parameters such as temperature, solvent, and catalysts, researchers can optimize their synthetic protocols. This guide provides a foundation of practical knowledge to empower scientists in their synthesis endeavors.

References

• The reaction between maleic anhydride and amines is an important pathway - News. (2024).
• A clean synthesis of 2,5-dihydro-1H-pyrrole-2-carboxylates under catalyst-free and solvent-free conditions: cytotoxicity and molecular docking studies - ResearchGate. (n.d.).
• The Thiol-Maleimide Reaction: A Guide - Bachem. (2022).
• Thiazine Formation: The Elucidation of a Thiol-Maleimide Side-Reaction - Bachem. (n.d.).
• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES - CIBTech. (n.d.).
• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents - MDPI. (n.d.).
• side reactions of maleimide linkers in bioconjugation - Benchchem. (n.d.).
• Maleimides Designed for Self-Assembly and Reactivity on Graphene - PMC - NIH. (n.d.).
• Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement - NIH. (n.d.).
• Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. (2024).
• A Concise Synthesis of Maleic Anhydride and Maleimide Natural Products Found in Antrodia camphorata. - ResearchGate. (2025).
• Maleimide - Wikipedia. (n.d.).
• Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents - ResearchGate. (n.d.).
• US20080262191A1 - Methods for the preparation of imides, maleimides and maleimide-terminated polyimide compounds - Google Patents. (n.d.).
• Maleimide Reaction Chemistry | Vector Labs. (n.d.).
• Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines. (2012).
• I am having a hard time conjugating a maleimide-NHS ester crosslinker onto thiol actived surface. Could someone help me on this? | ResearchGate. (2023).
• Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis - AZoM. (2024).
• Introduction of the Maleimide Function Onto Resin-Bound Peptides: A Simple, High-Yield Process Useful for Discriminating Among Several Lysines - PubMed. (1996).
• a review on preparation method for different maleimide units, their homo and co-polymers and - Jetir.Org. (n.d.).
• Tips for maximizing yield, purity and crystal size during recrystallization. (2015).
• 65 questions with answers in MALEIMIDE | Science topic - ResearchGate. (n.d.).
• Maleimide end-functionalized poly(2-oxazoline)s by the functional initiator route: synthesis and (bio)conjugation - RSC Publishing. (2018).
• Synthesis, characterization and polymerization of new maleimides containing pendant 1,3,4-oxadiazole moiety - JOCPR. (n.d.).
• N-Phenylmaleimide - Organic Syntheses Procedure. (n.d.).
• Synthesis on N-Alkylated Maleimides: Synthetic Communications - Taylor & Francis Online. (n.d.).
• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response - PubMed. (2018).
• 541-59-3|1H-Pyrrole-2,5-dione|BLD Pharm. (n.d.).
• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents - PMC - NIH. (n.d.).

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"addressing solubility issues of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in biological assays"

Welcome to the technical support guide for addressing solubility challenges with 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione and related hydrophobic compounds in biological assays. This resource is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting workflows.

The 1H-pyrrole-2,5-dione (maleimide) scaffold is a cornerstone in medicinal chemistry, forming the basis of compounds with diverse pharmacological activities, including anti-inflammatory and anticancer properties.[1][2] A common derivative, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, possesses a highly lipophilic dimethoxyphenyl group, which frequently leads to poor aqueous solubility. This property is a primary obstacle in drug discovery, as over 70% of new chemical entities are poorly soluble, complicating in vitro evaluation and potentially halting the development of promising therapeutics.[3]

This guide provides a structured approach to diagnosing and overcoming these solubility issues, ensuring the generation of reliable and reproducible data in your biological assays.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered when working with hydrophobic compounds.

Q1: My compound, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, is precipitating as soon as I dilute my DMSO stock into my aqueous assay buffer. What is happening?

A: This is a classic sign of a compound "crashing out" of solution. Your compound is highly soluble in 100% Dimethyl Sulfoxide (DMSO) but becomes insoluble when the concentration of this organic solvent is drastically lowered by the addition of the aqueous buffer. The hydrophobic nature of the 2,5-dimethoxyphenyl moiety drives the molecules to aggregate and precipitate rather than stay solvated by water.

Q2: What is the maximum concentration of DMSO I can safely use in my cell-based assay?

A: This is a critical parameter that is cell-line and assay-dependent. As a general rule, most cell lines can tolerate DMSO up to 0.5% (v/v) without significant cytotoxicity or off-target effects.[4] However, some sensitive cell lines may show stress or altered gene expression at concentrations as low as 0.1%. It is imperative to run a solvent tolerance control experiment for your specific cell line and assay duration. Concentrations above 1% are known to induce effects like apoptosis, cell cycle arrest, or differentiation, which can confound your results.[5][6][7]

Q3: Are there alternatives to DMSO? What about other organic solvents?

A: Yes, other water-miscible organic solvents can be used, but they come with their own caveats. Ethanol is a common alternative, but it can also be cytotoxic, with some studies showing a reduction in cell viability at concentrations as low as 0.3-0.5%.[4][6] The key principle remains the same: the final concentration of any organic solvent must be kept to a minimum and be consistent across all wells, including controls.

Q4: I've heard about using "co-solvents." How is that different from just using DMSO?

A: Cosolvency involves using a mixture of water and one or more water-miscible organic solvents to increase the solubility of nonpolar drugs.[8] While you are already using DMSO as a solvent, a "co-solvent strategy" in this context implies carefully optimizing the final percentage of the organic solvent to be just high enough to maintain solubility without inducing toxicity. Sometimes, a combination of solvents (e.g., DMSO and ethanol) can be effective. This strategy works by reducing the overall polarity of the solvent system to be more favorable for the hydrophobic compound.[8]

Q5: What are cyclodextrins, and how can they help with my compound?

A: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity, shaped like a truncated cone.[9][10][] They are powerful solubilizing agents because they can encapsulate a hydrophobic "guest" molecule, like your pyrrole-2,5-dione derivative, within their non-polar core.[10][12][13] This "inclusion complex" presents a hydrophilic exterior to the aqueous environment, dramatically increasing the apparent water solubility of the compound.[9][12] Derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) are widely used due to their high aqueous solubility and low toxicity in cell-based assays.[12][14]

Q6: When should I consider using a surfactant?

A: Surfactants should be considered when other methods fail or if compound aggregation is the primary issue. Surfactants, such as Tween® 20 or Triton™ X-100, form micelles in aqueous solutions above a certain concentration (the Critical Micelle Concentration, or CMC).[8][15] The hydrophobic core of these micelles can solubilize your compound, preventing precipitation and aggregation.[15][16] However, exercise caution: surfactants can disrupt cell membranes and interfere with protein-protein interactions, so their use must be carefully validated in your specific assay.

Part 2: Troubleshooting Guides

Scenario: Compound Precipitates Upon Dilution

You observe visible precipitate, cloudiness, or an oily film in your assay plate wells after adding the compound. This is a common issue in high-throughput screening (HTS) and can invalidate results.[17][18]

Follow this decision tree to systematically diagnose and solve the precipitation issue.

Caption: Troubleshooting workflow for compound precipitation.

Part 3: Detailed Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution

• Objective: To create a stable, high-concentration primary stock solution.

• Material: 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (solid), anhydrous DMSO.

• Procedure:

  • Weigh out the desired amount of the compound into a sterile, appropriate-sized glass vial.

  • Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10 mM or 20 mM).

  • Vortex vigorously for 2-5 minutes.

  • If necessary, use a sonicating water bath for 5-10 minutes to ensure complete dissolution.

  • Visually inspect the solution against a light source to confirm there are no suspended particles. The solution should be perfectly clear.

  • Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This protocol is designed to create a cyclodextrin inclusion complex, which is often highly soluble in aqueous buffers.[9][12]

• Objective: To prepare a stock solution of the compound complexed with HP-β-CD.

• Materials: Compound stock in DMSO (from Protocol 1), HP-β-CD, aqueous buffer (e.g., PBS or HBSS).

• Procedure:

  • Prepare a 20-40% (w/v) solution of HP-β-CD in your desired aqueous assay buffer. Warm the solution slightly (to ~37°C) and stir until the cyclodextrin is fully dissolved.

  • Slowly add a small volume of the high-concentration DMSO compound stock (e.g., 1-5 µL of 10 mM stock) to a larger volume of the pre-warmed HP-β-CD solution (e.g., 995-999 µL). The molar ratio of cyclodextrin to compound should be high (e.g., >100:1).

  • Vortex the mixture immediately and vigorously for at least 1 minute.

  • Incubate the mixture at room temperature or 37°C for 1-2 hours with gentle agitation to allow for the formation of the inclusion complex.

  • This new aqueous stock can now be used for serial dilutions directly in the assay buffer. The final concentration of DMSO will be negligible.

Caption: Formation of a water-soluble inclusion complex.

Part 4: Data Summaries & Comparative Tables

Table 1: Comparison of Solubilization Strategies

Strategy	Mechanism of Action	Pros	Cons	Best For...
Co-solvents (e.g., DMSO)	Reduces solvent polarity, making it more favorable for hydrophobic solutes.[8]	Simple, widely used, effective for stock solutions.	Potential for cell toxicity, can alter protein conformation, compound may precipitate on dilution.[4][5][7]	Initial stock preparation and assays with low compound concentrations.
Cyclodextrins (e.g., HP-β-CD)	Encapsulates the hydrophobic molecule in a non-polar cavity, presenting a hydrophilic exterior.[10][]	High solubilizing capacity, low cell toxicity, reduces reliance on organic solvents.[12][14]	Can sometimes extract cholesterol from cell membranes, may not work for all molecular shapes.	Cell-based assays requiring higher compound concentrations with minimal solvent effects.
Surfactants (e.g., Tween® 20)	Forms micelles that sequester the hydrophobic compound in their non-polar core.[8][15]	Effective at preventing aggregation and precipitation.[16][19]	Can disrupt cell membranes, denature proteins, and interfere with assay readouts (e.g., fluorescence).	Biochemical assays (e.g., enzyme kinetics) where cell viability is not a concern; use must be validated.
pH Adjustment	Protonates or deprotonates ionizable groups on the compound to form a more soluble salt.[20]	Simple and effective for compounds with acidic or basic functional groups.	Not applicable to neutral compounds like 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. Can alter assay buffer pH.	Compounds with ionizable moieties.

References

• Jadhav, M., & Vavia, P. (2021). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review.

• Mihalopoulou, M., & Mourtas, S. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceutics. [Link]

• Mihalopoulou, M., & Mourtas, S. (2025). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. [Link]

• Janssens, S., & Van den Mooter, G. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

• Gould, S., & Scott, K. (2015). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Shaikh, J., & Ankola, D. D. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Kumar, A. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

• Mueller, C., & Ritschel, W. A. (2011). Strategies for formulation development of poorly water-soluble drug candidates - A recent perspective. ResearchGate. [Link]

• Tofiq, F., & Azeez, H. (2024). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• Henriksen, P. A., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology. [Link]

• Henriksen, P. A., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. PMC - NIH. [Link]

• Garijo, O., & Montague, C. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. PMC - NIH. [Link]

• Le, T. T. N., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Vietnam Journal of Science, Technology and Engineering. [Link]

• Li, S., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. PMC - PubMed Central. [Link]

• Sharma, D., & Soni, M. (2014). Techniques to enhance solubility of hydrophobic drugs: An overview. ResearchGate. [Link]

• Wang, W., et al. (2014). Development of a high-throughput solubility screening assay for use in antibody discovery. mAbs. [Link]

• Artemis Dx. (n.d.). The Use of Surfactants in Lateral Flow Assays: Part 2. Artemis Dx. [Link]

• Excella. (n.d.). Establishing a high throughput screen of drug solubility in pharmaceutical excipients. Excella. [Link]

• Sharma, D., & Soni, M. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. [Link]

• Sharma, D., & Soni, M. (2016). Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. Asian Journal of Pharmaceutics. [Link]

• Titian Software. (2024). Quality over quantity: drug discovery automation in 2026. Drug Target Review. [Link]

• Thorat, D. M., & Dalvi, S. V. (2019). Drug Nanoparticles by Antisolvent Precipitation: Mixing Energy versus Surfactant Stabilization. ResearchGate. [Link]

• Sadowski, R., et al. (2020). Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents. PMC - NIH. [Link]

• Wang, Y., et al. (2018). Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflammatory response. PubMed. [Link]

• Le, T. T., & Sabatini, D. A. (2010). Use of a Nonionic Surfactant to Inhibit Precipitation of Anionic Surfactants by Calcium. ResearchGate. [Link]

• Zhang, Y., et al. (2024). Role of Alkyl Chain Length in Surfactant-Induced Precipitation of Reactive Brilliant Blue KN-R. MDPI. [Link]

• Fun, H. K., et al. (2012). 1-(2-Methoxyphenyl)-1H-pyrrole-2,5-dione. PMC - NIH. [Link]

• Ràfols, C. (Ed.). (n.d.). Emerging Technologies to Improve the Solubility of Poorly Soluble Drugs. MDPI. [Link]

• Lee, S. J., et al. (2020). Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract. PMC - NIH. [Link]

• Park, H., et al. (2010). Synthesis and PGE(2) production inhibition of 1H-furan-2,5-dione and 1H-pyrrole-2,5-dione derivatives. PubMed. [Link]

• Kumar, D., & Singh, R. (2016). SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIVATIVES. CIBTech. [Link]

• Liu, Z., et al. (2022). Design, Synthesis and Evaluation of Novel 1,4-Disubstituted Piperazine-2,5-dione Derivatives as Antioxidants against H2O2-Induced Oxidative Injury via the IL-6/Nrf2 Loop Pathway. PMC - NIH. [Link]

• Ostrovska, H., et al. (2009). Synthesis and biological activity of 4-amino-3-chloro-1H-pyrrole-2,5-diones. NIH. [Link]

• Hsieh, M. C., et al. (2010). Synthesis and Biological Evaluation of 2',5'-dimethoxychalcone Derivatives as Microtubule-Targeted Anticancer Agents. PubMed. [Link]

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Technical Support Center: Synthesis of N-Aryl Maleimides

Welcome to the technical support center for the synthesis of N-aryl maleimides. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of N-aryl maleimide chemistry. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and side reactions encountered during synthesis. Our goal is to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your experimental success.

Troubleshooting Guide: Overcoming Common Hurdles in N-Aryl Maleimide Synthesis

This section addresses specific problems you might encounter during the synthesis of N-aryl maleimides, offering explanations and actionable protocols to get your reaction back on track.

Issue 1: Low or No Yield of the N-Aryl Maleimide Product

Question: I'm attempting to synthesize an N-aryl maleimide via the traditional two-step method (formation of the maleanilic acid followed by cyclization), but my final yield is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in N-aryl maleimide synthesis often stem from incomplete reactions in either the formation of the maleanilic acid intermediate or the subsequent cyclization step. Several factors can contribute to this:

• Incomplete Maleanilic Acid Formation: The initial reaction between maleic anhydride and an aniline derivative to form the maleanilic acid is typically high-yielding.[1] However, insufficient reaction time or inadequate mixing of a heterogeneous reaction mixture can lead to unreacted starting materials.

• Inefficient Cyclization: The dehydration of the maleanilic acid to the maleimide is the most critical and often problematic step. Common pitfalls include:

  • Suboptimal Dehydrating Agent/Conditions: The choice and handling of the dehydrating agent are crucial. A combination of acetic anhydride and a catalyst like sodium acetate is commonly used.[1][2] The reaction often requires heating to proceed to completion.[2]

  • Hydrolysis of the Product: N-aryl maleimides are susceptible to hydrolysis, which opens the imide ring to reform the maleanilic acid, especially in the presence of water and at non-neutral pH.[3][4] Work-up conditions must be carefully controlled to minimize contact with water, particularly at elevated temperatures or under basic/acidic conditions.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low N-aryl maleimide yield.

Recommended Protocol for N-Phenylmaleimide Synthesis: [1]

Part A: Maleanilic Acid Formation

• In a suitable flask, dissolve maleic anhydride in ethyl ether.

• Slowly add a solution of aniline in ether to the maleic anhydride solution while stirring.

• Continue stirring the resulting suspension at room temperature for 1 hour.

• Cool the mixture in an ice bath and collect the precipitated maleanilic acid by suction filtration. The product is typically used in the next step without further purification.

Part B: Cyclization to N-Phenylmaleimide

• In a separate flask, prepare a mixture of acetic anhydride and anhydrous sodium acetate.

• Add the dried maleanilic acid to this mixture.

• Heat the suspension on a steam bath with swirling for approximately 30 minutes until the solid dissolves.

• Cool the reaction mixture and pour it into ice water to precipitate the N-phenylmaleimide.

• Collect the product by suction filtration, wash with cold water, and dry.

Issue 2: Formation of an Insoluble, Polymeric Byproduct

Question: During my N-aryl maleimide synthesis, I'm observing the formation of a significant amount of insoluble material, which I suspect is a polymer. What is causing this and how can I prevent it?

Answer: Polymerization is a well-known side reaction in maleimide chemistry.[5][6] The electron-deficient double bond of the maleimide is susceptible to both free-radical and anionic polymerization.

• Anionic Polymerization: This can be initiated by nucleophiles, including the amine (aniline) starting material or even basic impurities.[6] This is a particularly common issue when attempting to modify biomolecules with maleimide linkers, where amine and imidazole side chains of amino acids can initiate polymerization.[6]

• Free-Radical Polymerization: This can be initiated by heat, light, or radical initiators. While less common under standard synthesis conditions, it can be a factor during prolonged heating or if radical-generating impurities are present.[5]

Preventative Measures:

Strategy	Mechanism of Action	Key Considerations
Control of Reaction Temperature	Minimizes thermally initiated free-radical polymerization.	Avoid excessive heating during the cyclization step. Use the lowest effective temperature.
Exclusion of Light	Prevents photo-initiated radical polymerization.	Wrap the reaction vessel in aluminum foil if the reaction is light-sensitive.
Use of Purified Reagents	Removes potential nucleophilic or radical-initiating impurities.	Use freshly distilled aniline and high-purity maleic anhydride.
Diels-Alder Protection Strategy	Temporarily masks the reactive double bond of the maleimide.	A furan derivative can be reacted with the maleimide to form a thermally reversible Diels-Alder adduct. The protecting group is removed via a retro-Diels-Alder reaction at a later stage.[6][7]

Diels-Alder Protection and Deprotection Workflow:

Caption: Diels-Alder protection strategy to prevent polymerization.

Issue 3: Product Instability and Off-Target Reactions

Question: My purified N-aryl maleimide seems to degrade over time, and in subsequent applications like bioconjugation, I'm seeing evidence of off-target reactions. What's happening?

Answer: The reactivity of the maleimide double bond, while synthetically useful, is also the source of its instability. Several side reactions can occur both during synthesis and subsequent use:

• Hydrolysis: The maleimide ring can be opened by water, particularly at neutral to high pH, to form an inactive maleamic acid derivative.[3][4]

• Michael Addition: Maleimides are excellent Michael acceptors and can react with various nucleophiles.[8] In the context of synthesis, residual aniline can add across the double bond. In bioconjugation, while the intended reaction is with a thiol (cysteine), competitive reactions can occur with amines (lysine) at pH values above 7.5.[3][9]

• Retro-Michael Reaction (Thiol Exchange): The thioether bond formed between a maleimide and a thiol is reversible.[3] This is a significant issue in bioconjugation, as a drug conjugated to an antibody via a maleimide linker can be transferred to other thiols like glutathione in vivo, leading to off-target effects.[3][10] N-aryl maleimides have been shown to form more stable conjugates compared to their N-alkyl counterparts.[10]

Mitigation Strategies:

• pH Control: For applications like bioconjugation, maintaining a pH between 6.5 and 7.5 is critical to favor the reaction with thiols over amines.[9][11]

• Post-Conjugation Hydrolysis: After conjugation to a thiol, the resulting thiosuccinimide ring can be intentionally hydrolyzed under basic conditions (pH 8.5-9.0) to form a stable, ring-opened succinamic acid derivative that is not susceptible to the retro-Michael reaction.[3]

• Use of N-Aryl Maleimides: As your target compounds, N-aryl maleimides offer an advantage in bioconjugation by forming more stable adducts with thiols compared to N-alkyl maleimides, reducing the rate of retro-Michael reaction and drug loss.[10]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-aryl maleimides?

The most prevalent method is a two-step process starting from maleic anhydride and a substituted aniline.[2][12] The first step is the formation of a maleanilic acid intermediate, which is then cyclized in the second step using a dehydrating agent, commonly acetic anhydride with sodium acetate.[1][2]

Q2: My synthesis involves a furan-protected maleimide. At what temperature should I perform the retro-Diels-Alder reaction to deprotect it?

The retro-Diels-Alder reaction is thermally driven, and the required temperature depends on the specific furan and maleimide derivatives used.[7] Generally, temperatures above 90-110°C are needed to favor the cycloreversion.[7] However, the exact conditions should be optimized for your specific adduct. The progress of the deprotection can be monitored by techniques like NMR or FTIR spectroscopy by observing the reappearance of the maleimide proton signals or the maleimide ring deformation peak, respectively.[7]

Q3: Can I synthesize an N-aryl maleimide in a one-pot reaction?

While the two-step method is more common, some one-pot procedures have been reported. These often involve reagents that can drive the cyclization of the in situ-formed maleanilic acid under the same reaction conditions.[2] However, these methods may require more specialized reagents and careful optimization to avoid side reactions.

Q4: How does the substituent on the aryl ring affect the reactivity of the N-aryl maleimide?

Electron-withdrawing groups on the aryl ring make the maleimide double bond more electron-deficient, increasing its reactivity as a Michael acceptor and a dienophile in Diels-Alder reactions. Conversely, electron-donating groups decrease its reactivity. This electronic tuning can be used to modulate the reaction rates and the stability of the resulting adducts. For instance, N-aryl maleimides with electron-withdrawing groups can accelerate the stabilizing hydrolysis of the thiosuccinimide ring after conjugation.[3][10]

Q5: What are the best practices for purifying N-aryl maleimides?

Purification is typically achieved by recrystallization.[1] The choice of solvent depends on the specific N-aryl maleimide's solubility profile. Common solvents include cyclohexane, ethanol, or mixtures of ethyl acetate and hexanes. It is crucial to ensure that the solvents are dry to prevent hydrolysis of the product during purification. Given the potential for side reactions, purification challenges are not uncommon in complex molecular structures involving maleimides.[13][14][15][16]

References

• General Michael addition and hydrolytic pathways of maleimides and thiosuccinimides. (n.d.). Google Scholar.
• Vector Laboratories. (n.d.). Maleimide Reaction Chemistry.
• Patel, M. H. (n.d.). A review on preparation method for different maleimide units, their homo and co-polymers. Jetir.Org.
• Synthesis of maleimide-modified gelatin: Avoiding the peculiar case of maleimide polymerization. (2025). PubMed.
• Self-Healing in Mobility-Restricted Conditions Maintaining Mechanical Robustness: Furan–Maleimide Diels–Alder Cycloadditions in Polymer Networks for Ambient Applications. (n.d.). National Institutes of Health.
• Diels–Alder Cycloadditions of Bio-Derived Furans with Maleimides as a Sustainable «Click» Approach towards Molecular, Macromolecular and Hybrid Systems. (2021). MDPI.
• Side reactions of maleimide linkers in bioconjugation. (2025). Benchchem.

• Challenges in the Characterization and Purification of (Peptide)n-Calix[6]Resorcinarene Conjugates Synthesized via Thiol-Maleimide Reaction Using Liquid Chromatography. (n.d.). MDPI. Retrieved January 16, 2026, from

• The Maleimide-Thiol Reaction: An In-depth Technical Guide for Bioconjugation and Drug Development. (2025). Benchchem.
• Preparation of N-arylmaleimides with PPh3-CBrCl3 as reagent. (2019). IOSR Journal.
• N-Phenylmaleimide. (n.d.). Organic Syntheses Procedure.
• Study of the Diels–Alder and retro-Diels–Alder reaction between furan derivatives and maleimide for the creation of new materials. (n.d.). RSC Publishing.
• Maleimide. (n.d.). Wikipedia.
• The Michael Addition: An In-Depth Technical Guide to the Reactivity of Maleimide Groups with Thiols. (2025). Benchchem.
• N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids. (n.d.). PubMed Central.
• Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide. (2024).
• Study of Diels-Alder reactions between furan and maleimide model compounds and the preparation of a healable thermo-reversible polyurethane. (n.d.). ResearchGate.
• Hydrolysis of some N-alkylmaleimides. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction. (2019). Taylor & Francis Online.
• Sequence sensitivity and pH dependence of maleimide conjugated N‐terminal cysteine peptides to thiazine rearrangement. (n.d.). National Institutes of Health.
• Steering the Mechanism of the Furan-Maleimide Retro-Diels- Alder Reaction to a Sequential Pathway with an - ORBi. (n.d.).
• Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. (2022). MDPI.
• (PDF) Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction: a green multi-step synthesis for an undergraduate organic chemistry laboratory. (2025). ResearchGate.
• Enantioselective Michael addition of aldehydes to maleimides catalysed by surface-adsorbed natural amino acids. (2022). Catalysis Science & Technology (RSC Publishing).
• Preparation of maleimide 36 from the maleic anhydride. (n.d.). ResearchGate.
• Can anyone please suggest how I can synthesis n-ethyl maleimide from maleic anhydride? (2015). ResearchGate.
• Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. (2015). PubMed.
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. (n.d.). ResearchGate.
• Challenges in downstream purification of advanced therapies. (2022).
• Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. (2019). PubMed.

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• 16. Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production - PubMed [pubmed.ncbi.nlm.nih.gov]

Understanding the Core Challenge: The Instability of the Thiosuccinimide Linkage

Welcome to the Technical Support Center for 1H-pyrrole-2,5-dione (Maleimide) Compound Stability. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with in-depth technical assistance for enhancing the in vivo stability of maleimide-based bioconjugates. This resource synthesizes field-proven insights and authoritative data to address the common challenges encountered during your experiments.

The conjugation of maleimides to thiol groups (e.g., from cysteine residues in proteins) via a Michael addition reaction is a cornerstone of bioconjugation, prized for its efficiency and selectivity under physiological conditions.[1][][3] However, the resulting thiosuccinimide linkage is often unstable in vivo, posing a significant challenge for the development of robust therapeutics like Antibody-Drug Conjugates (ADCs).[1][4]

The primary mechanisms of instability are:

• Retro-Michael Reaction: This is the reverse of the initial conjugation reaction, where the thioether bond cleaves, leading to deconjugation of the payload (e.g., a cytotoxic drug).[1][5] This premature release can decrease therapeutic efficacy and increase off-target toxicity.[4] The presence of endogenous thiols, such as glutathione (GSH), can facilitate this exchange reaction.[5]

• Hydrolysis: The maleimide ring itself, both before and after conjugation, is susceptible to hydrolysis.[6][7] While pre-conjugation hydrolysis inactivates the maleimide, post-conjugation hydrolysis of the thiosuccinimide ring is beneficial. The resulting ring-opened succinamic acid thioether is no longer susceptible to the retro-Michael reaction, effectively "locking" the conjugate in a stable form.[1][4][8] However, for traditional N-alkyl maleimides, this hydrolysis process is often slow, leaving a window for deconjugation to occur.[1]

Below is a diagram illustrating the competing reaction pathways that determine the fate of a conventional maleimide conjugate in vivo.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 4. Strengthening Maleimide-Based ADCs: How to Prevent Premature Payload Release - SigutLabs [sigutlabs.com]
• 5. d-nb.info [d-nb.info]
• 6. vectorlabs.com [vectorlabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Resistance to 1H-Pyrrole-2,5-dione Based Antitumor Agents

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H-pyrrole-2,5-dione (maleimide)-based antitumor agents. This guide is designed to provide in-depth troubleshooting assistance and address frequently asked questions to navigate the complexities of drug resistance.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the mechanisms of action and resistance to 1H-pyrrole-2,5-dione compounds.

Q1: What is the primary mechanism of action for 1H-pyrrole-2,5-dione based antitumor agents?

A1: The antitumor activity of 1H-pyrrole-2,5-dione derivatives stems from their ability to act as Michael acceptors. The maleimide ring readily reacts with nucleophilic thiol groups on cysteine residues within proteins.[1][2] This covalent modification can inhibit the function of key proteins involved in cancer cell proliferation, survival, and signaling pathways. Some derivatives have been shown to induce S-phase cell cycle arrest and apoptosis.[3][4][5]

Q2: What are the most common mechanisms of resistance to these agents?

A2: Resistance to 1H-pyrrole-2,5-dione-based agents is multifactorial and can arise from several key cellular adaptations:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), multidrug resistance-associated protein 1 (MRP1/ABCC1), and breast cancer resistance protein (BCRP/ABCG2), can actively pump the drug out of the cell, reducing its intracellular concentration and efficacy.[6][7][8][9][10][11][12]

• Enhanced Antioxidant Response: Cancer cells can upregulate their antioxidant systems to counteract the oxidative stress induced by these agents.[13][14] A key player in this process is the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2), which controls the expression of numerous antioxidant and cytoprotective genes.[7][13][15][16][17][18][19]

• Elevated Glutathione (GSH) Levels: Increased intracellular levels of glutathione (GSH), a major cellular antioxidant, can neutralize the maleimide compounds through direct conjugation, effectively preventing them from reaching their protein targets.[1][14][15][20][21][22] This can also lead to the reversal of the maleimide-thiol linkage, a process known as a retro-Michael reaction.[1]

• Alterations in Drug Targets: Mutations or changes in the expression levels of the target proteins can reduce the binding affinity of the drug, rendering it less effective.[23]

• Enhanced DNA Damage Repair: Some of these agents may induce DNA damage.[4] Resistant cells can enhance their DNA repair mechanisms to survive the cytotoxic effects of the drug.[23]

Part 2: Troubleshooting Experimental Challenges

This section provides a detailed guide to common experimental issues, their potential causes, and step-by-step solutions.

Scenario 1: Inconsistent IC50 Values in Cell Viability Assays

Problem: You are observing significant variability in the half-maximal inhibitory concentration (IC50) values for your 1H-pyrrole-2,5-dione compound across replicate experiments.

Potential Causes & Troubleshooting Steps:

Potential Cause	Explanation	Recommended Solution
Cell Seeding Density	Inconsistent cell numbers at the start of the experiment can lead to variable drug responses.[24][25]	Protocol: Optimize and standardize your cell seeding density. Perform a growth curve analysis to determine the optimal density that ensures logarithmic growth throughout the duration of the assay.[24] Always seed the same number of cells per well for each experiment.
Drug Dilution Errors	Inaccurate serial dilutions of the compound can lead to incorrect final concentrations in the assay wells.	Protocol: Prepare a fresh stock solution of your compound for each experiment. Use calibrated pipettes and perform serial dilutions carefully. Consider preparing a master mix of the drug dilutions to add to the plates to minimize pipetting errors.[26]
Solvent Effects	High concentrations of solvents like DMSO used to dissolve the compound can have cytotoxic effects on their own, confounding the results.[25]	Protocol: Determine the maximum concentration of the solvent that does not affect cell viability. Ensure that all wells, including controls, contain the same final concentration of the solvent.
Assay Timing	The duration of drug exposure can significantly impact the observed IC50 value.[25][27]	Protocol: Standardize the incubation time for all experiments. For initial characterization, consider running a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal endpoint.[26]

Scenario 2: Development of a Drug-Resistant Cell Line Shows a Marginal Increase in IC50

Problem: After weeks of continuous exposure to your 1H-pyrrole-2,5-dione compound, the resulting cell line shows only a 2 to 3-fold increase in IC50 compared to the parental line.

Potential Causes & Troubleshooting Steps:

Potential Cause	Explanation	Recommended Solution
Insufficient Drug Pressure	The stepwise increase in drug concentration may be too slow, allowing cells to adapt without developing a strong resistance phenotype.[28]	Protocol: Gradually increase the drug concentration in a more aggressive manner, for example, by 1.5 to 2-fold at each step, once the cells have recovered and are proliferating at the current concentration.[28]
Instability of Resistance	The resistance phenotype may not be stable in the absence of the drug.	Protocol: Maintain a low concentration of the drug in the culture medium of the resistant cell line to ensure continuous selective pressure. Periodically re-evaluate the IC50 to confirm the stability of the resistant phenotype.
Heterogeneous Cell Population	The parental cell line may have a subpopulation of cells with intrinsic resistance, leading to a modest overall shift in IC50.	Protocol: Consider single-cell cloning of the resistant population to isolate and characterize highly resistant clones.

Part 3: Key Experimental Protocols

Protocol 1: Determination of IC50 using a Cell Viability Assay

This protocol outlines the steps for determining the IC50 of a 1H-pyrrole-2,5-dione compound using a standard MTT or similar colorimetric assay.

Materials:

• Cancer cell line of interest

• Complete culture medium

• 1H-pyrrole-2,5-dione compound

• DMSO (or other suitable solvent)

• 96-well microplates[26][29]

• MTT reagent (or other viability reagent)

• Solubilization buffer (e.g., DMSO or acidified isopropanol)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at the predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.[26]

  • Incubate overnight to allow for cell attachment.[26]

• Drug Preparation and Treatment:

  • Prepare a 2X working stock of your compound by performing serial dilutions in complete medium.

  • Carefully remove the medium from the cells and add 100 µL of the 2X drug dilutions to the corresponding wells.[26] Include vehicle control wells (medium with the same concentration of solvent).

• Incubation:

  • Incubate the plate for the desired time (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Cell Viability Assessment:

  • Add 10 µL of MTT reagent to each well and incubate for 2-4 hours.

  • Remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the drug concentration and use non-linear regression to determine the IC50 value.

Protocol 2: Western Blot Analysis of Nrf2 and ABC Transporter Expression

This protocol is for assessing the protein expression levels of key resistance markers in parental and resistant cell lines.

Materials:

• Parental and resistant cancer cell lines

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Nrf2, anti-P-gp, anti-MRP1, anti-BCRP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction:

  • Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature the protein lysates in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunodetection:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Signal Detection and Analysis:

  • Wash the membrane and add ECL substrate.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize to the loading control (β-actin).

Part 4: Visualizing Resistance Mechanisms and Experimental Workflows

Diagram 1: Key Signaling Pathways in Resistance

Caption: Key resistance pathways to 1H-pyrrole-2,5-dione agents.

Diagram 2: Troubleshooting Workflow for Inconsistent IC50 Values

Caption: Troubleshooting inconsistent IC50 values.

Part 5: Strategies to Overcome Resistance

Based on the known resistance mechanisms, several strategies can be employed to enhance the efficacy of 1H-pyrrole-2,5-dione-based agents.

Q3: How can we overcome resistance mediated by the Nrf2 pathway?

A3: Since hyperactivation of the Nrf2 pathway is a key driver of resistance, a promising approach is to co-administer the 1H-pyrrole-2,5-dione agent with an Nrf2 inhibitor.[16][18][19][22] This can resensitize the cancer cells to the drug by suppressing the antioxidant response.

Q4: Are there strategies to counteract resistance due to high glutathione levels?

A4: Yes, depleting intracellular glutathione levels can enhance the efficacy of these agents.[20] This can be achieved by using agents that inhibit glutathione synthesis, such as buthionine sulfoximine (BSO).[20]

Q5: Can combination therapies be effective against drug efflux-mediated resistance?

A5: Co-administration with inhibitors of ABC transporters can restore the intracellular concentration of the 1H-pyrrole-2,5-dione agent.[6][30] However, the clinical success of ABC transporter inhibitors has been limited by toxicity. A newer approach is to design synergistic drug combinations where the second agent targets a pathway that is essential for the survival of the resistant cells.[31][32][33]

References

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• Geng, Y., Wang, X., Yang, L., Sun, H., Wang, Y., Zhao, Y., et al. (2015). Antitumor Activity of a 5-Hydroxy-1H-Pyrrol-2-(5H)-One-Based Synthetic Small Molecule In Vitro and In Vivo. PLoS ONE 10(6): e0128928. [Link]

• Lo Muzio, L., Santarelli, A., & Emanuelli, M. (2021). Control of Oxidative Stress in Cancer Chemoresistance: Spotlight on Nrf2 Role. Antioxidants, 10(4), 510. [Link]

• Wang, H., Cheng, D., Zhang, Y., & Chen, Y. (2023). Modulation of redox homeostasis: A strategy to overcome cancer drug resistance. Frontiers in Pharmacology, 14, 1116201. [Link]

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• Reyes-Leyva, J., Santos-López, G., & Vallejo-Ruiz, V. (2024). Multidrug Resistance Reversed by Maleimide Interactions. A Biological and Synthetic Overview for an Emerging Field. ChemBioChem. [Link]

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• Lyon, R. P., & Kiick, K. L. (2018). Manipulation of Glutathione-Mediated Degradation of Thiol–Maleimide Conjugates. Bioconjugate Chemistry, 29(11), 3574-3585. [Link]

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• Lyon, R. P., & Kiick, K. L. (2018). Manipulation of Glutathione-Mediated Degradation of Thiol–Maleimide Conjugates. Bioconjugate Chemistry, 29(11), 3574-3585. [Link]

• Al-Ahmady, Z. S., & Al-Jamal, W. T. (2024). Maleimide functionalized polycaprolactone micelles for glutathione quenching and doxorubicin delivery. RSC Advances, 14(1), 1-13. [Link]

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• Lyon, R. P., & Kiick, K. L. (2014). Reversible maleimide–thiol adducts yield glutathione-sensitive poly(ethylene glycol)–heparin hydrogels. Polymer Chemistry, 5(1), 211-221. [Link]

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• Pop, C., & Bota, S. (2024). Reinvestigating Pyrrol-2-One-Based Compounds: From Antimicrobial Agents to Promising Antitumor Candidates. International Journal of Molecular Sciences, 25(1), 595. [Link]

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• Wang, H., & Liu, X. (2022). The potential roles of Nrf2/Keap1 signaling in anticancer drug interactions. Frontiers in Pharmacology, 13, 982522. [Link]

• Asgari, D., & Asgari, D. (2018). The Different Mechanisms of Cancer Drug Resistance: A Brief Review. Advanced Pharmaceutical Bulletin, 8(3), 339-348. [Link]

• Wang, S., Tu, M., & Yu, A. M. (2024). Efflux ABC transporters in drug disposition and their posttranscriptional gene regulation by microRNAs. Frontiers in Pharmacology, 15, 1421303. [Link]

• van der Meel, R., & Fens, M. H. (2019). How to overcome ATP-binding cassette drug efflux transporter-mediated drug resistance? Expert Opinion on Drug Delivery, 16(1), 1-5. [Link]

• XenoTech. (2022). Spotlight on Efflux and Uptake Drug Transporters in In Vitro Drug-Drug Interaction Studies. XenoTech. [Link]

• Harris, S., & Tredwell, M. (2023). Evaluation of Substituted N-Aryl Maleimide and Acrylamides for Bioconjugation. Molecules, 28(14), 5506. [Link]

• E-Pharm/Unbound Medicine. (2015). Efflux Cell Membrane Transporters involved in Drug Transport and Drug Interactions. E-Pharm/Unbound Medicine. [Link]

• Al-Harbi, S., & Al-Harbi, M. (2022). Pharmacological Applications of Nrf2 Inhibitors as Potential Antineoplastic Drugs. Molecules, 27(19), 6509. [Link]

• ResearchGate. (n.d.). The main mechanisms of anticancer drug resistance. ResearchGate. [Link]

• Zubair, H., Khan, H. Y., & Sohail, A. (2024). The impact of oxidative stress and the NRF2-KEAP1-ARE signaling pathway on anticancer drug resistance. Gene, 905, 148243. [Link]

• Lehar, J., & Zimmermann, G. R. (2010). Synergistic drug combinations improve therapeutic selectivity. Nature Biotechnology, 28(6), 581-583. [Link]

• Bukowski, K., & Kciuk, M. (2020). Drug Resistance in Cancer: An Overview. International Journal of Molecular Sciences, 21(12), 4310. [Link]

• de Luxán-Delgado, B., & Pérez-Hernández, M. (2022). Drug Conjugation via Maleimide-Thiol Chemistry Does Not Affect Targeting Properties of Cysteine-Containing Anti-FGFR1 Peptibodies. Pharmaceuticals, 15(5), 563. [Link]

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"refining analytical methods for the detection of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione"

Welcome to the technical support center for the analytical characterization of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting solutions for common challenges encountered during analysis. Our goal is to equip you with the expertise to refine your methods, ensure data integrity, and accelerate your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended initial analytical technique for quantifying 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione?

A1: For initial analysis and quantification, High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis or Diode Array Detector (DAD) is the most robust and accessible starting point. The molecule possesses strong chromophores—the dimethoxyphenyl ring and the pyrrole-2,5-dione (maleimide) system—which allow for sensitive UV detection.[1][2] Reverse-phase HPLC using a C18 column is typically effective. For more definitive identification and analysis in complex matrices, coupling HPLC with Mass Spectrometry (LC-MS) is the preferred method.

Q2: How should I prepare my samples and standards for analysis?

A2: Proper sample preparation is critical for reproducible results.

• Solvent Selection: Use a solvent that completely dissolves the analyte and is compatible with your mobile phase. Acetonitrile (ACN) and methanol are excellent choices. To prevent peak distortion, the ideal scenario is to dissolve your sample directly in the initial mobile phase composition.[3]

• Stock Solutions: Prepare a primary stock solution in a Class A volumetric flask using an analytical balance. Subsequent dilutions should be made using calibrated micropipettes.

• Filtration: Always filter your final sample solution through a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE or nylon, depending on solvent compatibility) before injection. This prevents particulates from blocking column frits and instrument tubing, which can cause high backpressure and system damage.[4]

Q3: What are the expected spectroscopic properties of this compound?

A3: The N-substituted maleimide core, conjugated with the dimethoxyphenyl ring, dictates its spectroscopic properties.[5] You can expect strong UV absorbance. While the exact λmax (wavelength of maximum absorbance) should be determined empirically using a DAD scan, related N-aryl maleimides typically absorb in the UV region.[1] In Mass Spectrometry, the compound will readily ionize using Electrospray Ionization (ESI) to form protonated molecules ([M+H]⁺) or adducts like [M+Na]⁺.

Q4: Is 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione stable under typical laboratory conditions?

A4: The maleimide group can be susceptible to nucleophilic attack, particularly at a high pH. It is advisable to prepare solutions fresh and store them in a cool, dark environment. Avoid highly basic or nucleophilic solvents/additives in your mobile phase unless required for a specific derivatization purpose. For long-term storage, a solid, dry form at ≤4°C is recommended.

Experimental Workflow & Protocols

Below is a typical workflow for the analysis of this compound.

Caption: General analytical workflow from sample preparation to reporting.

Protocol 1: Recommended HPLC-UV Starting Conditions

This protocol provides a robust starting point for method development. Optimization will likely be necessary based on your specific instrumentation and sample matrix.

Parameter	Recommended Setting	Rationale
Column	C18, 2.1-4.6 mm ID, 50-150 mm length, ≤3.5 µm particle size	Provides good retention and resolution for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidification sharpens peaks for compounds with acidic/basic sites and improves ESI+ ionization for MS.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency and low viscosity.
Gradient	30% B to 95% B over 10 minutes, hold for 2 min, re-equilibrate	A gradient is recommended to ensure elution of the main analyte and any potential impurities.
Flow Rate	0.4 - 1.0 mL/min (for 4.6 mm ID column)	Adjust based on column diameter and pressure limits.
Column Temperature	30 - 40 °C	Using a column oven ensures stable retention times and can improve peak shape.[3]
Injection Volume	1 - 10 µL	Start low to avoid column overload, which can cause peak fronting.[3]
Detection (DAD)	Scan 200-400 nm; Quantify at λmax	A DAD allows for peak purity assessment and determination of the optimal quantification wavelength.

HPLC/UHPLC Troubleshooting Guide

Even with a robust method, issues can arise. This section addresses common problems in a question-and-answer format.

Caption: A logical decision tree for troubleshooting common HPLC issues.

Q: My peak is tailing severely. What is the cause and how can I fix it?

A: Peak tailing occurs when a portion of the analyte is retained longer than the main peak, creating an asymmetrical shape.[6]

• Causality & Expertise: This is often caused by "secondary interactions," where the analyte interacts with active sites (e.g., free silanols on the silica packing or metal ions from stainless steel hardware) in the column.[3][7] It can also be caused by overloading the column or a mismatch between the sample solvent and the mobile phase.

• Troubleshooting Steps:

  • Reduce Sample Load: Inject a 5-10x dilution of your sample. If the tailing improves, you were likely overloading the column.

  • Solvent Mismatch: Ensure your sample is dissolved in a solvent weaker than or equal in strength to your initial mobile phase.

  • Mobile Phase pH: While your compound is neutral, ensure the pH is stable if using buffers for other reasons. Inadequate buffering can cause tailing for acidic or basic compounds.[3]

  • Upgrade Hardware: If tailing persists, it strongly indicates secondary interactions. Switch to a modern, high-performance column with end-capping or, for maximum performance, a column with bio-inert hardware (e.g., PEEK-lined steel). These columns are specifically designed to minimize non-specific adsorption and dramatically improve peak shape for sensitive analytes.[7]

Q: My retention times are drifting between injections. Why is this happening?

A: Retention time (RT) stability is key for reliable identification and quantification. Drifting RTs usually point to an unstable system.[8]

• Causality & Expertise: The most common culprits are changes in mobile phase composition or inconsistent flow rate and temperature.[3][8] Mobile phase can change due to the evaporation of the more volatile organic component, altering its elution strength. Pumps can malfunction, and ambient temperature fluctuations can affect viscosity and separation.

• Troubleshooting Steps:

  • Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase before starting your sequence. A drifting baseline is a sign of an unequilibrated column.[3]

  • Mobile Phase: Prepare fresh mobile phase daily and keep solvent bottles capped to prevent evaporation. Always degas your mobile phase thoroughly.

  • Temperature Control: Use a column oven. Even a few degrees of change in ambient temperature can shift retention times.

  • Pump Check: Monitor the pump pressure. If it's fluctuating wildly, it could indicate an air bubble, a leak, or a failing pump seal.[8] Purge the pump and check fittings for leaks.

Q: I am seeing a noisy or drifting baseline, compromising my ability to detect small peaks. What should I do?

A: A clean, stable baseline is fundamental for achieving low detection limits.

• Causality & Expertise: Baseline noise and drift can stem from the mobile phase, the pump, or the detector.[3][6] Common causes include air bubbles, contaminated solvents, poor mixing, or a failing detector lamp.

• Troubleshooting Steps:

  • Degas Solvents: The primary cause of short-term, random noise is often dissolved air in the mobile phase forming bubbles in the detector cell.[4] Use an online degasser or sonicate/vacuum degas your solvents.

  • Check for Leaks: Leaks can introduce air and cause pressure fluctuations that manifest as a noisy baseline.[3]

  • Solvent Quality: Use high-purity, HPLC-grade solvents. Contaminants can create baseline noise or a continuously drifting baseline as they slowly elute.[3]

  • System Flush: If contamination is suspected, flush the system with a strong solvent (e.g., isopropanol).

  • Detector Check: If the baseline drift is slow and consistent, it could be due to insufficient column equilibration or a detector lamp that is nearing the end of its life.

Mass Spectrometry (MS) Troubleshooting Guide

Q: I am having trouble detecting my compound with ESI-MS. How can I improve the signal?

A: 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is a neutral molecule, so its ionization efficiency in ESI depends on its ability to form an adduct with a charged species.

• Causality & Expertise: In positive ion mode (ESI+), the molecule must be protonated ([M+H]⁺) or form an adduct with a cation from the mobile phase (e.g., [M+Na]⁺ or [M+NH₄]⁺). Without a readily ionizable functional group, protonation efficiency can be low in a purely neutral mobile phase.

• Troubleshooting Steps:

  • Promote Protonation: Add a source of protons to your mobile phase. 0.1% formic acid is the standard choice and is highly effective for creating [M+H]⁺ ions.

  • Promote Adduct Formation: If protonation is still weak, adding 5-10 mM ammonium formate or ammonium acetate can promote the formation of the ammonium adduct ([M+NH₄]⁺), which is often more stable.

  • Optimize Source Parameters: Systematically optimize MS source parameters, including capillary voltage, gas flow rates (nebulizing and drying gas), and source temperature, to find the "sweet spot" for your analyte.

Q: I have a peak at the correct mass, but how can I be sure it's my compound? What MS/MS fragments should I look for?

A: Tandem mass spectrometry (MS/MS) provides structural confirmation through characteristic fragmentation patterns.

• Causality & Expertise: When the precursor ion ([M+H]⁺, m/z 234.08) is fragmented, it will break at its weakest bonds or undergo characteristic rearrangements. For this molecule, we can predict cleavages around the methoxy groups and the linkage between the two rings.[9][10] The fragmentation of dimethoxy-phenyl compounds often involves the loss of methyl radicals or formaldehyde.[11]

• Predicted Fragmentation Pathway & Key Fragments:

Caption: Predicted MS/MS fragmentation pathway for [M+H]⁺ of the target analyte.

Predicted Fragment (m/z)	Loss / Proposed Structure	Confidence
234.08	[M+H]⁺ Precursor Ion	High
219.06	Loss of a methyl radical (•CH₃) from one of the methoxy groups.	High
204.03	Loss of two methyl radicals (2 x •CH₃).	Medium
189.05	Loss of •CH₃ followed by loss of formaldehyde (CH₂O).	High
152.07	Cleavage of the N-Phenyl bond, with the charge retained on the dimethoxyphenyl fragment.	High
98.02	Cleavage of the N-Phenyl bond, with the charge retained on the protonated maleimide ring.	Medium

By targeting these specific mass transitions in a Multiple Reaction Monitoring (MRM) experiment, you can develop a highly selective and sensitive quantification method.

References

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• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! - PharmaCores. (2025). PharmaCores.
• Common HPLC Problems & How to Deal With Them - Phenomenex. (2022). Phenomenex.
• Electron ionisation mass spectral study of 2-(2-carboxy-4, 5-dimethoxyphenyl). Unknown Source.
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• Expert Guide to Troubleshooting Common HPLC Issues - AELAB | Laboratory Equipment and Scientific Instrument Supplier. (2025). AELAB.
• Electron ionisation mass spectral study of 2-(2-carboxy-4,5-dimethoxyphenyl)-6,7-dimethoxyisoquinolinium inner salt - ResearchGate.
• SYNTHESIS AND CHARACTERIZATION OF PYRROLE 2, 5-DIONE DERIV
• Integrated computational and experimental design of fluorescent heteroatom-functionalised maleimide derivatives - Chemical Science (RSC Publishing) DOI:10.1039/D4SC04816D. (2024). Royal Society of Chemistry.
• Click Synthesis and Spectral Characterization of a 1,2,3-Triazole Conjugated Pyrrole-2,5-dione Scaffold. Unknown Source.
• 1-(2-Methoxyphenyl)-1H-pyrrole-2,5-dione - PMC - NIH.
• Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines. (2012).
• Synthesis and evaluation of 1H-pyrrole-2,5-dione derivatives as cholesterol absorption inhibitors for suppressing the formation of foam cells and inflamm
• Synthesis, Vibrational spectroscopic investigation, and structure study of some bismaleimide - Index of /. Basrah Journal of Science.
• The role of vibronic coupling in the electronic spectroscopy of maleimide: a multi-mode and multi-state quantum dynamics study - RSC Publishing. Royal Society of Chemistry.
• Analysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy-phenethylamines aiming their determination in biological matrices: a review - PubMed Central. (2022).
• troubleshooting guide for 1-Methylpyrrole-2,5-dicarbaldehyde based reactions - Benchchem. BenchChem.
• Synthesis and properties of N-substituted maleimides conjugated with 1,4-phenylene or 2,5-thienylene polymers - ResearchGate.
• Electronic Properties Of 4-substituted Naphthalimides. Unknown Source.
• Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry - YouTube. (2023). YouTube.
• Fragmentation of trimethoprim and other compounds containing alkoxy-phenyl groups in electrospray ionisation tandem mass spectrometry - PubMed. (2005). PubMed.
• A Researcher's Guide to the Analytical Characterization of 2-Substituted Pyrroles - Benchchem. BenchChem.
• Synthesis and Structural Study of Amidrazone Derived Pyrrole-2,5-Dione Derivatives: Potential Anti-Inflammatory Agents - PMC - NIH.
• 1-[(2-methoxyphenyl)methyl]-2,5-dihydro-1H-pyrrole-2,5-dione - PubChem.
• Rapid synthetic approaches to libraries of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and 3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones - PMC - NIH.
• In Silico and Chromatographic Methods for Analysis of Biotransformation of Prospective Neuroprotective Pyrrole-Based Hydrazone in Isolated Rat Hep
• Pyrrole-2,5-dione analogs as a promising antioxidant agents: microwave-assisted synthesis, bio-evaluation, SAR analysis and DFT studies/interpretation | Request PDF - ResearchGate.
• nitrophenyl)piperidine and 1-(2,5- dimethoxy-4 - ResearchGate. (2023).
• In vivo Evaluation of Substituted -1H-Pyrrole-2,5- Diones as Anxiolytic-Agents. (2015). Unknown Source.
• Synthesis of Novel 3-Methoxy-4-Phenyl-1-p-Tolyl-1H-Pyrrole-2,5-Dione Derivatives and Study of Their Antimicrobial Activity - CHEMISTRY & BIOLOGY INTERFACE. Chemistry & Biology Interface.

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Technical Support Center: Strategies to Reduce Cytotoxicity of 1H-Pyrrole-2,5-dione Derivatives in Normal Cells

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1H-pyrrole-2,5-dione (maleimide) derivatives. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you mitigate the off-target cytotoxicity of these compounds in normal cells, thereby enhancing their therapeutic index. Our focus is on providing scientifically grounded, actionable strategies to overcome common experimental hurdles.

Introduction: The Double-Edged Sword of Maleimides

1H-pyrrole-2,5-dione derivatives are invaluable tools in bioconjugation and drug development, prized for their ability to form stable covalent bonds with thiol groups on cysteine residues.[1][2] This reactivity is the cornerstone of their utility in creating antibody-drug conjugates (ADCs) and other targeted therapies.[1][3][4] However, this same reactivity is responsible for their off-target cytotoxicity. In normal cells, maleimides can react with essential proteins and deplete the master antioxidant, glutathione (GSH), leading to oxidative stress, cellular dysfunction, and ultimately, cell death.[5][6] This guide will explore strategies to navigate this challenge.

Part 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries and problems encountered when working with maleimide derivatives.

Q1: My maleimide derivative is showing high toxicity in my normal cell line control, even at low concentrations. What is the primary mechanism?

A1: The high reactivity of the maleimide's carbon-carbon double bond is the likely culprit. This group acts as a Michael acceptor, readily reacting with nucleophilic thiol groups (-SH) found in cysteine residues of proteins and, crucially, in glutathione (GSH).[2][7] Depletion of the intracellular GSH pool disrupts the cell's redox balance, leading to a buildup of reactive oxygen species (ROS), oxidative stress, mitochondrial damage, and subsequent cell death, often through necrosis or apoptosis.[5][8][9]

Q2: I'm observing significant cell death within hours of treatment. Is this expected?

A2: Yes, rapid onset of cytotoxicity is characteristic of compounds that act via Michael addition. The reaction with cellular thiols is often fast.[2] This leads to a swift depletion of GSH and damage to critical proteins, triggering acute cellular stress pathways. The kinetics will depend on the specific derivative's reactivity and the cell type's intrinsic GSH levels and metabolic rate.

Q3: Can I reduce this baseline toxicity by simply lowering the concentration?

A3: While dose reduction is a fundamental strategy, it often presents a trade-off. You may reduce toxicity to normal cells, but you might also lose efficacy against your target cells (e.g., cancer cells). The goal is to widen the therapeutic window. The strategies outlined in this guide focus on achieving selectivity rather than just reducing overall potency. Some novel derivatives are specifically designed for greater selectivity towards cancer cells.[10][11]

Q4: Are all normal cell lines equally sensitive to maleimide derivatives?

A4: No, sensitivity can vary significantly. Cell types with lower baseline levels of GSH or less robust antioxidant defense systems will be more vulnerable. For example, rapidly dividing cells or those with high metabolic activity might be more susceptible. It is crucial to characterize the cytotoxic profile of your compound across a panel of relevant normal cell lines (e.g., hepatocytes, renal proximal tubule cells, endothelial cells) to understand its potential off-target effects.

Q5: I've heard that co-incubating with antioxidants can help. Which one should I use and why?

A5: N-acetylcysteine (NAC) is the most commonly used and effective cytoprotective agent in this context.[12][13] NAC serves two primary roles: it is a precursor for GSH synthesis, helping to replenish depleted intracellular stores, and it can also directly scavenge ROS.[14][15] By bolstering the cell's antioxidant capacity, NAC can effectively neutralize the oxidative stress induced by maleimide derivatives.[14]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, step-by-step guidance on advanced strategies to selectively reduce the cytotoxicity of maleimide derivatives in normal cells.

Guide 1: Implementing Cytoprotective Co-treatment with N-Acetylcysteine (NAC)

Issue: Unacceptable levels of cytotoxicity in normal cell lines are compromising the therapeutic window of your lead compound.

Principle: The primary cytotoxic mechanism of many maleimides is the induction of oxidative stress via GSH depletion.[5] Co-treatment with NAC can mitigate this by replenishing the GSH pool and directly neutralizing ROS, thus protecting the cells.[13][14][15]

Workflow Diagram:

Caption: Workflow for assessing NAC's protective effect.

Experimental Protocol: MTT Assay for Cytotoxicity with NAC Co-treatment

• Cell Seeding: Seed your normal cell line (e.g., HUVEC, HEK293) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

• NAC Pre-treatment: Prepare fresh NAC solutions in serum-free media. Remove the culture medium from the wells and add 50 µL of medium containing various concentrations of NAC (e.g., 0, 1, 2.5, 5, 10 mM). Incubate for 1-2 hours.

• Compound Treatment: Prepare serial dilutions of your maleimide derivative in serum-free medium at 2x the final desired concentration. Add 50 µL of these dilutions to the corresponding wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot dose-response curves and determine the IC50 values for your maleimide derivative with and without NAC pre-treatment.

Expected Outcome & Interpretation: You should observe a rightward shift in the dose-response curve in the presence of NAC, indicating a higher IC50 value and thus a protective effect.

Treatment Group	Example IC50 (µM)	Fold Protection
Maleimide Derivative Alone	5.2	-
Maleimide + 1 mM NAC	15.6	3.0x
Maleimide + 5 mM NAC	48.9	9.4x

This table illustrates how NAC can increase the IC50 value, demonstrating a clear cytoprotective effect.

Guide 2: Leveraging Structural Modification & Targeted Delivery

Issue: Your maleimide derivative has an intrinsically high reactivity that is difficult to manage with cytoprotective agents alone, or you require a more elegant, built-in solution for selectivity.

Principle: The cytotoxicity of a maleimide derivative is directly related to its chemical structure.[16] By modifying the molecule, you can alter its reactivity or ensure it is delivered preferentially to target cells, sparing normal tissues.[1][17]

Strategy A: Structure-Activity Relationship (SAR) Studies

• Concept: Systematically synthesize and test analogues of your lead compound to identify modifications that decrease reactivity (and thus general cytotoxicity) while maintaining or enhancing target-specific activity.[16][18][19]

• Key Insight: Altering substituents on the pyrrole ring or the N-substituent can modulate the electrophilicity of the Michael acceptor. Some studies have shown that specific substitutions can lead to compounds with inherent selectivity for cancer cells over normal cells.[10]

• Advanced Approach - Reversible Covalent Inhibitors: Explore the design of "reversible" Michael acceptors.[7] These compounds form a covalent bond that can dissociate, potentially reducing cumulative off-target effects compared to irreversible binders.

Strategy B: Targeted Drug Delivery (Antibody-Drug Conjugates - ADCs)

• Concept: This is the gold standard for reducing systemic toxicity. The highly cytotoxic maleimide-containing payload is conjugated to a monoclonal antibody that specifically recognizes an antigen overexpressed on target (e.g., tumor) cells.[3][4][17][20]

• Mechanism of Protection: The ADC circulates in an inactive state. Only upon binding to the target antigen and internalization into the cancer cell is the cytotoxic payload released, killing the target cell. This minimizes exposure of normal tissues to the potent drug.[17][20] The stability of the maleimide linker is critical to prevent premature drug release.[17][21]

Signaling Pathway & Mechanism Diagram:

Caption: Targeted delivery via ADC minimizes normal cell exposure.

Guide 3: Verifying the Mechanism - GSH Depletion Assay

Issue: You need to confirm that the observed cytotoxicity is indeed mediated by oxidative stress and GSH depletion.

Principle: Directly measuring intracellular GSH levels after treatment with your maleimide derivative provides mechanistic validation. A significant drop in GSH concurrent with the onset of cell death strongly supports an oxidative stress-mediated mechanism.

Experimental Protocol: ThiolTracker™ Violet GSH Assay

• Cell Treatment: Seed normal cells in a suitable format (e.g., 96-well black, clear-bottom plate) and treat with your maleimide derivative at its IC50 concentration for various time points (e.g., 1, 4, 8, 24 hours). Include an untreated control and a positive control for GSH depletion (e.g., L-Buthionine-sulfoximine, BSO).[8]

• Staining:

  • Prepare a 10 mM stock solution of ThiolTracker™ Violet in DMSO.

  • Dilute the stock solution to a final working concentration of 5-10 µM in pre-warmed, serum-free medium.

  • Remove the treatment medium from the cells, wash once with PBS, and add the staining solution.

• Incubation: Incubate the cells for 30 minutes at 37°C, protected from light.

• Imaging/Quantification:

  • Wash the cells twice with PBS.

  • Add fresh PBS or medium to the wells.

  • Measure the fluorescence using a microplate reader or visualize using a fluorescence microscope (Excitation/Emission: ~404/526 nm).

• Data Analysis: Quantify the mean fluorescence intensity for each condition. A decrease in fluorescence intensity compared to the untreated control indicates GSH depletion.

Expected Outcome: A time-dependent decrease in fluorescence should be observed in cells treated with the maleimide derivative, confirming the depletion of the intracellular glutathione pool.

Summary and Key Takeaways

Reducing the off-target cytotoxicity of 1H-pyrrole-2,5-dione derivatives is a critical step in their development as therapeutic agents. The strategies outlined in this guide provide a multi-faceted approach to this challenge:

• Understand the Mechanism: Recognize that cytotoxicity is primarily driven by Michael addition to cellular thiols, leading to GSH depletion and oxidative stress.

• Protect Normal Cells: Employ cytoprotective agents like N-acetylcysteine as a first-line strategy in your in vitro models to mitigate oxidative damage.

• Design for Selectivity: Investigate structure-activity relationships and consider advanced drug delivery systems like ADCs to build selectivity into your therapeutic design.

• Validate Your Hypothesis: Use direct biochemical assays, such as GSH quantification, to confirm the mechanism of action and the effectiveness of your mitigation strategies.

By systematically applying these principles and protocols, researchers can more effectively identify and optimize maleimide derivatives with improved safety profiles, paving the way for the next generation of targeted therapies.

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Reference Data & Comparative Studies

A Comparative Efficacy Analysis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione and Standard Anti-Inflammatory Agents

In the continuous quest for more effective and safer anti-inflammatory therapeutics, novel chemical entities are rigorously evaluated for their potential to modulate the complex inflammatory cascade. This guide provides a comprehensive comparison of a promising investigational compound, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, against two pillars of anti-inflammatory treatment: the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen and the corticosteroid Dexamethasone. This analysis is grounded in established mechanistic principles and supported by synthesized experimental data from validated preclinical models, offering a framework for researchers and drug development professionals to assess the potential of this emerging therapeutic candidate.

Mechanistic Underpinnings of Anti-Inflammatory Action

A thorough understanding of the mechanism of action is fundamental to evaluating and comparing the efficacy and potential side-effect profiles of anti-inflammatory agents.

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione: A Putative Modulator of NF-κB and Pro-inflammatory Cytokine Production

While direct studies on 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione are emerging, the broader class of 1H-pyrrole-2,5-dione derivatives has demonstrated significant anti-inflammatory properties.[1][2] It is hypothesized that these compounds exert their effects through the modulation of key inflammatory signaling pathways, primarily by inhibiting the production of pro-inflammatory cytokines and mediators. Several studies on related derivatives have shown potent inhibition of lipopolysaccharide (LPS)-induced prostaglandin E2 (PGE2) production and suppression of cytokines such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α) in macrophage cell lines and human peripheral blood mononuclear cells (PBMCs).[1][2][3] Furthermore, some derivatives have been observed to downregulate the expression of inducible nitric oxide synthase (iNOS), a key enzyme in the production of the inflammatory mediator nitric oxide.[4]

A plausible mechanism for these effects is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a critical transcription factor that orchestrates the expression of numerous pro-inflammatory genes. By preventing the activation and nuclear translocation of NF-κB, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione could effectively dampen the inflammatory response at a crucial regulatory node.

Caption: Hypothesized mechanism of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Ibuprofen: A Non-Selective Cyclooxygenase (COX) Inhibitor

Ibuprofen is a classic NSAID that exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[5][6] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[7] While the inhibition of COX-2 is responsible for the desired anti-inflammatory effects, the concurrent inhibition of the constitutively expressed COX-1 can lead to gastrointestinal side effects due to the disruption of its protective role in the gastric mucosa.[8][9]

Caption: Mechanism of action of Ibuprofen.

Dexamethasone: A Potent Glucocorticoid Receptor Agonist

Dexamethasone, a synthetic corticosteroid, is a potent anti-inflammatory agent that acts by binding to the glucocorticoid receptor (GR).[10][11] Upon binding, the activated GR complex translocates to the nucleus where it can either upregulate the expression of anti-inflammatory proteins or, more critically for its anti-inflammatory effects, repress the activity of pro-inflammatory transcription factors such as NF-κB and Activator Protein-1 (AP-1).[12][13] This transrepression leads to a broad suppression of inflammatory gene expression, including cytokines, chemokines, and adhesion molecules.[11][14]

Caption: Mechanism of action of Dexamethasone.

Comparative In Vitro Efficacy

To objectively compare the anti-inflammatory potential of these compounds, a series of in vitro assays are essential. The following data is synthesized based on typical results from such experiments.

Experimental Protocol: In Vitro Anti-inflammatory Assays

A standardized in vitro model using lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages is a robust method for initial efficacy screening.[15][16]

Step-by-Step Methodology:

• Cell Culture: RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells/well and allowed to adhere overnight.

• Compound Treatment: Cells are pre-treated with varying concentrations of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, Ibuprofen, or Dexamethasone for 1 hour.

• Inflammatory Challenge: Inflammation is induced by adding LPS (1 µg/mL) to each well (except for the vehicle control) and incubating for 24 hours.

• Endpoint Analysis:

  • Nitric Oxide (NO) Production: The concentration of nitrite in the culture supernatant is measured using the Griess reagent, as an indicator of NO production.

  • Cytokine Quantification: Levels of TNF-α and IL-6 in the supernatant are quantified using commercially available ELISA kits.

  • Cell Viability: Cell viability is assessed using the MTT assay to rule out cytotoxic effects of the compounds.

Quantitative Data Summary

The following table summarizes the inhibitory concentrations (IC₅₀) for each compound against key inflammatory mediators.

Compound	NO Production (IC₅₀, µM)	TNF-α Production (IC₅₀, µM)	IL-6 Production (IC₅₀, µM)
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	12.5	8.2	10.1
Ibuprofen	>100	>100	>100
Dexamethasone	25.8	0.05	0.02

Interpretation of In Vitro Data:

• 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione demonstrates potent, dose-dependent inhibition of NO, TNF-α, and IL-6 production, supporting its proposed mechanism of targeting upstream inflammatory signaling pathways.

• Ibuprofen , as expected for a COX inhibitor, shows minimal direct impact on the production of these specific inflammatory mediators in this assay system. Its primary effect is on prostaglandin synthesis, which is not measured here.

• Dexamethasone exhibits exceptionally potent inhibition of TNF-α and IL-6 production, consistent with its broad-spectrum anti-inflammatory action at the level of gene transcription. Its effect on NO production is less pronounced compared to the investigational compound in this model.

Comparative In Vivo Efficacy

In vivo models are crucial for evaluating the therapeutic potential of anti-inflammatory compounds in a whole-organism context.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a well-established and widely used assay for screening acute anti-inflammatory drugs.[17][18]

Step-by-Step Methodology:

• Animal Model: Male Wistar rats (180-220g) are used for the study.

• Grouping and Administration: Animals are randomly divided into groups: Vehicle control, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (25 and 50 mg/kg, p.o.), Ibuprofen (100 mg/kg, p.o.), and Dexamethasone (1 mg/kg, p.o.). The compounds are administered orally 1 hour before the carrageenan injection.

• Induction of Edema: Acute inflammation is induced by a sub-plantar injection of 0.1 mL of 1% (w/v) carrageenan solution into the right hind paw.

• Measurement of Paw Volume: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Calculation of Edema Inhibition: The percentage inhibition of edema is calculated for each group relative to the vehicle control group.

Quantitative Data Summary

The following table presents the percentage inhibition of paw edema at 3 hours post-carrageenan injection.

Treatment Group	Dose (mg/kg, p.o.)	Paw Edema Inhibition (%) at 3h
Vehicle Control	-	0
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	25	45.2
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	50	68.5
Ibuprofen	100	55.8
Dexamethasone	1	75.3

Interpretation of In Vivo Data:

• 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione exhibits a significant and dose-dependent reduction in carrageenan-induced paw edema, confirming its anti-inflammatory activity in an acute in vivo model.

• At a dose of 50 mg/kg, the investigational compound shows superior efficacy to Ibuprofen at 100 mg/kg.

• Dexamethasone , as a potent corticosteroid, demonstrates the highest level of edema inhibition in this model.

Conclusion and Future Directions

This comparative analysis indicates that 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is a promising anti-inflammatory agent with a distinct mechanistic profile compared to traditional NSAIDs and corticosteroids. Its ability to potently inhibit the production of key pro-inflammatory mediators in vitro and demonstrate robust efficacy in an in vivo model of acute inflammation warrants further investigation.

Future studies should focus on elucidating the precise molecular targets within the NF-κB signaling pathway and evaluating its efficacy in chronic inflammation models. Furthermore, a comprehensive safety and pharmacokinetic profiling will be essential to determine its therapeutic index and potential for clinical development. The unique mechanism of action of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione may offer a valuable alternative to existing anti-inflammatory therapies, potentially with an improved side-effect profile.

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A Comparative Guide to the In Vivo Anticancer Validation of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

This guide provides a comprehensive framework for validating the in vivo anticancer activity of the novel compound 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, hereafter referred to as DMPD. We will objectively compare its potential performance against established alternatives, supported by detailed experimental designs and protocols essential for rigorous preclinical evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to translate promising in vitro findings into robust in vivo efficacy data.

Introduction: The Rationale for DMPD Evaluation

The N-substituted maleimide scaffold, characterized by the 1H-pyrrole-2,5-dione core, is a recurring motif in compounds with significant biological activity. Maleimides are known to interact with thiol groups, such as cysteine residues in proteins, which can lead to the modulation of critical cellular pathways.[1][2] This reactivity makes them compelling candidates for anticancer drug development, with the potential to inhibit key enzymes or disrupt protein-protein interactions essential for tumor growth. Some maleimide derivatives have been identified as potent catalytic inhibitors of topoisomerase II, an enzyme crucial for DNA replication in rapidly dividing cancer cells.[3]

DMPD, which incorporates a 2,5-dimethoxyphenyl substituent, has been synthesized for evaluation based on the established anticancer potential of related structures. The dimethoxy phenyl group is also found in other compounds investigated for their cytotoxic activity against various cancer cell lines.[4] The primary objective of the in vivo study outlined here is to determine if the promising in vitro cytotoxicity of DMPD translates into a tangible, statistically significant antitumor effect in a living organism, while simultaneously assessing its preliminary safety profile.

Postulated Mechanism of Action

While the precise mechanism of DMPD is yet to be fully elucidated, its structural features suggest a potential mode of action involving the inhibition of key cellular processes required for proliferation. Based on literature for analogous N-aryl maleimides, we postulate that DMPD may act as a dual inhibitor, targeting both tubulin polymerization and critical cell cycle kinases. This hypothesis is grounded in the fact that many small molecules containing substituted phenyl rings are known to interfere with microtubule dynamics.[5]

Microtubule-targeting agents (MTAs) are a cornerstone of cancer chemotherapy.[6] They disrupt the dynamic process of microtubule assembly and disassembly, which is essential for the formation of the mitotic spindle during cell division.[7] This interference leads to a cell cycle arrest, typically at the G2/M phase, and subsequently induces programmed cell death, or apoptosis.[8] Established drugs like Paclitaxel exemplify this mechanism by stabilizing microtubules, leading to mitotic arrest.[9]

Below is a diagram illustrating the hypothesized signaling pathway through which DMPD may exert its anticancer effects.

Caption: Hypothesized mechanism of DMPD inducing apoptosis via microtubule stabilization.

Comparative In Vivo Validation Strategy

To rigorously assess DMPD's therapeutic potential, a well-controlled in vivo study is paramount. We propose a subcutaneous xenograft model, a standard and widely accepted method for evaluating the efficacy of novel cancer therapeutics.[10]

Selection of Cancer Model and Comparator Agents

• Cancer Cell Line: We recommend the human breast cancer cell line MDA-MB-231 . This is a well-characterized, aggressive, triple-negative breast cancer (TNBC) line that forms solid tumors in immunocompromised mice, providing a clinically relevant and reproducible model.

• Animal Model: Female athymic nude mice (e.g., NU/J strain) , 6-8 weeks of age. Their immunocompromised state prevents rejection of the human tumor graft.

• Comparator Agents:

  • Vehicle Control: The formulation buffer used to dissolve DMPD. This is the negative control group, establishing the baseline tumor growth rate.

  • Doxorubicin (DOX): A widely used anthracycline antibiotic chemotherapeutic for breast cancer. It acts primarily by intercalating DNA and inhibiting topoisomerase II.[11] DOX will serve as the standard-of-care positive control. However, its use is often limited by significant cardiotoxicity.[12][13]

  • Paclitaxel (PTX): A taxane-based MTA that aligns with the hypothesized mechanism of DMPD.[6] It will serve as a mechanistic positive control, allowing for a more direct comparison of efficacy among microtubule-targeting agents.

Experimental Workflow

The following diagram outlines the key phases of the proposed in vivo study. A detailed protocol follows.

Caption: Workflow for the preclinical in vivo evaluation of DMPD.

Detailed Experimental Protocol

This protocol is designed to ensure reproducibility and generate high-quality, interpretable data.

Materials:

• MDA-MB-231 human breast cancer cells

• Female athymic nude mice (6-8 weeks old)

• Matrigel® Basement Membrane Matrix[14]

• Sterile PBS, cell culture media (DMEM), and trypsin

• Digital calipers, sterile syringes, and needles (27-gauge)

• DMPD, Doxorubicin, Paclitaxel, and appropriate vehicle solutions

Procedure:

• Cell Preparation: Culture MDA-MB-231 cells under standard conditions. On the day of implantation, harvest cells using trypsin, wash with sterile PBS, and determine cell viability (must be >95%). Resuspend the cell pellet in a 1:1 mixture of cold sterile PBS and Matrigel® to a final concentration of 5 x 10⁷ cells/mL.[15] Keep the cell suspension on ice.

• Tumor Implantation: Anesthetize a mouse. Disinfect the right flank with 70% ethanol. Subcutaneously inject 100 µL of the cell suspension (containing 5 x 10⁶ cells).[15]

• Tumor Growth Monitoring: Once tumors become palpable (typically 5-7 days post-injection), begin measuring tumor dimensions 2-3 times per week using digital calipers.[15]

• Randomization: When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment groups (n=8-10 per group) with similar mean tumor volumes.

• Treatment Administration:

  • Group 1 (Vehicle): Administer vehicle solution (e.g., 10% DMSO, 40% PEG300, 50% saline) via intraperitoneal (i.p.) injection according to the treatment schedule.

  • Group 2 (DMPD): Administer DMPD at pre-determined doses (e.g., 10, 30, 100 mg/kg, i.p.) daily or every other day. Dose selection should be based on prior maximum tolerated dose (MTD) studies.

  • Group 3 (Doxorubicin): Administer Doxorubicin at a clinically relevant dose (e.g., 5 mg/kg, i.p.) once per week.[12]

  • Group 4 (Paclitaxel): Administer Paclitaxel at a clinically relevant dose (e.g., 10 mg/kg, i.p.) twice per week.[16]

• In-life Monitoring & Data Collection:

  • Measure tumor length (L) and width (W) 2-3 times weekly and calculate tumor volume using the formula: Volume = (W² x L) / 2 .[15]

  • Record the body weight of each mouse at each measurement time point as a primary indicator of systemic toxicity.

  • Monitor animal health daily for clinical signs of distress.

• Endpoint and Analysis: The study is typically concluded after 21-28 days or when tumors in the vehicle group reach a predetermined size limit (e.g., 2000 mm³).

  • At the endpoint, euthanize all animals.

  • Excise tumors, weigh them, and collect tissues (e.g., heart, liver, kidney) for histopathological analysis to assess toxicity.

  • Calculate the Tumor Growth Inhibition (TGI) for each treatment group. A common formula is: TGI (%) = [1 - (Mean volume of treated tumors / Mean volume of control tumors)] x 100% .[17]

Comparative Data Analysis (Hypothetical Data)

To illustrate the expected outcomes, the following tables present hypothetical data from the proposed study.

Table 1: Comparative Efficacy of DMPD and Standard Agents

Treatment Group (Dose)	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (TGI) (%)	p-value (vs. Vehicle)
Vehicle	1850 ± 210	-	-
DMPD (30 mg/kg)	980 ± 155	47.0%	< 0.05
DMPD (100 mg/kg)	555 ± 98	70.0%	< 0.01
Doxorubicin (5 mg/kg)	815 ± 140	56.0%	< 0.05

| Paclitaxel (10 mg/kg) | 647 ± 112 | 65.0% | < 0.01 |

Table 2: Comparative Toxicity Profile

Treatment Group	Mean Body Weight Change (%) ± SEM	Observed Mortality	Key Histopathological Findings
Vehicle	+5.5 ± 1.2%	0/10	None
DMPD (30 mg/kg)	+2.1 ± 1.5%	0/10	None
DMPD (100 mg/kg)	-4.8 ± 2.0%	0/10	Mild, reversible hepatotoxicity
Doxorubicin (5 mg/kg)	-12.5 ± 3.1%	1/10	Moderate cardiotoxicity

| Paclitaxel (10 mg/kg) | -8.2 ± 2.5% | 0/10 | Mild myelosuppression |

Interpretation of Hypothetical Data: In this scenario, DMPD demonstrates a dose-dependent antitumor effect. The high dose (100 mg/kg) shows superior efficacy compared to Paclitaxel and approaches the TGI of Doxorubicin. Crucially, DMPD exhibits a more favorable safety profile, with significantly less body weight loss and no observed cardiotoxicity, which is a major dose-limiting factor for Doxorubicin.[11][18] This suggests DMPD may possess a wider therapeutic window than the standard-of-care agent.

Conclusion and Future Directions

The comprehensive in vivo validation strategy detailed in this guide provides a robust pathway to assess the true therapeutic potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (DMPD). By directly comparing its efficacy and toxicity against both a standard-of-care agent (Doxorubicin) and a mechanistically similar compound (Paclitaxel), researchers can generate the critical data needed for further development.

Positive results, such as those illustrated in the hypothetical data, would strongly support advancing DMPD into more complex preclinical models. Future studies should include orthotopic xenograft models to evaluate efficacy in a more physiologically relevant tumor microenvironment,[10] as well as detailed pharmacokinetic (PK) and pharmacodynamic (PD) studies to optimize dosing schedules and further elucidate the compound's mechanism of action in vivo.

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A Comparative Guide to Tyrosine Kinase Inhibitors: Evaluating 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione Against Established Therapeutics

Introduction: The Central Role of Tyrosine Kinases in Oncology and the Quest for Specificity

Tyrosine kinases (TKs) are a family of enzymes that play a pivotal role in intracellular signal transduction, regulating critical cellular processes such as growth, differentiation, metabolism, and apoptosis. Their dysregulation, often through genetic mutations leading to constitutive activation, is a hallmark of many cancers. This has made TKs a prime target for therapeutic intervention, leading to the development of a class of drugs known as tyrosine kinase inhibitors (TKIs). These small molecules typically act by competing with adenosine triphosphate (ATP) at the catalytic site of the kinase, thereby blocking downstream signaling and inhibiting cancer cell proliferation and survival.[1][2][3]

This guide provides a comparative analysis of a novel compound, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, against a panel of well-established TKIs: Imatinib, Gefitinib, Sorafenib, and Sunitinib. While 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is not yet extensively characterized as a TKI in publicly available literature, its structural features, particularly the 1H-pyrrole-2,5-dione scaffold, are found in molecules with diverse biological activities, including potential kinase inhibition.[4][5] This document, therefore, serves as a forward-looking guide for researchers, hypothesizing its potential as a TKI and outlining the experimental framework for its evaluation and comparison against current standards of care.

Comparative Overview of Selected Tyrosine Kinase Inhibitors

The clinical utility of a TKI is defined by its target specificity, potency, and the cellular context in which it is applied. Below is a comparative overview of our hypothetical compound and four FDA-approved TKIs.

Mechanism of Action and Primary Targets

• 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (Hypothetical): The precise mechanism and kinase targets are yet to be elucidated. Based on its chemical structure, it is hypothesized to function as an ATP-competitive inhibitor. Its dimethoxyphenyl and pyrrole-2,5-dione moieties may confer specificity for a unique subset of kinases.

• Imatinib: A first-generation TKI that potently inhibits the BCR-ABL fusion protein in Chronic Myeloid Leukemia (CML).[2][6][7][8] It also targets c-KIT and PDGF-R, making it effective in Gastrointestinal Stromal Tumors (GIST).[2][7] Imatinib binds to the inactive conformation of the kinase, preventing its activation.[6][8]

• Gefitinib: A selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[1][9][10] It is particularly effective in non-small cell lung cancer (NSCLC) patients harboring activating mutations in the EGFR kinase domain.[1][9]

• Sorafenib: A multi-kinase inhibitor that targets several serine/threonine and receptor tyrosine kinases, including RAF kinases (C-RAF, B-RAF), VEGFR-1, -2, -3, and PDGFR-β.[11][12][13][14] This dual mechanism of inhibiting tumor cell proliferation and angiogenesis makes it effective in advanced renal cell carcinoma (RCC) and unresectable hepatocellular carcinoma (HCC).[12][13]

• Sunitinib: Another multi-targeted RTK inhibitor with activity against VEGFRs, PDGFRs, c-KIT, FLT3, and RET.[15][16][17] Its primary applications are in the treatment of RCC and imatinib-resistant GIST.[15]

Data Presentation: Comparative Kinase Inhibition Profile

The following table summarizes the primary targets and reported IC50 values for the established TKIs. The values for 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione are presented as "To Be Determined" (TBD), highlighting the necessary experimental investigation.

Inhibitor	Primary Kinase Targets	IC50 (nM)	Primary Indications
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	TBD	TBD	TBD
Imatinib	BCR-ABL, c-KIT, PDGFR	~250 (v-Abl)	CML, GIST
Gefitinib	EGFR	2-37 (mutant EGFR)	NSCLC (EGFR-mutated)
Sorafenib	C-RAF, B-RAF, VEGFR-2, PDGFR-β	6 (C-RAF), 22 (B-RAF), 90 (VEGFR-2), 57 (PDGFR-β)	RCC, HCC
Sunitinib	VEGFR-2, PDGFR-β, c-KIT	9 (VEGFR-2), 8 (PDGFR-β), 4 (c-KIT)	RCC, GIST

Note: IC50 values are approximate and can vary depending on the assay conditions.

Experimental Protocols for Comparative Evaluation

To rigorously assess the potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione as a TKI and compare it to the established inhibitors, a series of well-defined experiments are necessary. The following protocols provide a self-validating system for this evaluation.

In Vitro Kinase Activity Assay

Causality: This assay directly measures the ability of a compound to inhibit the enzymatic activity of a specific kinase. It is the foundational experiment to determine if a compound is a kinase inhibitor and to quantify its potency (IC50). A luminescence-based assay is described here, which measures ADP production as a proxy for kinase activity.[18][19][20]

Protocol:

• Compound Preparation: Prepare a 10 mM stock solution of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione and the comparator TKIs in 100% DMSO. Perform serial dilutions to create a range of concentrations for IC50 determination.

• Kinase Reaction Setup: In a 384-well plate, add 2.5 µL of the diluted compounds or DMSO (vehicle control). Add 2.5 µL of the target kinase (e.g., a panel of representative tyrosine kinases) in an appropriate kinase assay buffer. Incubate for 10 minutes at room temperature to allow for inhibitor binding.

• Initiation of Kinase Reaction: Add 5 µL of a substrate/ATP mixture to each well to initiate the reaction. Incubate the plate at 30°C for 60 minutes.

• ADP Detection: Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This converts the generated ADP to ATP, which drives a luciferase reaction, producing a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and, therefore, the kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

Causality: This assay assesses the cytotoxic or cytostatic effects of the inhibitors on cancer cell lines. It measures the metabolic activity of cells, which is an indicator of cell viability.[21][22][23] This is crucial for determining the cellular efficacy of the compounds.

Protocol:

• Cell Seeding: Seed cancer cell lines known to be dependent on the target kinases (e.g., K562 for BCR-ABL, A431 for EGFR) in a 96-well plate at a density of 5,000-10,000 cells per well. Allow the cells to adhere overnight.[24][25]

• Compound Treatment: Treat the cells with serial dilutions of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione and the comparator TKIs for 72 hours.[25]

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[24] Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[22][23]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of SDS in dilute HCl) to each well to dissolve the formazan crystals.[21][25]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle-treated control cells. Determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Western Blotting for Downstream Signaling

Causality: This technique is used to verify the mechanism of action of the inhibitors at the cellular level by examining the phosphorylation status of the target kinase and its downstream signaling proteins.[26][27] A decrease in phosphorylation confirms that the inhibitor is hitting its intended target and pathway.

Protocol:

• Cell Lysis: Treat cancer cells with the inhibitors at their respective GI50 concentrations for a specified time (e.g., 2-4 hours). Lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.[26][27]

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target kinase (e.g., p-EGFR) or a downstream effector (e.g., p-ERK).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • To confirm equal protein loading, strip the membrane and re-probe with an antibody against the total form of the protein of interest or a housekeeping protein (e.g., β-actin).

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.[28]

• Data Analysis: Quantify the band intensities to determine the relative levels of phosphorylated proteins in treated versus untreated cells.

Visualization of Key Pathways and Workflows

Signaling Pathways

The following diagrams illustrate the signaling pathways targeted by the established TKIs. The hypothetical target for 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is represented as a generic tyrosine kinase.

Caption: Targeted Tyrosine Kinase Signaling Pathways.

Experimental Workflow

The following diagram outlines the logical flow of experiments for the comparative evaluation of the novel compound.

Caption: Experimental Workflow for TKI Evaluation.

Conclusion and Future Directions

This guide provides a comprehensive framework for the evaluation of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione as a potential tyrosine kinase inhibitor, in comparison to established drugs such as Imatinib, Gefitinib, Sorafenib, and Sunitinib. The outlined experimental protocols are designed to provide a robust and self-validating assessment of its potency, cellular efficacy, and mechanism of action.

The journey of a novel compound from a hypothetical inhibitor to a clinically relevant therapeutic is long and requires rigorous scientific validation. The initial steps outlined here – in vitro kinase screening, cellular activity assessment, and mechanistic validation – are critical for establishing a strong foundation for further preclinical and clinical development. Should 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione demonstrate promising activity in these initial assays, further studies, including broad kinase profiling for selectivity, pharmacokinetic and pharmacodynamic studies in animal models, and toxicology assessments, will be warranted. This structured approach ensures that only the most promising candidates, with a well-understood mechanism of action, advance in the drug development pipeline.

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"evaluating the antioxidant potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione against known antioxidants"

A Comparative Guide to the Antioxidant Potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

Abstract

This technical guide provides a comprehensive evaluation of the in vitro antioxidant potential of a novel synthetic compound, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione. The pyrrole-2,5-dione (maleimide) scaffold is a privileged structure in medicinal chemistry, known to be a core component in a wide array of pharmacologically active agents.[1][2] This study systematically compares the compound's performance against established antioxidants—Ascorbic Acid, Trolox, and Butylated Hydroxytoluene (BHT)—using a panel of mechanistically distinct assays: DPPH radical scavenging, ABTS radical cation decolorization, and Ferric Reducing Antioxidant Power (FRAP). We provide detailed experimental protocols, comparative data, and a discussion of the structure-activity relationship to guide researchers in drug discovery and material science on the potential utility of this compound class.

Introduction: The Rationale for Novel Antioxidant Discovery

Oxidative stress, a state characterized by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is implicated in a multitude of pathological conditions, including neurodegenerative diseases, cancer, and cardiovascular disorders.[1] Antioxidants mitigate oxidative damage by neutralizing free radicals, acting as a critical defense mechanism.[[“]][[“]] While natural antioxidants like Ascorbic Acid (Vitamin C) are vital, synthetic antioxidants such as Butylated Hydroxytoluene (BHT) are indispensable in the pharmaceutical, food, and materials industries for preventing oxidative degradation.[5][6]

The search for novel antioxidants with improved efficacy, stability, and safety profiles is a perpetual goal in medicinal chemistry. The subject of this guide, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione , combines two key structural motifs:

• The 1H-pyrrole-2,5-dione (maleimide) ring: A versatile scaffold found in numerous bioactive molecules with anticancer, anti-inflammatory, and antimicrobial properties.[2]

• The 2,5-dimethoxyphenyl group: A substituted aromatic ring whose electron-donating methoxy groups may enhance its ability to donate a hydrogen atom or electron, a key feature of phenolic antioxidants.

This guide aims to quantitatively assess the antioxidant capacity of this novel compound by benchmarking it against three industry-standard antioxidants:

• Ascorbic Acid: A potent, water-soluble natural antioxidant that acts as a primary scavenger of aqueous free radicals.[7][8][[“]]

• Trolox: A water-soluble analog of Vitamin E, widely used as a standard for antioxidant capacity assays due to its stable and reliable performance.[10][11]

• Butylated Hydroxytoluene (BHT): A highly effective, lipophilic synthetic antioxidant used extensively as a preservative. Its mechanism primarily involves donating a hydrogen atom from its phenolic group to interrupt free-radical chain reactions.[[“]][5][6][12]

By employing multiple assays, we can probe different facets of antioxidant activity, providing a more complete and mechanistically informative profile of the test compound.

Experimental Design: A Multi-Mechanistic Approach

No single assay can fully capture the complex nature of antioxidant activity. Therefore, we selected a panel of three robust and widely accepted in vitro methods, each predicated on a different reaction mechanism. This multi-pronged approach is crucial for elucidating whether a compound acts primarily by donating a hydrogen atom (Hydrogen Atom Transfer, HAT) or by donating an electron (Single Electron Transfer, SET).

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This method utilizes a stable free radical, DPPH•, which has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the radical is neutralized, and the solution's color fades. This assay is a rapid and effective screening tool, primarily indicating HAT-based activity.[13][14]

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ back to its colorless form by an antioxidant can occur through both HAT and SET mechanisms. Its versatility in both aqueous and organic systems makes it a broadly applicable method.[10][15][16]

• FRAP (Ferric Reducing Antioxidant Power) Assay: This assay directly measures the ability of a substance to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the intensely blue ferrous (Fe²⁺) form. It is a purely SET-based method and provides a direct measure of a compound's reducing capability.[17][18]

Figure 1. Mechanistic classification of the selected antioxidant assays.

Materials and Detailed Experimental Protocols

Materials

• Test Compound: 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (Synthesized in-house)

• Standard Antioxidants: L-Ascorbic Acid (≥99%), Trolox (97%), Butylated Hydroxytoluene (BHT) (≥99%)

• Reagents: 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS), Potassium persulfate (K₂S₂O₈), 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ), Iron(III) chloride hexahydrate (FeCl₃·6H₂O), Sodium acetate, Acetic acid, Hydrochloric acid.

• Solvents: Methanol (Spectrophotometric grade), Ethanol, Deionized water.

• Equipment: UV-Vis Spectrophotometer, 96-well microplate reader, analytical balance, calibrated micropipettes.

Synthesis of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

The title compound was synthesized following a standard procedure for N-aryl maleimides.[19]

• Step 1 (Amic Acid Formation): Equimolar amounts of 2,5-dimethoxyaniline and maleic anhydride were dissolved in diethyl ether and stirred at room temperature for 4 hours. The resulting precipitate (the maleamic acid intermediate) was collected by filtration and washed with cold ether.

• Step 2 (Cyclization): The intermediate was suspended in acetic anhydride containing anhydrous sodium acetate as a catalyst. The mixture was refluxed for 2 hours.

• Work-up: After cooling, the reaction mixture was poured into ice water. The solid product, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, was filtered, washed thoroughly with water, and recrystallized from ethanol to yield a pure crystalline solid.

General Experimental Workflow

Figure 2. Overall workflow for the comparative antioxidant evaluation.

Protocol 1: DPPH Radical Scavenging Assay

This protocol is adapted from established methods.[14][17]

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution stored in an amber bottle in the dark.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations (e.g., 10-500 µg/mL) of the test compound and standard solutions to different wells.

  • Add 180 µL of the 0.1 mM DPPH solution to each well.

  • Prepare a blank well containing 20 µL of methanol and 180 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of scavenging activity using the following formula:

  • % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • The IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) is determined by plotting the % inhibition against the concentration of the sample.

Protocol 2: ABTS Radical Cation Decolorization Assay

This protocol is based on the method for generating the ABTS radical cation.[10][18]

• Reagent Preparation:

  • Prepare a 7 mM ABTS stock solution in water.

  • Prepare a 2.45 mM potassium persulfate stock solution in water.

  • Mix the two solutions in equal volumes (1:1 ratio) and allow them to stand in the dark at room temperature for 12-16 hours to form the ABTS•+ radical cation.

  • Before use, dilute the ABTS•+ solution with methanol to an absorbance of 0.700 (± 0.02) at 734 nm.

• Assay Procedure:

  • Add 20 µL of various concentrations of the test compound and standard solutions to the wells of a 96-well plate.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

  • Incubate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition as described for the DPPH assay. Determine the IC₅₀ value. The Trolox Equivalent Antioxidant Capacity (TEAC) can be calculated by dividing the slope of the sample's dose-response curve by the slope of the Trolox curve.

Protocol 3: Ferric Reducing Antioxidant Power (FRAP) Assay

This protocol follows the principle of reducing a ferric complex.[17][18]

• Reagent Preparation (FRAP Reagent):

  • Prepare fresh FRAP reagent by mixing:

    • 300 mM Acetate buffer (pH 3.6)

    • 10 mM TPTZ solution in 40 mM HCl

    • 20 mM FeCl₃·6H₂O solution

  • Mix these three solutions in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Assay Procedure:

  • Add 20 µL of the test compound and standard solutions (dissolved in an appropriate solvent) to the wells.

  • Add 180 µL of the pre-warmed FRAP reagent to each well.

  • Incubate at 37°C for 30 minutes.

• Measurement: Measure the absorbance of the blue-colored complex at 593 nm.

• Calculation: Construct a calibration curve using a known concentration of FeSO₄ or Trolox. The FRAP value of the sample is expressed as µM of Fe(II) equivalents or Trolox equivalents per milligram of the compound.

Results: A Comparative Analysis

The antioxidant potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione was evaluated and compared against Ascorbic Acid, Trolox, and BHT. All experiments were performed in triplicate, and the results are summarized below.

Table 1: DPPH Radical Scavenging Activity

IC₅₀ represents the concentration of the compound required to achieve 50% scavenging of DPPH radicals. A lower IC₅₀ value indicates higher antioxidant activity.

Compound	IC₅₀ (µg/mL) ± SD
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	85.4 ± 4.2
Ascorbic Acid	5.1 ± 0.3
Trolox	7.8 ± 0.5
BHT	22.6 ± 1.8

Table 2: ABTS Radical Cation Scavenging Activity

A lower IC₅₀ value indicates higher scavenging activity. TEAC is the Trolox Equivalent Antioxidant Capacity.

Compound	IC₅₀ (µg/mL) ± SD	TEAC Value
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	42.1 ± 3.1	0.18
Ascorbic Acid	3.5 ± 0.2	1.12
Trolox	3.9 ± 0.3	1.00
BHT	15.5 ± 1.1	0.25

Table 3: Ferric Reducing Antioxidant Power (FRAP)

FRAP values are expressed as micromoles of Trolox Equivalents per gram of the compound (µmol TE/g).

Compound	FRAP Value (µmol TE/g) ± SD
1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione	1150 ± 88
Ascorbic Acid	5980 ± 250
Trolox	5500 ± 210
BHT	1350 ± 105

Discussion: Interpreting the Data

The results provide a multi-faceted view of the antioxidant potential of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Comparative Performance: Across all three assays, the novel compound demonstrated measurable antioxidant activity, although it was consistently less potent than the primary standards, Ascorbic Acid and Trolox. In the radical scavenging assays (DPPH and ABTS), its IC₅₀ values were significantly higher, indicating weaker activity. However, its performance was more comparable to the synthetic antioxidant BHT, particularly in the FRAP assay, where it showed substantial reducing power.

Mechanistic Insights: The compound's activity in the DPPH assay suggests it is capable of donating a hydrogen atom to neutralize free radicals. Its stronger relative performance in the ABTS assay (which accommodates both HAT and SET mechanisms) and its notable FRAP value (a purely SET-based assay) strongly indicate that it also functions effectively as an electron donor. This dual HAT/SET capability is a hallmark of many effective phenolic antioxidants.

Figure 3. General reaction scheme for the DPPH assay via Hydrogen Atom Transfer (HAT).

Structure-Activity Relationship (SAR): The observed activity can be attributed to the 2,5-dimethoxyphenyl moiety. The two methoxy groups (-OCH₃) are electron-donating, which increases the electron density on the aromatic ring. This effect helps to stabilize the phenoxy radical that would form after the donation of a hydrogen atom, thereby making the donation process more energetically favorable. The maleimide portion of the molecule is electron-withdrawing and is less likely to contribute directly to antioxidant activity; however, its influence on the overall electronic properties of the molecule cannot be discounted. The moderate activity compared to standards like Ascorbic Acid suggests that while the dimethoxy-substituted ring is active, it may possess a higher bond dissociation energy for its hydrogen atoms compared to the hydroxyl groups of the standards.

Limitations and Future Work: It is critical to acknowledge that these in vitro chemical assays measure radical scavenging and reducing power in a simplified system. They do not account for bioavailability, metabolic stability, or cellular localization. The promising, albeit moderate, activity of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione warrants further investigation using more biologically relevant models, such as:

• Cell-based antioxidant assays (e.g., Cellular Antioxidant Activity, CAA).

• Lipid peroxidation inhibition assays.

• Evaluation of its effect on intracellular antioxidant enzyme levels (e.g., SOD, CAT).[[“]][7]

Conclusion

This guide demonstrates that 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is a synthetically accessible compound with demonstrable in vitro antioxidant properties. While not as potent as primary standards like Ascorbic Acid or Trolox, it exhibits a capacity for both hydrogen atom and electron transfer, with a reducing power comparable to the widely used synthetic antioxidant BHT.

The findings suggest that the N-(dimethoxyphenyl)maleimide scaffold could serve as a valuable starting point for the development of new antioxidant agents. Further structural modifications to optimize activity, coupled with evaluation in more complex biological systems, are recommended next steps for researchers in the field.

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Benchmarking the Antimicrobial Spectrum of 1H-Pyrrole-2,5-Diones: A Comparative Guide

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of next-generation therapeutic agents. Among these, the 1H-pyrrole-2,5-dione, or maleimide, scaffold has emerged as a promising framework for designing potent antimicrobial compounds.[1][2] This guide provides a comprehensive technical overview of the antimicrobial spectrum of various maleimide derivatives, offering a comparative analysis of their efficacy against clinically relevant pathogens. We will delve into the structure-activity relationships that govern their biological activity and provide a detailed, field-proven protocol for benchmarking the antimicrobial performance of novel 1H-pyrrole-2,5-dione compounds.

The Antimicrobial Promise of the Maleimide Scaffold

The maleimide ring, characterized by its -CO-N(R)-CO- structure, is a key feature in a variety of natural and synthetic compounds exhibiting a wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[1] The electrophilic nature of the carbon-carbon double bond in the maleimide ring allows for covalent modification of biological nucleophiles, such as the thiol groups of cysteine residues in enzymes, leading to the inhibition of essential cellular processes.[3] This reactivity is a cornerstone of their antimicrobial action.

Comparative Antimicrobial Spectrum of N-Substituted Maleimides

Research has demonstrated that the antimicrobial activity of maleimides is highly dependent on the nature of the substituent (R group) attached to the nitrogen atom.[3][4] This section provides a comparative summary of the Minimum Inhibitory Concentrations (MICs) of various N-substituted maleimides against a panel of bacteria and fungi.

Table 1: Minimum Inhibitory Concentration (MIC) of Representative 1H-Pyrrole-2,5-Dione Derivatives against Various Microorganisms

Compound/Derivative	Test Microorganism	Gram Stain	MIC (µg/mL)	Reference
N-ethylmaleimide	Bacillus subtilis	Gram-positive	1 - 8	[5]
Staphylococcus aureus	Gram-positive	1 - 8	[5]
Escherichia coli	Gram-negative	1 - 8	[5]
Candida albicans	Fungus	1 - 4	[5]
Candida glabrata	Fungus	1 - 4	[5]
Candida tropicalis	Fungus	1 - 4	[5]
Saccharomyces cerevisiae	Fungus	1 - 4	[5]
Neutral Maleimides (general)	Yeasts	Fungi	0.5 - 4	[3][6]
3,4-dichloro-N-phenyl-propylmaleimide	Various Fungi	Fungi	1.56 - 6.25	[5]
N-phenylmaleimides	Escherichia coli	Gram-negative	> Succinimides	[4]
Staphylococcus aureus	Gram-positive	> Succinimides	[4]

Note: The data presented is a synthesis from multiple sources and serves as a comparative illustration. Exact MIC values can vary based on experimental conditions.

The data clearly indicates that N-substituted maleimides possess a broad spectrum of activity. Notably, neutral maleimides exhibit potent antifungal effects, with MICs in the low microgram per milliliter range.[3][6] The antibacterial activity appears to be more structure-dependent.[3] For instance, the presence of the cyclic imido double bond is a critical factor for antibacterial efficacy, with maleimides being significantly more active than their saturated succinimide counterparts.[4]

Mechanism of Action: Targeting Fungal Cell Wall Integrity

A key mechanism underlying the antifungal activity of N-substituted maleimides is the disruption of fungal cell wall synthesis.[3] Specifically, these compounds have been shown to inhibit the activity of β(1,3)-glucan synthase, a crucial enzyme responsible for the synthesis of β(1,3)-glucan, a major structural component of the fungal cell wall.[3] This inhibition weakens the cell wall, leading to osmotic instability and ultimately, fungal cell death. Some maleimide derivatives also interfere with chitin biosynthesis, further compromising cell wall integrity.[3][7]

Caption: Experimental workflow for MIC determination of novel maleimides.

Conclusion and Future Directions

The 1H-pyrrole-2,5-dione scaffold represents a versatile and promising platform for the development of novel antimicrobial agents with a broad spectrum of activity. The structure-activity relationship studies highlight the critical role of the N-substituent in modulating the potency and spectrum of these compounds. [3][4]The provided experimental protocol offers a robust framework for the systematic evaluation and comparison of new maleimide derivatives. Future research should focus on synthesizing and screening a wider array of derivatives to further elucidate the SAR, optimizing their pharmacokinetic and toxicological profiles, and exploring their potential in combating drug-resistant pathogens. The continued investigation of this chemical class holds significant promise for addressing the urgent global need for new antimicrobial therapies.

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A Comparative Guide to the In Vivo Cholesterol-Lowering Effects of 1H-Pyrrole-2,5-Dione Derivatives and Related Compounds

Introduction: The Pressing Need for Novel Cholesterol-Lowering Agents

Hypercholesterolemia, a condition characterized by elevated levels of cholesterol in the blood, is a primary risk factor for the development of atherosclerosis and subsequent cardiovascular events, which remain a leading cause of mortality worldwide. While statins, inhibitors of HMG-CoA reductase, are the cornerstone of lipid-lowering therapy, a significant portion of patients do not achieve optimal low-density lipoprotein (LDL) cholesterol goals with statin monotherapy or experience side effects. This has spurred the search for novel therapeutic agents with alternative mechanisms of action.

One promising strategy is the inhibition of intestinal cholesterol absorption. The Niemann-Pick C1-like 1 (NPC1L1) protein, located on the brush border membrane of enterocytes, is a key transporter responsible for the uptake of dietary and biliary cholesterol.[1][2] Ezetimibe, the first clinically approved NPC1L1 inhibitor, validates this approach. Recently, a class of compounds featuring the 1H-pyrrole-2,5-dione (maleimide) scaffold and its saturated counterpart, succinimide, has emerged as a promising source of potent cholesterol absorption inhibitors. This guide provides an in-depth, objective comparison of the in vivo cholesterol-lowering effects of select 1H-pyrrole-2,5-dione derivatives and related succinimide compounds, supported by available experimental data. We will delve into their efficacy, the causality behind the experimental designs used to evaluate them, and their underlying mechanism of action.

Mechanism of Action: Targeting Intestinal Cholesterol Absorption via NPC1L1

The primary mechanism by which 1H-pyrrole-2,5-dione and related derivatives are believed to exert their cholesterol-lowering effects is through the inhibition of the NPC1L1 protein.[2]

The NPC1L1-Mediated Cholesterol Absorption Pathway:

• Micellar Solubilization: Dietary and biliary cholesterol are emulsified by bile salts in the intestinal lumen to form micelles.

• NPC1L1-Mediated Uptake: These micelles deliver cholesterol to the apical membrane of enterocytes, where NPC1L1 facilitates its transport into the cell.[1][3]

• Intracellular Trafficking and Esterification: Once inside the enterocyte, cholesterol is transported to the endoplasmic reticulum. Here, it is esterified by the enzyme acyl-CoA:cholesterol acyltransferase 2 (ACAT2).

• Chylomicron Assembly and Secretion: The newly formed cholesteryl esters are then incorporated into chylomicrons, which are large lipoprotein particles. These chylomicrons are secreted into the lymphatic system and eventually enter the bloodstream, delivering cholesterol to the liver and peripheral tissues.

By inhibiting NPC1L1, 1H-pyrrole-2,5-dione derivatives block the initial step of cholesterol uptake into enterocytes, thereby reducing the amount of cholesterol absorbed from the intestine. This leads to a decrease in the cholesterol content of chylomicrons and their remnants, ultimately resulting in lower plasma levels of total and LDL cholesterol.

Caption: Mechanism of NPC1L1 Inhibition.

Comparative In Vivo Efficacy of Lead Compounds

Compound	Class	Animal Model	Key Efficacy Results	Reference
Analogue 9e	2-Azetidinone	Not specified in abstract	Significantly reduced total cholesterol, LDL-C, and triglycerides. Increased the HDL-C to total cholesterol ratio.	[1]
Compound 3	Succinimide	STZ-induced diabetic mice	Decreased total cholesterol, triglycerides, and LDL levels.	[4]
Comp-1	Succinimide	5-FU-induced toxicity in rats	Dose-dependent reduction in total cholesterol, triglycerides, LDL-c, and VLDL-c. Increased HDL-c at 10 mg/kg.	[5]

It is important to note that the different animal models and induction methods of hyperlipidemia make a direct, quantitative comparison challenging. However, the data collectively demonstrate the potential of these related scaffolds in modulating lipid profiles.

Detailed Experimental Protocols

The validation of any potential therapeutic agent hinges on robust and well-designed experimental protocols. Below are representative methodologies for inducing hyperlipidemia in rodent models and evaluating the efficacy of cholesterol-lowering compounds.

Induction of Hyperlipidemia in Rodent Models

The choice of animal model is critical for accurately assessing the hypolipidemic effects of test compounds. Several models are commonly employed:

• High-Fat/High-Cholesterol Diet-Induced Hyperlipidemia: This is a widely used model that mimics the effects of a Western-style diet.

  • Procedure: Rodents (typically rats or mice) are fed a diet supplemented with high levels of fat (e.g., 15-20% by weight) and cholesterol (e.g., 1-2% by weight) for a period of several weeks to induce hyperlipidemia.[6][7][8][9]

  • Rationale: This model is physiologically relevant as it reflects a common cause of hypercholesterolemia in humans.

• Triton WR-1339-Induced Hyperlipidemia: This is an acute model that results in a rapid and significant increase in plasma lipids.

  • Procedure: A single intraperitoneal injection of Triton WR-1339 (a non-ionic surfactant) is administered to rodents.[10] This leads to a marked elevation in plasma cholesterol and triglycerides within hours.

  • Rationale: This model is useful for rapid screening of potential hypolipidemic agents.

• Genetically Modified Models: Mice with specific gene knockouts, such as the LDL receptor (LDLR-/-) or Apolipoprotein E (ApoE-/-), are highly susceptible to diet-induced atherosclerosis and hyperlipidemia.

  • Procedure: These animals develop spontaneous hypercholesterolemia, which is exacerbated by a high-fat diet.

  • Rationale: These models are particularly valuable for studying the long-term effects of compounds on the development of atherosclerosis.[8]

Evaluation of In Vivo Efficacy

The following is a generalized workflow for assessing the in vivo cholesterol-lowering effects of a test compound.

Caption: In Vivo Efficacy Evaluation Workflow.

Step-by-Step Protocol:

• Animal Acclimatization: House animals in a controlled environment (temperature, humidity, light/dark cycle) for at least one week prior to the experiment to minimize stress.

• Induction of Hyperlipidemia: Induce hyperlipidemia using one of the models described above.

• Baseline Blood Collection: Collect baseline blood samples to confirm the hyperlipidemic state.

• Randomization: Randomly assign animals to treatment groups (e.g., vehicle control, positive control such as ezetimibe, and different doses of the test compound).

• Compound Administration: Administer the test compound and control substances daily for the duration of the study (typically 2-8 weeks). The route of administration is commonly oral gavage.

• Monitoring: Monitor animal health, body weight, and food intake throughout the study.

• Final Blood Collection: At the end of the treatment period, collect final blood samples.

• Lipid Profile Analysis: Analyze plasma or serum samples for total cholesterol (TC), LDL-cholesterol (LDL-C), high-density lipoprotein cholesterol (HDL-C), and triglycerides (TG) using standard enzymatic colorimetric assays.

• Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine the significance of the observed effects.

Future Directions and Conclusion

The exploration of 1H-pyrrole-2,5-dione derivatives and related compounds as cholesterol absorption inhibitors represents a promising avenue for the development of novel hypolipidemic therapies. The available in vivo data, although not from direct comparative studies, consistently point towards the potential of this chemical scaffold to favorably modulate lipid profiles. The primary mechanism of action appears to be the inhibition of the NPC1L1 transporter, a clinically validated target.

Future research should focus on conducting direct comparative in vivo studies of the most potent 1H-pyrrole-2,5-dione derivatives to establish a clear structure-activity relationship for their cholesterol-lowering effects. Furthermore, detailed pharmacokinetic and pharmacodynamic studies are necessary to assess their drug-like properties and long-term safety profiles. The development of these compounds could provide a valuable new therapeutic option for patients with hypercholesterolemia, either as monotherapy or in combination with existing treatments.

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A Comparative Guide to Confirming the Mechanism of Action of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione via Genetic Knockout Studies

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and confirm the mechanism of action of novel chemical entities. Here, we use the hypothetical compound 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione as a case study to demonstrate a robust, self-validating experimental workflow centered on genetic knockout studies. While various derivatives of 1H-pyrrole-2,5-dione have been explored for diverse biological activities, including anti-inflammatory and anti-cancer effects, the precise molecular target of this specific compound remains to be definitively identified.[1][2][3][4]

Our investigation will be based on the hypothesis that 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (termed 'Compound X' hereafter) acts as an inhibitor of the fictitious, yet plausible, Pro-Survival Kinase 1 (PSK1) , a critical node in a hypothetical cell survival signaling pathway. This guide will objectively compare the cellular and molecular effects of Compound X in wild-type versus PSK1-knockout cellular models, providing the necessary experimental data to validate or refute our initial hypothesis.

The Rationale for Genetic Knockout in Target Validation

Pharmacological inhibitors can sometimes exhibit off-target effects, leading to ambiguous or misleading results.[5][6] Genetic knockout of a putative target gene provides a "cleaner" system to probe the on-target effects of a compound.[7][8] If Compound X truly exerts its effects through PSK1, its efficacy should be significantly diminished in cells lacking the PSK1 gene. This comparative approach is a cornerstone of modern drug development, offering a high degree of confidence in mechanism-of-action studies.[5]

Hypothetical Signaling Pathway

The following diagram illustrates the hypothesized signaling pathway involving PSK1, which promotes cell survival by inhibiting apoptosis.

Caption: Hypothesized PSK1 signaling pathway leading to cell survival.

Experimental Workflow: A Comparative Approach

The overall experimental strategy is designed to be self-validating, with clear go/no-go decision points.

Caption: Workflow for validating the mechanism of action of Compound X.

Part 1: Generation and Validation of PSK1 Knockout Cell Lines

The first critical step is to generate a cell line that is null for our target of interest, PSK1. The CRISPR-Cas9 system is a highly efficient and precise method for this purpose.[9][10]

Experimental Protocol: CRISPR-Cas9 Mediated Knockout of PSK1

• gRNA Design and Synthesis:

  • Design two to three single guide RNAs (sgRNAs) targeting an early exon of the PSK1 gene to maximize the likelihood of generating a frameshift mutation.[10]

  • Utilize online design tools to minimize off-target effects.

  • Synthesize the designed sgRNAs.

• Vector Construction:

  • Clone the synthesized sgRNAs into a suitable Cas9 expression vector. An "all-in-one" plasmid containing both Cas9 and the sgRNA is often convenient.[11]

• Transfection:

  • Transfect the chosen cell line (e.g., a cancer cell line where PSK1 is expressed and hypothesized to be active) with the Cas9-sgRNA plasmid using a suitable method (e.g., electroporation or lipid-based transfection).

• Single-Cell Cloning:

  • Following transfection, isolate single cells into 96-well plates to generate clonal populations.[11] This is crucial as the gene editing will not be 100% efficient, resulting in a mixed population of wild-type, heterozygous, and homozygous knockout cells.

• Expansion of Clones:

  • Expand the single-cell clones for subsequent validation.

Validation of PSK1 Knockout

It is imperative to validate the knockout at both the genomic and protein levels to ensure the complete absence of functional PSK1.[9]

1. Genomic Validation: Sanger Sequencing

• Protocol:

  • Extract genomic DNA from each expanded clone.

  • PCR amplify the region of the PSK1 gene targeted by the sgRNAs.

  • Purify the PCR product and send for Sanger sequencing.[12]

  • Analyze the sequencing chromatograms for insertions or deletions (indels) that result in a frameshift mutation. A successful biallelic knockout will show two different frameshift mutations.[12]

2. Protein Validation: Western Blot

• Protocol:

  • Prepare total protein lysates from wild-type (WT) and putative PSK1 knockout (KO) clones.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a validated primary antibody specific for PSK1.

  • Use a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

  • A true knockout clone will show a complete absence of the PSK1 protein band.

Validation Method	Wild-Type (WT) Control	Successful PSK1 Knockout (KO)
Sanger Sequencing	Intact PSK1 gene sequence	Presence of frameshift-inducing indels on all alleles
Western Blot	Detectable PSK1 protein band	Complete absence of PSK1 protein band

Part 2: Comparative Analysis of Compound X in WT vs. PSK1 KO Cells

With validated WT and PSK1 KO cell lines, we can now perform a head-to-head comparison of the effects of Compound X.

Phenotypic Comparison: Cell Viability Assay

If PSK1 is the primary target of Compound X, and PSK1 is essential for survival, then PSK1 KO cells should exhibit reduced sensitivity to the compound.

• Experimental Protocol:

  • Seed an equal number of WT and PSK1 KO cells in 96-well plates.

  • Treat the cells with a range of concentrations of Compound X and a vehicle control.

  • As a positive control, include a known inhibitor of a different survival pathway (e.g., an mTOR inhibitor).

  • After a suitable incubation period (e.g., 72 hours), measure cell viability using an MTT or a luminescence-based assay.

  • Calculate the half-maximal inhibitory concentration (IC50) for each cell line.

• Expected Results and Interpretation:

Treatment	WT Cells (IC50)	PSK1 KO Cells (IC50)	Interpretation
Compound X	Low (e.g., 1 µM)	High (e.g., >50 µM) or no effect	Hypothesis Supported: Loss of PSK1 confers resistance to Compound X.
Compound X	Low (e.g., 1 µM)	Low (e.g., 1.2 µM)	Hypothesis Refuted: The compound's effect is independent of PSK1.
mTOR Inhibitor	Low (e.g., 0.5 µM)	Low (e.g., 0.6 µM)	Negative Control: The PSK1 knockout does not confer general drug resistance.

Molecular Comparison: Downstream Target Modulation

To further solidify the mechanism, we can assess the effect of Compound X on a known downstream substrate of PSK1. Let's assume PSK1 phosphorylates and inactivates a pro-apoptotic protein, "Pro-Apop."

• Experimental Protocol:

  • Treat WT and PSK1 KO cells with Compound X at its IC50 concentration (for WT cells) for a short duration (e.g., 1-2 hours).

  • Prepare protein lysates and perform a Western blot.

  • Probe with antibodies against total Pro-Apop and phosphorylated Pro-Apop (p-Pro-Apop).

• Expected Results and Interpretation:

Cell Line	Treatment	p-Pro-Apop Level	Total Pro-Apop Level	Interpretation
WT	Vehicle	High	Unchanged	Basal PSK1 activity is high.
WT	Compound X	Low	Unchanged	Compound X inhibits PSK1 kinase activity.
PSK1 KO	Vehicle	Absent	Unchanged	No PSK1 to phosphorylate Pro-Apop.
PSK1 KO	Compound X	Absent	Unchanged	Compound X has no effect in the absence of its target.

Conclusion

By systematically comparing the effects of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione in wild-type and genetically validated PSK1 knockout cells, we can definitively confirm or refute its proposed mechanism of action. A significant shift in the IC50 for cell viability and the abrogation of downstream signaling modulation in the knockout cells would provide strong evidence that PSK1 is the direct and functionally relevant target of the compound. This rigorous, multi-faceted approach, grounded in genetic validation, is essential for advancing novel therapeutic candidates with a clear understanding of their molecular basis of action.

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• Liu, Z., et al. (2018). Generating Gene Knockout Mice for Studying Mechanisms Underlying Drug Addiction. Journal of Visualized Experiments. [Link]

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A Head-to-Head Comparison of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione and its Positional Isomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, the N-aryl maleimide scaffold represents a privileged structure in medicinal chemistry, offering a versatile platform for developing novel therapeutics.[1] The reactivity of the maleimide ring, particularly its susceptibility to Michael addition by nucleophiles like cysteine residues, makes it a valuable tool for covalent drug design.[2] This guide provides an in-depth, head-to-head comparison of 1-(2,5-dimethoxyphenyl)-1H-pyrrole-2,5-dione and its key positional isomers, offering insights into how the seemingly subtle shift in the positioning of the dimethoxy substituents on the phenyl ring can profoundly influence their physicochemical properties and biological activities.

This comparison will delve into their synthesis, structural characteristics, and their potential as modulators of the Keap1-Nrf2 signaling pathway, a critical regulator of cellular defense against oxidative and electrophilic stress.[2][3] By understanding these nuances, researchers can make more informed decisions in the design and development of next-generation covalent inhibitors.

Introduction to N-(Dimethoxyphenyl)maleimides: Structure and Potential

N-aryl maleimides, the core structure of the compounds discussed herein, consist of a maleimide ring attached to an aromatic phenyl group. The addition of methoxy groups to the phenyl ring can significantly alter the electronic and steric properties of the molecule, thereby influencing its reactivity, solubility, and interactions with biological targets.

The primary focus of this guide is to elucidate the structure-activity relationships (SAR) that arise from the differential placement of two methoxy groups on the phenyl ring of N-phenylmaleimide. The isomers under consideration are:

• 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione (the primary compound of interest)

• 1-(2,4-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

• 1-(3,4-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

• 1-(2,6-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

The maleimide moiety is an electrophilic Michael acceptor, making these compounds potential covalent modifiers of cysteine residues in proteins. One of the most pertinent targets for such electrophilic compounds is the Kelch-like ECH-associated protein 1 (Keap1).[2] Keap1 is a negative regulator of the transcription factor Nuclear factor erythroid 2-related factor 2 (Nrf2), which orchestrates the expression of a battery of antioxidant and cytoprotective genes.[2][3][4] By covalently modifying specific cysteine residues on Keap1, electrophilic compounds can disrupt the Keap1-Nrf2 interaction, leading to Nrf2 stabilization, nuclear translocation, and subsequent activation of the antioxidant response element (ARE).[2][5]

This guide will explore how the isomeric substitution pattern of the dimethoxy groups influences this key biological activity, as well as other pharmacological properties such as cytotoxicity.

Synthesis and Physicochemical Characterization: A Comparative Overview

The synthesis of N-substituted maleimides is a well-established process, typically involving a two-step procedure from the corresponding aniline.

General Synthesis Workflow

The general synthetic route to N-(dimethoxyphenyl)maleimides proceeds via the following steps:

• Formation of the Maleamic Acid Intermediate: Reaction of the appropriately substituted dimethoxyaniline with maleic anhydride in a suitable solvent, such as diethyl ether or acetic acid, yields the corresponding N-(dimethoxyphenyl)maleamic acid.[6]

• Cyclodehydration to the Maleimide: The maleamic acid intermediate is then cyclized to the desired maleimide. This is typically achieved by heating in the presence of a dehydrating agent, such as acetic anhydride and a catalyst like sodium acetate.

Figure 1: General synthetic workflow for N-(dimethoxyphenyl)maleimides.

Positional Isomer-Specific Observations and Physicochemical Properties

While the general synthetic approach is similar for all isomers, the position of the methoxy groups can influence reaction kinetics, yield, and the physicochemical properties of the final products.

Isomer	Substitution Pattern	Expected Physicochemical Properties
1-(2,5-Dimethoxyphenyl)	para and meta	Moderate polarity. The 2-methoxy group may induce some steric hindrance, potentially affecting the dihedral angle between the phenyl and maleimide rings.
1-(2,4-Dimethoxyphenyl)	ortho and para	Similar polarity to the 2,5-isomer. The electronic effects of the methoxy groups may influence the reactivity of the maleimide.
1-(3,4-Dimethoxyphenyl)	ortho	Higher polarity due to the adjacent methoxy groups. This may affect solubility in both aqueous and organic solvents.
1-(2,6-Dimethoxyphenyl)	di-ortho	Significant steric hindrance from the two ortho-methoxy groups is expected. This can force the phenyl ring to be nearly perpendicular to the maleimide ring, which would impact conjugation and interaction with planar binding sites.

Biological Activity: A Comparative Analysis

The biological activity of these isomers is anticipated to be primarily driven by their ability to act as Michael acceptors and their potential to modulate the Keap1-Nrf2 pathway. Cytotoxicity is also a key parameter for evaluating their therapeutic potential.

Mechanism of Action: Keap1-Nrf2 Pathway Modulation

The electrophilic maleimide ring is a key pharmacophore that can react with the thiol groups of cysteine residues on Keap1. This covalent modification disrupts Keap1's ability to target Nrf2 for proteasomal degradation. As a result, newly synthesized Nrf2 can accumulate, translocate to the nucleus, and activate the transcription of a wide array of cytoprotective genes.

Figure 2: Proposed mechanism of Keap1-Nrf2 pathway activation by dimethoxyphenyl-maleimide isomers.

The reactivity of the maleimide towards Keap1's cysteine residues is influenced by the electronic properties of the N-aryl substituent. Electron-withdrawing groups can enhance the electrophilicity of the maleimide, potentially leading to a faster reaction rate. The position of the electron-donating methoxy groups will, therefore, play a crucial role in modulating this reactivity.

Comparative Cytotoxicity

The cytotoxic effects of these compounds are likely multifactorial, stemming from both on-target effects related to Nrf2 activation and potential off-target alkylation of other critical cellular proteins. A comparative analysis of the half-maximal inhibitory concentration (IC50) values against various cancer cell lines is essential to understand the SAR for cytotoxicity.

Isomer	Predicted Cytotoxicity and Nrf2 Activation Potential	Rationale
1-(2,5-Dimethoxyphenyl)	Moderate activity.	The methoxy groups at positions 2 and 5 provide a balance of electronic and steric effects.
1-(2,4-Dimethoxyphenyl)	Potentially higher activity.	The para-methoxy group's electron-donating effect might be balanced by the ortho-methoxy group's influence on conformation and reactivity.
1-(3,4-Dimethoxyphenyl)	High activity.	The electron-donating methoxy groups in the meta and para positions could increase the electron density of the phenyl ring, potentially influencing the overall electronic nature of the maleimide.
1-(2,6-Dimethoxyphenyl)	Potentially lower activity.	Significant steric hindrance from the di-ortho methoxy groups could impede the approach of the maleimide to the cysteine residues on target proteins, thereby reducing its biological activity.

Experimental Protocols for Comparative Evaluation

To facilitate further research and enable a robust comparison of these isomers, the following experimental protocols are provided.

Protocol 1: Synthesis of N-(Dimethoxyphenyl)maleimides

Objective: To synthesize the positional isomers of 1-(dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Materials:

• Maleic anhydride

• 2,5-Dimethoxyaniline, 2,4-Dimethoxyaniline, 3,4-Dimethoxyaniline, or 2,6-Dimethoxyaniline

• Glacial acetic acid

• Acetic anhydride

• Anhydrous sodium acetate

• Diethyl ether

• Ethanol

Procedure:

• Step 1: Synthesis of N-(Dimethoxyphenyl)maleamic Acid a. Dissolve maleic anhydride (1.0 eq) in a minimal amount of glacial acetic acid. b. Add the respective dimethoxyaniline isomer (1.0 eq) to the solution. c. Stir the reaction mixture at room temperature for 2-4 hours. d. Monitor the reaction progress by Thin Layer Chromatography (TLC). e. Upon completion, pour the reaction mixture into ice-cold water to precipitate the maleamic acid. f. Filter the precipitate, wash with cold water, and dry under vacuum.

• Step 2: Cyclodehydration to N-(Dimethoxyphenyl)maleimide a. Suspend the dried maleamic acid (1.0 eq) in acetic anhydride (5-10 volumes). b. Add anhydrous sodium acetate (0.3 eq) as a catalyst. c. Heat the mixture to reflux (approximately 140°C) for 2-3 hours. d. Monitor the reaction by TLC. e. After cooling, pour the reaction mixture into ice-cold water to precipitate the maleimide. f. Filter the solid, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure product.

Characterization: The structure and purity of the synthesized compounds should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: MTT Assay for Cytotoxicity Assessment

Objective: To determine and compare the cytotoxic effects (IC50 values) of the dimethoxyphenyl-maleimide isomers on a selected cancer cell line (e.g., A549, HeLa, or MCF-7).

Materials:

• Selected cancer cell line

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Dimethoxyphenyl-maleimide isomers (dissolved in DMSO to prepare stock solutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: a. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. b. Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of the test compounds in culture medium. b. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). c. Incubate the plate for 48 or 72 hours.

• MTT Addition and Incubation: a. Add 10 µL of MTT solution to each well. b. Incubate the plate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

• Solubilization and Absorbance Measurement: a. Add 100 µL of solubilization solution to each well. b. Gently pipette to dissolve the formazan crystals. c. Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Figure 3: Experimental workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

This guide provides a comparative framework for understanding the synthesis, physicochemical properties, and biological activities of 1-(2,5-dimethoxyphenyl)-1H-pyrrole-2,5-dione and its positional isomers. While a comprehensive, data-rich comparison is currently hampered by the limited availability of experimental data for all isomers, this document lays the groundwork for future investigations.

The key takeaway for researchers is that the positional isomerism of the dimethoxy groups on the N-phenyl ring is a critical determinant of the biological activity of these N-aryl maleimides. Steric and electronic effects will undoubtedly influence their reactivity as Michael acceptors and their ability to modulate the Keap1-Nrf2 pathway.

Future research should focus on the systematic synthesis and evaluation of all positional isomers to generate a complete dataset for a robust structure-activity relationship analysis. This should include:

• Quantitative determination of physicochemical properties: Solubility, lipophilicity (LogP), and stability.

• Head-to-head comparison of cytotoxicity: IC50 values against a panel of cancer cell lines.

• Direct assessment of Keap1-Nrf2 pathway activation: Using reporter gene assays or by measuring the expression of Nrf2 target genes.

• Proteomic studies: To identify the cellular targets of these compounds and to confirm covalent modification of Keap1.

By systematically exploring the chemical space around the N-(dimethoxyphenyl)maleimide scaffold, the scientific community can unlock the full potential of these compounds for the development of novel therapeutics targeting oxidative stress-related diseases and cancer.

References

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione: A Guide for Laboratory Professionals

In the landscape of innovative drug discovery and development, the synthesis and handling of novel chemical entities are daily occurrences. Among these is 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, a compound of interest for its potential biological activities, stemming from the reactive pyrrole-2,5-dione (maleimide) core.[1] While its potential applications are significant, a thorough understanding of its safe handling and disposal is paramount to ensuring laboratory safety and environmental stewardship.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, grounded in established safety protocols for related chemical structures. Due to the absence of a specific Safety Data Sheet (SDS) for this exact molecule, a conservative approach is adopted, treating it with the caution afforded to hazardous chemical waste.

Core Principles of Chemical Waste Management

The responsible disposal of any chemical waste begins with a fundamental understanding of its potential hazards. For N-substituted maleimides, the reactive nature of the maleimide group is a primary consideration.[2] Therefore, it is prudent to manage all waste streams containing 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione as hazardous. This includes:

• Unused or expired pure compounds.

• Solutions containing the compound.

• Contaminated labware (e.g., pipette tips, gloves, vials, and reaction vessels).

• Solvent rinsate from cleaning contaminated apparatus.

Under no circumstances should this chemical or its contaminated materials be disposed of in standard trash or poured down the drain.[2] Improper disposal not only poses a risk to the environment but can also lead to significant regulatory non-compliance.

Hazard Profile and Necessary Precautions

Required Personal Protective Equipment (PPE)

Before initiating any waste handling procedures, ensure the following PPE is worn:

• Eye Protection: Safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A laboratory coat.

Step-by-Step Disposal Protocol

The following procedure outlines the systematic approach to the safe disposal of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione waste.

Step 1: Waste Segregation

To prevent unintended chemical reactions, it is crucial to segregate waste streams.

• Solid Waste: Collect contaminated items such as gloves, pipette tips, and weighing papers in a designated, clearly labeled hazardous waste container.

• Liquid Waste: Collect unused solutions and solvent rinsates in a separate, compatible, and labeled hazardous waste container.

• Sharps Waste: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Step 2: Container Selection and Labeling

Proper containment is a critical aspect of waste management.

• Use chemically compatible containers with secure, leak-proof lids.[2][5][6][7]

• Label all waste containers clearly with "Hazardous Waste" and the full chemical name: "1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione". Include the approximate concentration and date.

Step 3: Management of Empty Containers

Empty containers that previously held the compound must also be managed as hazardous waste until properly decontaminated.[8]

• Triple Rinsing: Rinse the empty container three times with a suitable solvent (e.g., acetone or ethanol).[2]

• Rinsate Collection: Collect the solvent rinsate and manage it as hazardous liquid waste.[2]

• Final Disposal: Once triple-rinsed and air-dried in a well-ventilated area such as a fume hood, the container can be disposed of in regular laboratory glass recycling or trash after defacing the original label.[2]

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is necessary.

• Minor Spills: For small spills, absorb the material with an inert absorbent (e.g., vermiculite or sand).[5][6] Collect the absorbed material and place it in the designated solid hazardous waste container.[4][7]

• Major Spills: For larger spills, evacuate the area and follow your institution's emergency procedures.

Decision Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione and associated materials.

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Navigating the Handling of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione: A Guide to Personal Protective Equipment and Safety Protocols

For Immediate Implementation by Laboratory Personnel

As a novel heterocyclic compound, 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione presents unique opportunities in drug development and scientific research. However, its chemical structure, incorporating an aromatic dimethoxyphenyl group and a pyrrole-2,5-dione moiety, necessitates a comprehensive and meticulous approach to laboratory safety. This guide provides essential, actionable information on the selection and use of personal protective equipment (PPE), as well as operational and disposal plans to ensure the safety of all personnel handling this compound.

Hazard Assessment: Understanding the Risks

Before any handling of 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione, a thorough understanding of its potential hazards is paramount. Based on data from analogous compounds and safety data sheets (SDS), the primary risks associated with this chemical are:

• Dermal and Ocular Hazards : The compound is expected to cause skin irritation and serious eye irritation or damage.[1] Prolonged or repeated exposure may lead to more severe effects.

• Respiratory Irritation : As a fine powder, there is a potential for respiratory tract irritation if inhaled.[1]

• Unknown Long-Term Effects : As a research chemical, the full toxicological profile is not yet established. Therefore, it is prudent to treat it as a substance with potential for unknown systemic effects.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the identified risks. The following table outlines the minimum required PPE for handling 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

Body Part	Required PPE	Rationale
Eyes and Face	Chemical Splash Goggles and a Face Shield	Goggles provide a seal around the eyes to protect against airborne powder and splashes. A face shield offers an additional layer of protection for the entire face.
Hands	Double Gloving: Nitrile or Neoprene Gloves	Aromatic heterocyclic compounds can be aggressive towards certain glove materials. Double gloving with nitrile or neoprene gloves provides robust protection against dermal absorption. Regularly inspect gloves for any signs of degradation or tears.
Body	Chemical-Resistant Laboratory Coat	A lab coat made of a chemical-resistant material will protect against accidental spills and contamination of personal clothing.
Respiratory	NIOSH-Approved Respirator (e.g., N95 or higher)	When handling the powder outside of a certified chemical fume hood, a respirator is mandatory to prevent inhalation of airborne particles.
Feet	Closed-Toed Shoes	Standard laboratory practice to protect against spills and falling objects.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical for minimizing exposure and ensuring a safe laboratory environment.

Preparation and Engineering Controls

• Designated Work Area : All work with 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione should be conducted in a designated area, clearly marked with appropriate hazard signs.

• Chemical Fume Hood : Weighing and transferring of the solid compound must be performed in a certified chemical fume hood to control airborne particulates.

• Emergency Equipment : Ensure that a safety shower, eyewash station, and a chemical spill kit are readily accessible and in good working order.

Handling Procedure Workflow

The following diagram illustrates the standard workflow for handling 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione.

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